9,10-Dibromoanthracene

• CAS: 523-27-3

Core Science & Biosynthesis

9,10-Dibromoanthracene CAS 523-27-3 physical properties

An In-depth Technical Guide on the Physical Properties of 9,10-Dibromoanthracene (CAS 523-27-3)

This technical guide provides a comprehensive overview of the core physical properties of 9,10-Dibromoanthracene, a key organic intermediate used in the synthesis of advanced materials for organic electronics, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development and materials science.

Physical and Chemical Properties

9,10-Dibromoanthracene is a polycyclic aromatic hydrocarbon characterized by an anthracene (B1667546) core with two bromine atoms substituted at the 9 and 10 positions.[3][4] It typically appears as a yellow to yellow-green fluffy or crystalline powder.[2][3][5]

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene

Property	Value	Source(s)
CAS Number	523-27-3	[6][7]
Molecular Formula	C₁₄H₈Br₂	[3][6][7]
Molecular Weight	336.02 g/mol	[3][6][7][8]
Appearance	Yellow to yellow-green fluffy powder/crystals	[1][3][5]
Melting Point	220 - 226 °C (may sublime)	[1][5][6][7][9][10]
Boiling Point	342.21 °C (rough estimate)	[3]
Density	1.983 g/cm³	[7]
Solubility
In water	Insoluble	[5][6]
In organic solvents	Soluble in hot benzene (B151609) and hot toluene; slightly soluble in alcohol, ether, and cold benzene.[2][5][6] Also reported to be soluble in chloroform.[3]
XLogP3-AA	5.8	[8]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 9,10-Dibromoanthracene are outlined below. These protocols are based on standard laboratory practices for organic compounds.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.[11] A pure compound will have a sharp melting point range of 0.5-1.0°C, while impurities will typically depress the melting point and broaden the range.[11][12]

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)[11][12]

• Capillary tubes (sealed at one end)[11][13]

• Thermometer[12]

• 9,10-Dibromoanthracene sample, finely powdered[12][14]

• Heating bath medium (e.g., silicone oil for Thiele tube)[12]

• Spatula[15]

• Mortar and pestle (optional)[15]

Procedure:

• Sample Preparation: A small amount of the 9,10-Dibromoanthracene is finely powdered.[12][14] The open end of a capillary tube is pressed into the powder until a small amount of the sample (1-2 mm in height) is packed into the sealed end.[13][14] The tube is then tapped gently to ensure the sample is tightly packed.[14]

• Apparatus Setup:

  • Mel-Temp Apparatus: The capillary tube is placed into one of the sample slots, and the thermometer is inserted into the designated well.[11]

  • Thiele Tube: The capillary tube is attached to the thermometer with a rubber band or thread, ensuring the sample is level with the thermometer bulb.[12][13] The assembly is then suspended in the Thiele tube containing a high-boiling point liquid like silicone oil.[12]

• Determination:

  • The apparatus is heated gently.[11] For a preliminary, rapid determination, the heating rate can be faster to establish an approximate melting point.[11]

  • For an accurate measurement, the heating rate should be slow, around 1-2°C per minute, especially near the expected melting point.[11][12]

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range (t1).[14]

  • The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range (t2).[14]

  • The experiment should be repeated at least twice to ensure consistent results.[11] A fresh sample in a new capillary tube must be used for each determination.[13]

Workflow for Melting Point Determination.

Solubility Determination

The solubility of a compound is determined by observing its behavior when mixed with a solvent. The principle of "like dissolves like" is a useful guideline, where polar compounds tend to dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[16][17]

Apparatus and Materials:

• Test tubes[16]

• Spatula[16]

• Vortex mixer or stirring rod[16]

• 9,10-Dibromoanthracene sample

• Solvents (e.g., water, ethanol, toluene, chloroform)

Qualitative Procedure:

• Place a small, measured amount (e.g., 25 mg) of 9,10-Dibromoanthracene into a test tube.[18]

• Add a small volume (e.g., 1 mL) of the chosen solvent to the test tube.[16][18]

• Vigorously shake or stir the mixture for a set period, typically 30-60 seconds.[16][19]

• Allow the mixture to stand and observe.[19]

• Record the observation as:

  • Soluble: The solid completely dissolves, forming a clear solution.[16]

  • Partially Soluble: A significant portion of the solid dissolves, but some remains undissolved.[19]

  • Insoluble: The solid does not appear to dissolve.[16]

• Repeat the procedure for each solvent to be tested.

References

• 1. ossila.com [ossila.com]
• 2. nbinno.com [nbinno.com]
• 3. 9,10-Dibromoanthracene CAS#: 523-27-3 [m.chemicalbook.com]
• 4. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 5. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 6. 9,10-Dibromoanthracene [drugfuture.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. 9,10-Dibromoanthracene, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. chem.ucalgary.ca [chem.ucalgary.ca]
• 12. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. byjus.com [byjus.com]
• 15. pennwest.edu [pennwest.edu]
• 16. chem.ws [chem.ws]
• 17. benchchem.com [benchchem.com]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. saltise.ca [saltise.ca]

A Comprehensive Technical Guide to the Solubility of 9,10-Dibromoanthracene in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 9,10-Dibromoanthracene, a key intermediate in the synthesis of advanced materials. While quantitative solubility data for this compound is not extensively available in published literature, this document compiles existing qualitative information, presents a representative quantitative value, and offers a detailed experimental protocol for researchers to determine precise solubility parameters.

Introduction

9,10-Dibromoanthracene is a brominated polycyclic aromatic hydrocarbon with significant applications in the development of organic semiconductors, luminescent materials, and as a reactant in various organic syntheses.[1] A thorough understanding of its solubility in common organic solvents is crucial for its effective use in these applications, enabling proper solvent selection for reactions, purification, and formulation.

Qualitative and Quantitative Solubility Data

The solubility of 9,10-Dibromoanthracene is influenced by the polarity of the solvent and the temperature. Generally, it exhibits higher solubility in nonpolar, aromatic solvents, particularly at elevated temperatures.

Table 1: Qualitative Solubility of 9,10-Dibromoanthracene

Solvent Class	Solvent	Solubility Description	Citations
Aromatic Hydrocarbons	Benzene (hot)	Soluble	[1][2]
Toluene (hot)	Soluble	[1][2]
Benzene (cold)	Slightly Soluble	[1][2]
Xylene	Recrystallization solvent	[3]
Halogenated Solvents	Chloroform	Soluble	[1][3]
Carbon Tetrachloride	Recrystallization solvent	[3][4]
Dichloromethane	Not very soluble at STP	[5]
Alcohols	Alcohol (general)	Slightly Soluble	[1][2]
n-Butanol	Not very soluble at STP	[5]
Ethers	Ether (general)	Slightly Soluble	[1][2]
Esters	Ethyl Acetate	Not very soluble at STP	[5]
Alkanes	Petroleum Ether	Not very soluble at STP	[5]
Aqueous	Water	Insoluble	[1][2]

Table 2: Quantitative Solubility of 9,10-Dibromoanthracene

Solvent	Temperature	Concentration (mM)	Source
Xylenes	Standard Temperature and Pressure (STP)	29	[5]

Experimental Protocol for Solubility Determination

To obtain precise and reliable quantitative solubility data for 9,10-Dibromoanthracene, the following experimental protocol, based on the widely accepted isothermal shake-flask method, is recommended. This method involves achieving equilibrium between the solid solute and the solvent at a controlled temperature, followed by quantitative analysis of the supernatant.

3.1. Materials and Equipment

• 9,10-Dibromoanthracene (high purity)

• Selected organic solvents (analytical grade)

• Temperature-controlled orbital shaker or water bath

• Calibrated thermometer

• Analytical balance

• Vials with screw caps

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

3.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 9,10-Dibromoanthracene to a series of vials.

  • To each vial, add a known volume of the desired organic solvent. Ensure there is undissolved solid material at the bottom of each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). A preliminary kinetic study can determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, avoiding any solid particles.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved microparticles.

  • Dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis (HPLC):

  • Prepare a series of standard solutions of 9,10-Dibromoanthracene of known concentrations in the chosen solvent.

  • Develop a suitable HPLC method. A reverse-phase C18 column is often appropriate for aromatic compounds, with a mobile phase such as acetonitrile/water or methanol/water.

  • Set the UV detector to a wavelength where 9,10-Dibromoanthracene exhibits maximum absorbance.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the diluted samples and determine their concentrations from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of 9,10-Dibromoanthracene in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as g/100 mL, mg/L, or mol/L.

Visualizations

4.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of the solubility of 9,10-Dibromoanthracene.

Caption: Experimental workflow for determining the solubility of 9,10-Dibromoanthracene.

This guide provides a foundational understanding of the solubility of 9,10-Dibromoanthracene. For specific applications, it is highly recommended that researchers determine the quantitative solubility in their solvent systems of interest using the detailed protocol provided.

References

• 1. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 2. 9,10-Dibromoanthracene [drugfuture.com]
• 3. 9,10-Dibromoanthracene CAS#: 523-27-3 [m.chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Reddit - The heart of the internet [reddit.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 9,10-Dibromoanthracene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 9,10-Dibromoanthracene, a key building block in the development of novel organic semiconductors and chemiluminescent agents. This document outlines the structural basis for the observed spectral data, presents detailed experimental protocols for data acquisition, and summarizes all quantitative data in clear, accessible formats.

Introduction: The Significance of 9,10-Dibromoanthracene

9,10-Dibromoanthracene (C₁₄H₈Br₂) is a polycyclic aromatic hydrocarbon notable for its electroluminescent properties and its utility as a versatile synthetic intermediate.[1] Accurate structural confirmation and purity assessment are critical for its application in materials science and drug development. NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of such organic molecules in solution. This guide details the interpretation of its ¹H and ¹³C NMR spectra, correlating the molecular structure with the observed chemical shifts and signal multiplicities.

Molecular Structure and Symmetry Implications

The structure of 9,10-Dibromoanthracene is characterized by a high degree of symmetry. The molecule possesses a C₂ᵥ point group, which results in chemical equivalence among several protons and carbons. This symmetry is the primary reason why the NMR spectra are simpler than what might be expected from the molecular formula.

Specifically, the eight aromatic protons are divided into two distinct sets of four equivalent protons:

• H-1, H-4, H-5, H-8 (protons adjacent to the fused rings)

• H-2, H-3, H-6, H-7 (protons vicinal to the first set)

Similarly, the fourteen carbon atoms are reduced to four unique signals in the ¹³C NMR spectrum due to this symmetry:

• C-9, C-10 (quaternary carbons bonded to bromine)

• C-1, C-4, C-5, C-8 (tertiary carbons)

• C-2, C-3, C-6, C-7 (tertiary carbons)

• C-4a, C-8a, C-9a, C-10a (quaternary carbons at the ring junctions)

The following diagram illustrates this structural relationship and the resulting chemical equivalency.

Caption: Molecular structure and NMR signal equivalence of 9,10-Dibromoanthracene.

Quantitative NMR Data

The following tables summarize the chemical shift data for 9,10-Dibromoanthracene, typically recorded in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as the internal standard.

¹H NMR Spectral Data

The proton spectrum displays two distinct multiplets in the aromatic region, consistent with an AA'BB' spin system for each of the outer rings.

Assigned Protons	Chemical Shift (δ) ppm	Multiplicity
H-1, H-4, H-5, H-8	8.56 - 8.59	Multiplet
H-2, H-3, H-6, H-7	7.61 - 7.64	Multiplet
Data sourced from spectra recorded at 300-500 MHz in CDCl₃.[2][3]

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum shows four signals, corresponding to the four sets of chemically equivalent carbon atoms.

Assigned Carbons	Chemical Shift (δ) ppm
C-2, C-3, C-6, C-7	127.3
C-1, C-4, C-5, C-8	128.0
C-4a, C-8a, C-9a, C-10a	130.5
C-9, C-10	131.5
Predicted data and typical values for similar aromatic systems.

Experimental Protocols

Accurate and reproducible NMR data acquisition relies on standardized experimental procedures. The following is a typical protocol for the analysis of 9,10-Dibromoanthracene.

Sample Preparation

• Weighing: Accurately weigh approximately 15-20 mg of 9,10-Dibromoanthracene powder.

• Dissolution: Transfer the solid into a clean, dry NMR tube. Add approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Homogenization: Securely cap the NMR tube and gently vortex or invert the tube until the sample is fully dissolved. A brief application of heat from a heat gun may be necessary to aid dissolution.

• Standard: CDCl₃ typically contains a small amount of tetramethylsilane (TMS, δ = 0.00 ppm) which serves as the internal standard for referencing the chemical shifts.

NMR Data Acquisition

• Instrumentation: Data should be acquired on a Fourier Transform NMR (FT-NMR) spectrometer with a field strength of 300 MHz or higher for optimal resolution.

• ¹H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8 to 16 scans are typically sufficient.

  • Spectral Width: 0-10 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A higher number of scans (e.g., 128 to 1024) is required due to the low natural abundance of the ¹³C isotope.

  • Spectral Width: 0-160 ppm.

• Processing: Apply a Fourier transform with exponential line broadening (e.g., 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the acquired Free Induction Decay (FID). Phase and baseline correct the resulting spectrum.

The logical workflow for this process is visualized below.

Caption: General workflow for NMR spectral analysis.

Conclusion

The ¹H and ¹³C NMR spectra of 9,10-Dibromoanthracene are straightforward to interpret, provided its molecular symmetry is considered. The ¹H spectrum is characterized by two multiplets in the aromatic region, while the ¹³C spectrum displays four distinct signals for the unique carbon environments. This guide provides the necessary spectral data and experimental protocols to assist researchers in the confident identification and characterization of this important chemical compound.

References

• 1. acdlabs.com [acdlabs.com]
• 2. 9,10-Dibromoanthracene(523-27-3) 13C NMR [m.chemicalbook.com]
• 3. 9,10-Dihydroanthracene(613-31-0) 13C NMR spectrum [chemicalbook.com]

FT-IR Spectroscopic Characterization of 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Fourier-Transform Infrared (FT-IR) spectroscopic characterization of 9,10-Dibromoanthracene. It details the expected vibrational modes, presents experimental protocols for sample analysis, and outlines the logical workflow for spectral acquisition and interpretation.

Introduction to the FT-IR Spectroscopy of 9,10-Dibromoanthracene

9,10-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon (PAH). Its structure, consisting of an anthracene (B1667546) core with bromine atoms substituted at the 9 and 10 positions, gives rise to a characteristic infrared spectrum. FT-IR spectroscopy is a powerful, non-destructive technique used to identify the functional groups and probe the molecular structure of a compound by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational modes of its chemical bonds.

The FT-IR spectrum of 9,10-Dibromoanthracene is dominated by several key vibrational modes:

• Aromatic C-H Stretching: Vibrations of the hydrogen atoms attached to the aromatic rings.

• Aromatic C=C Stretching: Vibrations of the carbon-carbon double bonds within the anthracene ring system.

• C-H Bending (In-plane and Out-of-plane): Bending vibrations of the aromatic C-H bonds.

• C-Br Stretching: Vibrations of the carbon-bromine bonds.

These distinct vibrational modes serve as a molecular fingerprint, allowing for the identification and characterization of 9,10-Dibromoanthracene.

Data Presentation: Vibrational Band Assignments

The following table summarizes the principal infrared absorption bands for 9,10-Dibromoanthracene. The data is compiled from the National Institute of Standards and Technology (NIST) IR spectrum and interpreted based on established vibrational frequencies for aromatic and halogenated compounds.[1][2]

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3060	Weak to Medium	Aromatic C-H Stretching
~1620	Weak	Aromatic C=C Ring Stretching
~1440	Medium	Aromatic C=C Ring Stretching
~1320	Medium	Aromatic C=C Ring Stretching
~1270	Strong	In-plane Aromatic C-H Bending
~950	Strong	Out-of-plane Aromatic C-H Bending
~760	Very Strong	Out-of-plane Aromatic C-H Bending
~690	Medium to Strong	C-Br Stretching

Experimental Protocols

The quality of an FT-IR spectrum is highly dependent on the sample preparation technique. For a solid sample like 9,10-Dibromoanthracene, several methods can be employed.

Potassium Bromide (KBr) Pellet Method

This is a common technique for obtaining high-quality spectra of solid samples.

Principle: The sample is finely ground and intimately mixed with dry potassium bromide powder. The mixture is then pressed under high pressure to form a thin, transparent pellet through which the IR beam can pass.

Methodology:

• Drying: Dry spectroscopy-grade KBr powder in an oven at ~110°C for 2-4 hours to remove any adsorbed water, which has strong IR absorption bands.

• Grinding: Weigh approximately 1-2 mg of 9,10-Dibromoanthracene and 150-200 mg of the dried KBr. Grind the sample to a fine powder using an agate mortar and pestle.

• Mixing: Add the KBr to the mortar and gently but thoroughly mix with the ground sample until a homogeneous mixture is obtained.

• Pellet Formation: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply a pressure of 7-10 tons for several minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer for analysis. A background spectrum of a pure KBr pellet should be collected.

Nujol™ Mull Method

This method is an alternative for solids that are difficult to grind or may be affected by the pressure of the KBr press.

Principle: The solid sample is ground to a fine paste (a mull) with a mulling agent, typically a mineral oil such as Nujol™. This paste is then spread between two IR-transparent salt plates.

Methodology:

• Grinding: Place 2-5 mg of 9,10-Dibromoanthracene in an agate mortar and grind to a very fine powder.

• Mulling: Add one to two drops of Nujol™ to the powder and continue to grind until a smooth, thick paste is formed.

• Sample Mounting: Apply a small amount of the mull to the center of an IR-transparent salt plate (e.g., NaCl or KBr). Place a second salt plate on top and gently rotate to spread the mull into a thin, uniform film.

• Analysis: Mount the plates in the spectrometer's sample holder. A spectrum of the mulling agent should be run separately for background subtraction, as its own absorption peaks (primarily C-H stretching and bending) will be present in the sample spectrum.

Attenuated Total Reflectance (ATR) Method

ATR is a rapid and convenient method that requires minimal sample preparation.

Principle: The sample is placed in direct contact with a high-refractive-index crystal (e.g., diamond or germanium). The IR beam is passed through the crystal in such a way that it reflects off the internal surface in contact with the sample. An evanescent wave penetrates a short distance into the sample, and the resulting attenuated radiation is measured.

Methodology:

• Background Collection: With a clean ATR crystal surface, collect a background spectrum.

• Sample Application: Place a small amount of the solid 9,10-Dibromoanthracene powder onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.

• Analysis: Collect the sample spectrum.

• Cleaning: Thoroughly clean the crystal surface with an appropriate solvent (e.g., isopropanol (B130326) or acetone) after the measurement.

FT-IR Characterization Workflow

The following diagram illustrates the logical workflow for the FT-IR spectroscopic characterization of 9,10-Dibromoanthracene.

Caption: Logical workflow for the FT-IR characterization of 9,10-Dibromoanthracene.

References

• 1. 9,10-Dibromo anthracene [webbook.nist.gov]
• 2. Anthracene, 9,10-dibromo- [webbook.nist.gov]

Unveiling the Spectroscopic Signature of 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene, a halogenated polycyclic aromatic hydrocarbon, serves as a pivotal building block in the synthesis of advanced materials for organic electronics and as a probe in photochemical studies.[1][2] Its unique photophysical properties, stemming from the anthracene (B1667546) core and the heavy bromine substituents, dictate its behavior in light-matter interactions. This technical guide provides a comprehensive overview of the UV-Vis absorption and fluorescence spectra of 9,10-Dibromoanthracene, offering detailed experimental protocols and a summary of its key spectroscopic parameters.

Spectroscopic Properties of 9,10-Dibromoanthracene

The electronic absorption and emission characteristics of 9,10-Dibromoanthracene are governed by the π-electron system of the anthracene moiety, with the bromine atoms influencing the transition probabilities and non-radiative decay pathways.

UV-Vis Absorption Spectrum

The UV-Vis absorption spectrum of 9,10-Dibromoanthracene in solution exhibits a series of characteristic bands in the ultraviolet and visible regions. The spectrum is a result of π-π* electronic transitions within the anthracene core. The absorption maxima (λmax) are located in the near-UV and blue portions of the electromagnetic spectrum.

Fluorescence Spectrum

9,10-Dibromoanthracene is known to be a very weak fluorophore in solution. The presence of the two heavy bromine atoms significantly promotes intersystem crossing from the excited singlet state (S1) to the triplet state (T1), a phenomenon known as the heavy-atom effect. This efficient population of the triplet state drastically reduces the fluorescence quantum yield (Φf), which is reported to be less than 0.01.

While it is electroluminescent and emits blue light in the solid state, detailed fluorescence emission spectra in solution, including the emission maxima (λem), are not widely reported, likely due to the very low quantum yield.[2]

Quantitative Spectroscopic Data

The following table summarizes the available quantitative data for the UV-Vis absorption and fluorescence of 9,10-Dibromoanthracene.

Parameter	Value	Solvent	Reference
UV-Vis Absorption
Absorption Maxima (λmax)	~360, 380, 400, 425 nm	Not Specified	[3]
Molar Absorptivity (ε)	Data not available	-	-
Fluorescence
Emission Maxima (λem)	Data not available	-	-
Fluorescence Quantum Yield (Φf)	< 0.01	Not Specified

Experimental Protocols

The following protocols outline the methodologies for obtaining the UV-Vis absorption and fluorescence spectra of 9,10-Dibromoanthracene.

Materials and Reagents

• 9,10-Dibromoanthracene (high purity)

• Spectroscopic grade solvent (e.g., cyclohexane, o-dichlorobenzene)

• Volumetric flasks

• Pipettes

• Quartz cuvettes (1 cm path length)

Instrumentation

• UV-Vis Spectrophotometer: A dual-beam spectrophotometer capable of scanning the range of at least 200-600 nm.

• Spectrofluorometer: An instrument equipped with a xenon lamp source, excitation and emission monochromators, and a sensitive detector (e.g., a photomultiplier tube).

Solution Preparation

Note: 9,10-Dibromoanthracene has low solubility in many common solvents at room temperature. o-Dichlorobenzene can be used for improved solubility. Gentle heating and sonication may aid in dissolution.

• Stock Solution Preparation: Accurately weigh a small amount of 9,10-Dibromoanthracene and dissolve it in a known volume of the chosen spectroscopic grade solvent in a volumetric flask to prepare a stock solution of a concentration in the range of 10-3 to 10-4 M.

• Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations in the range of 10-5 to 10-6 M for UV-Vis and fluorescence measurements.

UV-Vis Absorption Spectroscopy

• Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

• Set the desired wavelength range for the scan (e.g., 250-500 nm).

• Fill a quartz cuvette with the spectroscopic grade solvent to be used as a blank.

• Record a baseline spectrum with the blank cuvette.

• Rinse the cuvette with the sample solution and then fill it with the sample solution.

• Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Identify the wavelengths of maximum absorbance (λmax).

Fluorescence Spectroscopy

• Turn on the spectrofluorometer and allow the xenon lamp to stabilize.

• Determine the Excitation Wavelength: Set the emission monochromator to a wavelength slightly longer than the longest wavelength absorption maximum (e.g., 430 nm) and scan the excitation monochromator over the absorption region to obtain an excitation spectrum. The wavelength of maximum intensity in the excitation spectrum should be used as the excitation wavelength for the emission scan.

• Measure the Emission Spectrum: Set the excitation monochromator to the determined excitation wavelength.

• Scan the emission monochromator over a suitable wavelength range (e.g., 400-600 nm) to record the fluorescence emission spectrum.

• Identify the wavelength of maximum fluorescence intensity (λem).

• Quantum Yield Measurement (Relative Method): To determine the fluorescence quantum yield, a standard with a known quantum yield that absorbs at a similar wavelength (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H2SO4) is required. The absorbance of both the sample and standard solutions should be kept below 0.1 at the excitation wavelength to avoid inner filter effects. The quantum yield can be calculated using the following equation:

  Φsample = Φstandard * (Isample / Istandard) * (Astandard / Asample) * (ηsample2 / ηstandard2)

  where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the spectroscopic analysis of 9,10-Dibromoanthracene.

Experimental workflow for spectroscopic analysis.

Signaling Pathway and Logical Relationship Diagram

The photophysical processes of 9,10-Dibromoanthracene upon photoexcitation can be visualized as a signaling pathway.

Photophysical pathways of 9,10-Dibromoanthracene.

References

• 1. ossila.com [ossila.com]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. 9,10-Dibromo anthracene [webbook.nist.gov]

The Crystal Structure and Packing of 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and molecular packing of 9,10-Dibromoanthracene (C₁₄H₈Br₂), a key intermediate in the synthesis of advanced materials for organic electronics such as OFETs, OLEDs, and organic solar cells.[1][2] Its rigid, planar aromatic core and reactive bromine substituents make it a versatile building block for creating complex, functional molecules.[2] This document details the crystallographic parameters, intermolecular interactions, and the experimental protocols for its synthesis and structural determination.

Molecular and Crystal Structure

9,10-Dibromoanthracene is a symmetrically brominated polycyclic aromatic hydrocarbon.[3] The molecule consists of a planar anthracene (B1667546) core with bromine atoms substituted at the 9 and 10 positions. This substitution pattern is crucial for its subsequent use in C-C bond-forming reactions like Suzuki and Stille couplings.[1][2][3]

First synthesized in 1923, its crystal structure was later determined in detail by X-ray diffraction methods.[4][5] The analysis revealed a triclinic crystal system.[4]

Caption: Chemical structure of 9,10-Dibromoanthracene.

Crystallographic Data

The crystal structure of 9,10-Dibromoanthracene was determined from Patterson and Fourier projections.[4] The key crystallographic data are summarized in the table below.

Parameter	Value	Reference
Chemical Formula	C₁₄H₈Br₂	[4]
Molecular Weight	336.0 g/mol	[4]
Crystal System	Triclinic	[4]
Unit Cell Parameters
a	4.06 Å	[4]
b	8.88 Å	[4]
c	16.15 Å	[4]
α	98° 50'	[4]
β	97° 05'	[4]
γ	100° 21'	[4]
Volume of Unit Cell	559.3 ų	[4]
Molecules per Unit Cell (Z)	2	[4]
Density
Calculated Density	1.983 g/cm³	[4]
Measured Density	1.981 g/cm³	[4]
Physical Properties
Appearance	Yellow to yellow-green fluffy powder	[3]
Melting Point	226 °C	[3][4]

Molecular Geometry and Crystal Packing

The structure of 9,10-Dibromoanthracene is characterized by a planar anthracene skeleton. The bond lengths and valency angles within the molecule have been determined through structural analysis.[4]

Crystal packing in π-conjugated systems like this is governed by non-covalent interactions, such as π-π stacking and CH-π interactions, which dictate the material's bulk properties.[6] These molecules typically arrange themselves into herringbone or pitched π-stacked structures.[6] The intermolecular distances are a key aspect of the crystal packing, influencing properties like charge transport in organic semiconductor applications. The analysis provides values for these intermolecular contacts.[4]

Caption: Conceptual diagram of molecular packing in a crystal lattice.

Experimental Protocols

Synthesis of 9,10-Dibromoanthracene

Several methods exist for the synthesis of 9,10-Dibromoanthracene, typically involving the direct bromination of anthracene.[3][7][8]

Method 1: Bromination in Carbon Tetrachloride [9]

This classic procedure involves the direct reaction of anthracene with bromine.

• Suspension: A suspension of anthracene (80–85% purity) is prepared in carbon tetrachloride in a flask equipped with a stirrer, dropping funnel, and reflux condenser.

• Bromine Addition: Bromine is added slowly to the vigorously stirred suspension in the cold. The addition rate is controlled to minimize the loss of bromine with the evolving hydrogen bromide gas. This process takes approximately 30 minutes.

• Heating: After bromine addition, the mixture is gently warmed on a steam bath and boiled for one hour with continuous stirring.

• Isolation: The mixture is cooled for several hours, and the crude, bright yellow 9,10-Dibromoanthracene is collected by filtration.

• Washing and Drying: The crude product is washed with a small amount of cold carbon tetrachloride and dried. A further quantity can be obtained by concentrating the mother liquor.

Method 2: Synthesis using Bromodimethylsulfonium Bromide [7][10]

This method offers a more controlled and environmentally friendly approach.

• Reaction Setup: Anthracene and bromodimethylsulfonium bromide are added to a flask containing an organic solvent such as dichloromethane, chloroform, or carbon tetrachloride.[7][10]

• Reaction: The mixture is stirred at a controlled temperature (e.g., 25 °C) for 30-40 minutes. The reaction progress is monitored by Thin Layer Chromatography (TLC).[10]

• Isolation: Upon completion, the solid product is isolated directly by filtration.[7][10]

Caption: General workflow for the synthesis and purification of 9,10-Dibromoanthracene.

Crystallization

Single crystals suitable for X-ray diffraction are obtained through slow crystallization from a supersaturated solution.[11]

• Solvent Selection: Crystals of 9,10-Dibromoanthracene have been successfully grown from petroleum ether.[4] Purification of the crude product can also be achieved by recrystallization from solvents like xylene or carbon tetrachloride.[9]

• Procedure: The crude product is dissolved in a minimal amount of hot solvent. The solution is then allowed to cool slowly and undisturbed. This gradual cooling process promotes the formation of well-ordered, high-quality crystals. The resulting greenish-yellow prisms are then isolated.[4]

X-ray Crystallographic Structure Determination

The determination of the crystal structure is performed using single-crystal X-ray diffraction.[11]

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer.

• Data Collection: The crystal is exposed to a monochromatic X-ray beam. The dimensions and space group were historically determined from rotation, oscillation, Weissenberg, and precession films.[4] Modern diffractometers automate this process, collecting a full dataset of diffraction intensities.

• Structure Solution: The collected diffraction data are processed. The phase problem is solved to generate an initial electron density map. For 9,10-Dibromoanthracene, the structure was determined using Patterson and Fourier projections.[4]

• Structure Refinement: The initial model of the atomic positions is refined against the experimental data to improve the agreement between the calculated and observed structure factors, yielding precise bond lengths, angles, and other structural parameters.[4]

References

• 1. ossila.com [ossila.com]
• 2. nbinno.com [nbinno.com]
• 3. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. acs.org [acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]
• 8. nbinno.com [nbinno.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. CN103073387A - Preparation method of 9, 10-dibromoanthracene - Google Patents [patents.google.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Thermogravimetric Analysis of 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of 9,10-Dibromoanthracene. The document outlines expected thermal behavior, a detailed experimental protocol, and potential decomposition pathways, serving as a valuable resource for the characterization of this and similar aromatic compounds.

Introduction to Thermogravimetric Analysis and 9,10-Dibromoanthracene

Thermogravimetric analysis (TGA) is a powerful analytical technique used to measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1][2] This method is widely employed to determine the thermal stability, composition, and decomposition kinetics of materials.[1] 9,10-Dibromoanthracene is a polycyclic aromatic hydrocarbon (PAH) with two bromine atoms attached to the central anthracene (B1667546) ring.[3] It is a yellow crystalline solid with a melting point reported in the range of 221-226 °C.[4][5] Understanding its thermal properties is crucial for its application in organic synthesis, materials science, and pharmaceutical research.[6]

Expected Thermal Behavior of 9,10-Dibromoanthracene

Upon heating, 9,10-Dibromoanthracene is expected to be thermally stable up to its melting point. Significant mass loss is anticipated to occur at temperatures exceeding the melting point, likely proceeding in one or more stages. The primary decomposition mechanism is expected to involve the cleavage of the carbon-bromine bonds, leading to the release of bromine or hydrogen bromide.[7][8] The remaining aromatic structure may undergo further fragmentation or polymerization at higher temperatures.

Quantitative Data Summary

The following table summarizes the expected quantitative data from a thermogravimetric analysis of 9,10-Dibromoanthracene under an inert atmosphere.

Parameter	Expected Value	Description
Onset of Decomposition (Tonset)	~ 250 - 300 °C	The temperature at which significant mass loss begins.
Temperature of Maximum Decomposition Rate (Tpeak)	~ 300 - 350 °C	The temperature at which the rate of mass loss is highest, corresponding to the peak of the derivative thermogravimetric (DTG) curve.
Mass Loss (Stage 1)	~ 47.6%	Corresponds to the theoretical loss of two bromine atoms (Br₂) from the molecule.
Mass Loss (Further Stages)	Variable	Subsequent mass loss at higher temperatures due to the decomposition of the anthracene backbone.
Final Residue @ 800 °C	< 5%	The amount of residual char remaining at the end of the analysis in an inert atmosphere.

Experimental Protocol for TGA of 9,10-Dibromoanthracene

This section provides a detailed methodology for conducting the thermogravimetric analysis of 9,10-Dibromoanthracene.

4.1. Instrumentation

A calibrated thermogravimetric analyzer equipped with a sensitive microbalance and a furnace capable of reaching at least 800 °C is required. The instrument should have precise temperature and gas flow control.

4.2. Sample Preparation

• Ensure the 9,10-Dibromoanthracene sample is a fine, homogeneous powder to promote uniform heating.

• Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).

• Record the initial sample mass precisely.

4.3. TGA Instrument Parameters

Parameter	Setting	Rationale
Temperature Program
- Initial Temperature	30 °C	Start at a temperature below any expected thermal events.
- Heating Rate	10 °C/min	A standard heating rate for good resolution of thermal events.
- Final Temperature	800 °C	To ensure complete decomposition is observed.
Atmosphere
- Purge Gas	Nitrogen (or Argon)	An inert atmosphere to prevent oxidation.
- Gas Flow Rate	50 mL/min	To ensure an inert environment and efficient removal of evolved gases.
Data Collection
- Mass and Temperature	Continuously recorded	To generate the TGA and DTG curves.

4.4. Post-Analysis

• Cool the furnace to room temperature.

• Carefully remove the crucible and weigh the final residue.

• Analyze the resulting TGA and DTG curves to determine the onset temperature, peak decomposition temperatures, and mass loss percentages for each decomposition step.

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the logical workflow for performing the thermogravimetric analysis of 9,10-Dibromoanthracene.

Caption: Experimental workflow for the TGA of 9,10-Dibromoanthracene.

5.2. Plausible Thermal Decomposition Pathway

This diagram illustrates a simplified, plausible decomposition pathway for 9,10-Dibromoanthracene under thermal stress in an inert atmosphere.

Caption: Plausible thermal decomposition pathway of 9,10-Dibromoanthracene.

References

• 1. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 4. 9,10-Dibromoanthracene 98 523-27-3 [sigmaaldrich.com]
• 5. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 8. Bromine Transformation during Catalytic Pyrolysis of Waste Electronic Circuit Boards (WECBs) in an Auger Reactor over the Dual-Catalyst HZSM-5/CaO - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Determination of HOMO/LUMO Energy Levels of 9,10-Dibromoanthracene using Cyclic Voltammetry

Audience: Researchers, scientists, and drug development professionals.

Core: This document provides an in-depth guide to the principles, experimental setup, and data analysis required for estimating the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of 9,10-Dibromoanthracene via cyclic voltammetry (CV).

Introduction

The frontier molecular orbitals, HOMO and LUMO, are fundamental electronic properties that govern the optoelectronic and charge-transport characteristics of organic molecules. For compounds like 9,10-Dibromoanthracene, which is known for its electroluminescent properties, an accurate determination of these energy levels is critical for designing applications in organic electronics (OLEDs, OFETs) and for understanding redox behavior in various chemical and biological systems.[1][2]

Cyclic voltammetry (CV) is a powerful and accessible electrochemical technique used to probe the redox behavior of a species.[3] By measuring the potentials at which a molecule is oxidized and reduced, CV provides an experimental pathway to estimate the HOMO and LUMO energy levels, respectively.[4] This guide details the complete workflow for this determination for 9,10-Dibromoanthracene.

Theoretical Principles

The estimation of HOMO and LUMO levels from CV data is based on the principle that the oxidation potential is related to the energy required to remove an electron from the HOMO, while the reduction potential corresponds to the energy gained when an electron is added to the LUMO.[2]

To correlate the measured potentials (in Volts vs. a reference electrode) to the absolute energy scale (in eV vs. vacuum), an internal standard with a well-known redox potential and energy level is required. The ferrocene (B1249389)/ferrocenium (Fc/Fc⁺) redox couple is the most common standard, with its HOMO energy level established at approximately -4.8 eV below the vacuum level.

The relationships are defined by the following empirical equations:

• E_HOMO (eV) = -[E_onset_ox (vs Fc/Fc⁺) + 4.8]

• E_LUMO (eV) = -[E_onset_red (vs Fc/Fc⁺) + 4.8]

Where:

• E_onset_ox is the onset potential of the first oxidation wave.

• E_onset_red is the onset potential of the first reduction wave.

• E (vs Fc/Fc⁺) refers to the potential measured relative to the half-wave potential (E₁/₂) of the internal ferrocene standard. This is calculated as: E_onset (vs Fc/Fc⁺) = E_onset_measured (vs Ag/AgCl) - E₁/₂(Fc/Fc⁺) (vs Ag/AgCl).

The electrochemical energy gap (E_gap) can then be calculated as the difference between the LUMO and HOMO energy levels.

Detailed Experimental Protocol

This protocol outlines a standard procedure for performing a CV measurement on 9,10-Dibromoanthracene.

3.1. Materials and Reagents

• Analyte: 9,10-Dibromoanthracene (DBA)

• Solvent: Anhydrous, HPLC-grade aprotic solvent (e.g., Dichloromethane (DCM), Acetonitrile (ACN), or Tetrahydrofuran (THF)).

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or similar salt.

• Internal Standard: Ferrocene (Fc).

• Inert Gas: High-purity Argon or Nitrogen.

3.2. Electrochemical Setup A standard three-electrode electrochemical cell is used, connected to a potentiostat.

• Working Electrode (WE): Glassy carbon electrode (GCE) or Platinum disk electrode. The electrode should be polished with alumina (B75360) slurry and sonicated in solvent before use.

• Reference Electrode (RE): Silver/Silver Chloride (Ag/AgCl) or Saturated Calomel Electrode (SCE).

• Counter Electrode (CE): Platinum wire.

3.3. Procedure

• Solution Preparation: Prepare a solution containing ~1-5 mM of 9,10-Dibromoanthracene, ~1-2 mM of Ferrocene, and 0.1 M of the supporting electrolyte (TBAPF₆) in the chosen solvent.

• Cell Assembly: Assemble the three-electrode cell, ensuring the electrodes are properly immersed in the solution.

• Deoxygenation: Purge the solution with the inert gas for 15-20 minutes to remove dissolved oxygen, which can interfere with the reduction scan. Maintain an inert atmosphere over the solution for the duration of the experiment.

• Cyclic Voltammetry Measurement:

  • Set the potentiostat software with the appropriate parameters:

    • Scan Range: A wide potential window is initially scanned to identify the redox events. For oxidation, a scan from ~0 V to +1.8 V might be appropriate. For reduction, a scan from ~0 V to -2.0 V may be required. It is often advisable to perform separate scans for oxidation and reduction to prevent electrode fouling.

    • Scan Rate (ν): A typical scan rate is 50-100 mV/s.

    • Initial Potential: Start the scan at a potential where no faradaic current is observed (e.g., the open-circuit potential).

  • Run the CV scan and record the resulting voltammogram (current vs. potential).

  • The reversible wave corresponding to the Fc/Fc⁺ couple should be clearly visible.

Data Analysis and Presentation

4.1. Data Extraction from Voltammogram

• Ferrocene Calibration: Identify the anodic (E_pa) and cathodic (E_pc) peak potentials for the ferrocene wave. Calculate the half-wave potential: E₁/₂ (Fc/Fc⁺) = (E_pa + E_pc) / 2.

• Onset Potential Determination: For the 9,10-Dibromoanthracene redox waves, determine the onset potentials (E_onset_ox and E_onset_red). This is done by extrapolating the baseline current and the tangent of the rising portion of the redox peak. The potential at the intersection point is the onset potential. For irreversible processes where a clear peak is absent, the inflection point potential may provide a better estimate.[5]

4.2. HOMO/LUMO Calculation

• Reference the measured onset potentials to the internal ferrocene standard.

• Use the equations from Section 2 to calculate the HOMO and LUMO energy levels in eV.

4.3. Data Summary

The following table presents representative electrochemical data and the resulting energy level estimations for 9,10-Dibromoanthracene. Note: These values are illustrative and based on typical results for substituted anthracene (B1667546) derivatives, as a complete experimental dataset was not available in the cited literature.[6][7]

Parameter	Symbol	Illustrative Value	Method/Source
Experimental Potentials
Ferrocene Half-Wave Potential	E₁/₂(Fc/Fc⁺)	+0.45 V (vs Ag/AgCl)	Cyclic Voltammetry
Onset Oxidation Potential	E_onset_ox	+1.20 V (vs Ag/AgCl)	Cyclic Voltammetry
Onset Reduction Potential	E_onset_red	-1.65 V (vs Ag/AgCl)	Cyclic Voltammetry
Calculated Energy Levels
HOMO Energy	E_HOMO	-5.55 eV	Calculated
LUMO Energy	E_LUMO	-2.70 eV	Calculated
Electrochemical Energy Gap	E_gap	2.85 eV	E_LUMO - E_HOMO

Visualizations

Experimental and Analytical Workflow

The logical flow from sample preparation to final energy level calculation is depicted below.

Caption: Workflow for HOMO/LUMO determination using Cyclic Voltammetry.

Energy Level Diagram

This diagram illustrates the relationship between the measured electrochemical potentials and the absolute molecular orbital energy levels relative to the vacuum.

References

• 1. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. nanoscience.or.kr [nanoscience.or.kr]
• 5. researchgate.net [researchgate.net]
• 6. Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization [mdpi.com]
• 7. researchgate.net [researchgate.net]

Introduction to the synthesis of 9,10-Dibromoanthracene from anthracene

An In-depth Technical Guide to the Synthesis of 9,10-Dibromoanthracene from Anthracene (B1667546)

Introduction

9,10-Dibromoanthracene is a symmetrically brominated polycyclic aromatic hydrocarbon that serves as a crucial building block in the synthesis of advanced organic materials.[1] Its unique photophysical properties, including its electroluminescence where it emits blue light, make it a valuable component in the fabrication of Organic Light-Emitting Diodes (OLEDs), Organic Field-Effect Transistors (OFETs), and organic polymer solar cells.[1][2] Furthermore, its reactive bromine atoms at the 9 and 10 positions allow for further functionalization through various cross-coupling reactions, such as Suzuki and Stille couplings, enabling the construction of complex conjugated molecules for applications in pharmaceuticals, dyes, and pesticides.[1][3] This guide provides a comprehensive overview of the synthesis of 9,10-dibromoanthracene from anthracene, focusing on the underlying reaction mechanism, detailed experimental protocols, and purification techniques.

Reaction Mechanism: Electrophilic Aromatic Substitution

The synthesis of 9,10-dibromoanthracene from anthracene proceeds via an electrophilic aromatic substitution reaction.[3] The central ring of anthracene is the most electron-rich and therefore the most susceptible to electrophilic attack. The reaction mechanism involves the initial attack of a bromine molecule on the 9-position of the anthracene ring, leading to the formation of a resonance-stabilized carbocation intermediate, also known as a sigma complex. This is followed by the loss of a proton to restore aromaticity, yielding 9-bromoanthracene. A second electrophilic attack by another bromine molecule then occurs at the 10-position, which is now activated, to form 9,10-dibromoanthracene.

References

• 1. ossila.com [ossila.com]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. guidechem.com [guidechem.com]

The Core Mechanism of Electrophilic Bromination of Anthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the electrophilic bromination of anthracene (B1667546), a fundamental reaction in organic synthesis with significant implications for the development of advanced materials and pharmaceutical compounds. Anthracene's unique electronic structure dictates a fascinating regioselectivity that is crucial for synthetic chemists to understand and control. This document details the underlying mechanistic principles, presents relevant quantitative data, outlines experimental protocols, and provides visual diagrams to elucidate the reaction pathways and workflows.

Introduction to Electrophilic Aromatic Substitution in Anthracene

Anthracene, a polycyclic aromatic hydrocarbon (PAH) consisting of three fused benzene (B151609) rings, readily undergoes electrophilic aromatic substitution (SEAr) reactions. Unlike benzene, the reactivity of anthracene is significantly enhanced, and the substitution pattern is highly regioselective. The electron density distribution across the aromatic system favors electrophilic attack at the C9 and C10 positions (the central ring). This preference is a direct consequence of the superior thermodynamic stability of the resulting carbocation intermediate, known as an arenium ion or sigma complex.

The Stepwise Mechanism of Electrophilic Bromination

The electrophilic bromination of anthracene typically proceeds through a well-established addition-elimination mechanism.[1][2] The overall reaction involves the substitution of a hydrogen atom on the anthracene ring with a bromine atom. The key steps are detailed below.

Generation of the Electrophile

The reaction is initiated by the generation of a potent electrophile. In the case of bromination using molecular bromine (Br₂), a Lewis acid catalyst such as FeBr₃ is often employed to polarize the Br-Br bond, creating a more electrophilic bromine species (Br⁺).

Br₂ + FeBr₃ ⇌ Br⁺[FeBr₄]⁻

Alternatively, reagents like N-bromosuccinimide (NBS) can be used, which can generate bromine radicals or, in the presence of an acid catalyst, a source of electrophilic bromine.[3][4]

Nucleophilic Attack and Formation of the Sigma Complex

The electron-rich π-system of the anthracene molecule acts as a nucleophile, attacking the electrophilic bromine. This attack preferentially occurs at the C9 position. This step temporarily disrupts the aromaticity of the central ring, leading to the formation of a resonance-stabilized carbocation intermediate, the sigma (σ) complex or arenium ion.[5][6]

The remarkable regioselectivity for the 9 and 10 positions is explained by the structure of this intermediate. When the electrophile adds to the C9 position, the resulting positive charge is delocalized across the ring system, but crucially, two intact benzene rings are preserved.[7] This arrangement is energetically more favorable than if the attack were to occur on one of the outer rings (e.g., C1 or C2), which would only leave a less stable naphthalene-like system within the intermediate.[7] This principle is often referred to as Clar's rule.

Deprotonation and Re-aromatization

In the final, rapid step, a weak base (such as the [FeBr₄]⁻ complex or a solvent molecule) abstracts a proton from the C9 position of the sigma complex.[5] This restores the aromaticity of the central ring and yields the final product, 9-bromoanthracene (B49045). The overall process results in the net substitution of a hydrogen atom with a bromine atom.

If a second equivalent of the brominating agent is used, a subsequent electrophilic attack can occur at the C10 position, which is also activated, to form 9,10-dibromoanthracene.

Caption: Mechanism of electrophilic bromination of anthracene.

Quantitative Data Summary

The yield and product distribution of anthracene bromination are highly dependent on the reaction conditions, including the stoichiometry of the reactants, the choice of solvent, and the specific brominating agent used.

Product	Brominating Agent	Solvent	Molar Ratio (Anthracene:Bromine Source)	Yield	Reference
9,10-Dibromoanthracene	Bromine (Br₂)	Carbon Tetrachloride	1 : 2.5	High (Qualitative)	[8]
9,10-Dibromoanthracene	Dimethyl Sulfur Bromide	Dichloromethane	1 : 1.5	85%	[9]
9,10-Dibromoanthracene	Dimethyl Sulfur Bromide	Dichloromethane	1 : 2	90%	[9]
9,10-Dibromoanthracene	Dimethyl Sulfur Bromide	Chloroform	1 : 2	84%	[9]
9-Bromoanthracene	N-Bromosuccinimide (NBS)	Carbon Tetrachloride	1 : 1	Good (Qualitative)	[4][10]
1,2,3,4,9,10-Hexabromo-1,2,3,4-tetrahydroanthracene *	Bromine (Br₂)	Carbon Tetrachloride	1 : 2.5	95%	[11]

Note: This product results from the bromination of 9,10-dibromoanthracene, demonstrating further addition reactions under specific conditions.

Experimental Protocols

Detailed methodologies for key bromination reactions of anthracene are provided below. These protocols are intended for use by trained professionals in a controlled laboratory setting.

Synthesis of 9-Bromoanthracene via N-Bromosuccinimide

This microscale procedure utilizes N-bromosuccinimide (NBS) as a specific brominating agent.[4]

Materials:

• Anthracene (50 mg, 0.28 mmol)

• N-Bromosuccinimide (NBS) (50 mg, 0.28 mmol)

• Carbon Tetrachloride (CCl₄) (0.4 mL)

• Iodine/CCl₄ solution (1 drop of 200 mg I₂ in 10 mL CCl₄)

• 95% Ethanol (B145695) (for recrystallization)

Procedure:

• Combine anthracene (50 mg) and NBS (50 mg) in a conic vial equipped with a spin vane.

• Add 0.4 mL of carbon tetrachloride to the vial.

• Add one drop of the iodine/CCl₄ solution as a radical initiator.

• Attach a water-jacketed condenser and reflux the mixture for 1 hour. A brownish color and the formation of a solid (succinimide) will be observed.

• After the reflux period, cool the mixture to room temperature.

• Filter the solid succinimide (B58015) under vacuum using a Hirsch funnel and wash the solid with two 1 mL portions of cold CCl₄.

• Transfer the filtrate (the organic solution) to a tared 10 mL round-bottom flask.

• Remove the solvent under vacuum using a rotary evaporator to obtain a greenish-yellow solid corresponding to crude 9-bromoanthracene.

• Weigh the dry solid to calculate the crude yield.

• Purify the product by recrystallization from 95% ethanol in a Craig tube. The melting point of pure 9-bromoanthracene is 101-103 °C.

Synthesis of 9,10-Dibromoanthracene via Molecular Bromine

This procedure describes the dibromination of anthracene using liquid bromine.[8]

Materials:

• Anthracene (80-85% purity, 300 g, ~1.4 mol)

• Carbon Tetrachloride (CCl₄) (3 L)

• Bromine (Br₂) (567 g, 182 mL, 3.55 mol)

Procedure:

• Suspend 300 g of anthracene in 3 L of carbon tetrachloride in a 5 L flask equipped with a dropping funnel, mechanical stirrer, and reflux condenser.

• With vigorous stirring, slowly add 567 g of bromine to the suspension over approximately 30 minutes. The rate of addition should be controlled to minimize the loss of bromine with the evolving hydrogen bromide gas.

• After the addition is complete, gently warm the mixture on a steam bath with continuous stirring for one hour, maintaining a gentle boil.

• Allow the mixture to cool for several hours without stirring.

• Filter the precipitated crude 9,10-dibromoanthracene.

• Wash the collected solid with a small amount of cold carbon tetrachloride and allow it to dry. This yields 270-425 g of a bright yellow product.

• The product can be further purified by recrystallization from a suitable solvent like toluene (B28343) if necessary.

Caption: A typical experimental workflow for the bromination of anthracene.

Conclusion

The electrophilic bromination of anthracene is a cornerstone reaction that exemplifies the principles of aromaticity and regioselectivity in polycyclic systems. The pronounced preference for substitution at the 9 and 10 positions is a direct result of the thermodynamic stability of the sigma complex intermediate, which maximizes the retention of aromatic character. By carefully selecting reagents and controlling reaction conditions, synthetic chemists can achieve high yields of mono- or di-brominated products. These halogenated anthracenes are valuable precursors for the synthesis of a wide array of functional organic materials, fluorescent probes, and complex pharmaceutical agents.[7][11] A thorough understanding of this mechanism is therefore essential for professionals engaged in advanced organic synthesis and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Halogenations of anthracenes and Dibenz - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brainly.com [brainly.com]
• 4. chemistry-online.com [chemistry-online.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN103073387A - Preparation method of 9, 10-dibromoanthracene - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. Highly brominated anthracenes as precursors for the convenient synthesis of 2,9,10-trisubstituted anthracene derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Luminescent Core: A Technical Guide to the Photophysical Properties of 9,10-Disubstituted Anthracene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Derivatives of 9,10-disubstituted anthracene (B1667546) form a cornerstone of modern molecular photonics, underpinning advancements in fields ranging from organic light-emitting diodes (OLEDs) and fluorescent probes to triplet-triplet annihilation upconversion systems. Their rigid, aromatic core provides a robust platform for luminescence, while substitution at the 9 and 10 positions offers a powerful means to tune their photophysical properties. This technical guide provides an in-depth exploration of these properties, summarizing key quantitative data, detailing experimental methodologies, and visualizing fundamental processes to empower researchers in the rational design of novel anthracene-based materials.

Core Photophysical Parameters: A Quantitative Overview

The photophysical behavior of 9,10-disubstituted anthracene derivatives is dictated by the nature of the substituents at the 9 and 10 positions. These modifications can significantly influence the electronic structure of the anthracene core, thereby altering its absorption and emission characteristics. The following tables summarize key photophysical data for a selection of representative 9,10-disubstituted anthracene derivatives, providing a basis for understanding structure-property relationships.

Compound Name	Substituent (R1)	Substituent (R2)	λ_abs (nm)	ε (M⁻¹cm⁻¹)	λ_em (nm)	Φ_f	Reference
9,10-Diphenylanthracene (DPA)	Phenyl	Phenyl	378	11,000	408, 430	~1.00	[1][2]
9,10-Dimethylanthracene	Methyl	Methyl	-	-	-	0.70	[1]
4-(10-Phenylanthracen-9-yl)pyridine	Phenyl	4-Pyridyl	379	10,500	409, 432	0.95	[1]
9-Phenyl-10-(4-(trifluoromethyl)phenyl)anthracene	Phenyl	4-(Trifluoromethyl)phenyl	378	11,500	408, 430	0.98	[1]
4-(10-Phenylanthracen-9-yl)benzonitrile	Phenyl	4-Cyanophenyl	380	12,000	410, 433	0.96	[1]
9-(4-Methoxyphenyl)-10-phenylanthracene	Phenyl	4-Methoxyphenyl	381	10,000	411, 434	0.92
2-(10-Phenylanthracen-9-yl)thiophene	Phenyl	2-Thienyl	384	10,500	415, 438	0.45
9,10-Di(thiophen-2-yl)anthracene	2-Thienyl	2-Thienyl	388	12,500	420, 445	0.02	[1]
9-(Thiophen-2-yl)-10-(4-(trifluoromethyl)phenyl)anthracene	2-Thienyl	4-(Trifluoromethyl)phenyl	385	11,000	416, 440	0.11
9,10-Bis(phenylethynyl)anthracene (BPEA)	Phenylethynyl	Phenylethynyl	-	-	-	~1.00	[3]

Note: The absorption (λ_abs) and emission (λ_em) maxima, molar extinction coefficient (ε), and fluorescence quantum yield (Φ_f) are typically measured in a non-polar solvent like cyclohexane (B81311) or toluene. The exact values can vary slightly depending on the solvent and measurement conditions.

The data clearly indicates that while substitutions on the phenyl rings have a minor impact on the absorption spectra, the introduction of thiophene (B33073) substituents leads to a significant decrease in the fluorescence quantum yield.[1][2] This is a critical consideration for the design of highly emissive materials.

Visualizing the Photophysical Landscape

To comprehend the intricate processes that govern the photophysical properties of these molecules, it is essential to visualize the flow of energy and the experimental procedures used for their characterization.

The Journey of an Excited Electron: A Jablonski Diagram

The Jablonski diagram provides a schematic representation of the electronic states of a molecule and the transitions that can occur between them upon absorption of light.

Caption: A simplified Jablonski diagram illustrating the key photophysical processes.

Experimental Workflow for Photophysical Characterization

A systematic approach is crucial for the accurate determination of the photophysical properties of 9,10-disubstituted anthracene derivatives. The following workflow outlines the key experimental steps.

Caption: A typical experimental workflow for characterizing photophysical properties.

Structure-Property Relationships

The relationship between the chemical structure of the substituents and the resulting photophysical properties is a key area of investigation. This diagram illustrates the logical connections between molecular design and observable characteristics.

Caption: Key structure-property relationships in 9,10-disubstituted anthracenes.

Detailed Experimental Protocols

Reproducible and accurate data are paramount in photophysical studies. The following sections provide detailed methodologies for key experiments.

Determination of Fluorescence Quantum Yield (Φ_f) using an Integrating Sphere

The absolute method using an integrating sphere is a reliable technique for determining the fluorescence quantum yield.[4][5][6][7][8]

Principle:

The integrating sphere collects all emitted and scattered light from the sample. By comparing the integrated emission spectrum of the sample to the scattering of a blank, the absolute quantum yield can be determined.

Instrumentation:

• Fluorometer equipped with an integrating sphere accessory.

• Cuvettes (quartz for UV excitation).

• Solvent of high purity.

Procedure:

• Blank Measurement (Scattering):

  • Fill a cuvette with the pure solvent.

  • Place the cuvette in the sample holder within the integrating sphere.

  • Record the spectrum of the excitation light scattered by the solvent. This provides a measure of the incident photon flux.

• Sample Measurement (Emission and Scattering):

  • Prepare a dilute solution of the anthracene derivative in the same solvent. The absorbance at the excitation wavelength should ideally be below 0.1 to minimize inner filter effects.

  • Place the sample cuvette in the integrating sphere.

  • Record the emission spectrum of the sample, ensuring the spectral range covers the entire emission profile. Also, record the scattered excitation light from the sample.

• Calculation:

  The quantum yield (Φ_f) is calculated using the following equation:

  Φ_f = (E_c - E_a) / (L_a - L_c)

  Where:

  • E_c is the integrated fluorescence intensity of the sample.

  • E_a is the integrated fluorescence intensity of the blank.

  • L_a is the integrated intensity of the scattered excitation light from the blank.

  • L_c is the integrated intensity of the scattered excitation light from the sample.

Measurement of Fluorescence Lifetime (τ) using Time-Correlated Single Photon Counting (TCSPC)

TCSPC is a highly sensitive technique for measuring fluorescence lifetimes in the picosecond to microsecond range.[9][10][11][12][13]

Principle:

The sample is excited with a high-repetition-rate pulsed light source. The time difference between the excitation pulse and the arrival of the first emitted photon at the detector is measured for a large number of events. A histogram of these time differences represents the fluorescence decay profile.

Instrumentation:

• Pulsed light source (e.g., picosecond laser diode or LED).

• Sample holder and optics.

• Monochromator for wavelength selection.

• Single-photon sensitive detector (e.g., photomultiplier tube (PMT) or single-photon avalanche diode (SPAD)).

• TCSPC electronics (Time-to-Amplitude Converter (TAC) and Multi-Channel Analyzer (MCA)).

Procedure:

• Instrument Response Function (IRF) Measurement:

  • Measure the temporal profile of the excitation pulse by replacing the fluorescent sample with a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox). This provides the time resolution of the instrument.

• Sample Measurement:

  • Place the sample in the sample holder and excite it with the pulsed light source.

  • Collect the fluorescence emission at the desired wavelength.

  • The TCSPC electronics record the arrival time of individual photons relative to the excitation pulse.

  • Continue data acquisition until a sufficient number of photons are collected to generate a smooth decay curve.

• Data Analysis:

  • The fluorescence decay data is fitted to an exponential decay model (or a multi-exponential model if the decay is complex) using deconvolution software.

  • The fitting process takes the measured IRF into account to extract the true fluorescence lifetime(s) of the sample.

Conclusion

The 9,10-disubstituted anthracene framework offers a versatile platform for the development of advanced functional materials. A thorough understanding of their photophysical properties, guided by systematic experimental characterization and a clear grasp of the underlying principles, is essential for realizing their full potential. This guide provides the foundational knowledge, data, and methodologies to empower researchers to explore and exploit the rich photochemistry of these fascinating molecules.

References

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversi ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC02626A [pubs.rsc.org]
• 2. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Measurement of the Fluorescence Quantum Yield Using a Spectrometer With an Integrating Sphere Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 5. howto:measuring_quantum_yield [Time-Resolved Fluorescence Wiki] [tcspc.com]
• 6. edinst.com [edinst.com]
• 7. Measurement of the Fluorescence Quantum Yield Using a Spectrometer With an Integrating Sphere Detector | NIST [nist.gov]
• 8. Fluorescence Quantum Yield measurement - Jasco Deutschland GmbH [jasco.de]
• 9. bhu.ac.in [bhu.ac.in]
• 10. photon-force.com [photon-force.com]
• 11. Time-correlated single photon counting (TCSPC) [uniklinikum-jena.de]
• 12. Time-Correlated Single Photon Counting (TCSPC) | Swabian Instruments [swabianinstruments.com]
• 13. ridl.cfd.rit.edu [ridl.cfd.rit.edu]

A Technical Guide to the Single-Molecule Reaction of 9,10-Dibromoanthracene via Scanning Tunneling Microscopy

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the single-molecule reaction of 9,10-Dibromoanthracene (DBA), a landmark achievement in the field of on-surface synthesis and molecular manipulation. The use of Scanning Tunneling Microscopy (STM) and related techniques has provided unprecedented insight into the chemical transformations of individual molecules, paving the way for the bottom-up fabrication of novel nanostructures with atomic precision. This document provides a comprehensive overview of the core principles, experimental methodologies, and key findings related to the STM-induced reactions of 9,10-Dibromoanthracene.

Introduction

9,10-Dibromoanthracene is an aromatic hydrocarbon that has become a model system for studying on-surface chemical reactions at the single-molecule level.[1][2] Its two bromine atoms can be selectively cleaved using voltage pulses from an STM tip, initiating a cascade of reactions that can be directly observed and controlled.[1][3] This ability to induce and visualize bond-breaking and bond-forming events with sub-molecular resolution has profound implications for catalysis, materials science, and the development of molecular electronics.[4] The primary reaction pathway investigated is an Ullmann-type coupling, which proceeds through the formation of radical intermediates.[4][5]

Experimental Protocols

The successful manipulation of single 9,10-Dibromoanthracene molecules requires stringent experimental conditions, typically involving ultra-high vacuum (UHV) and cryogenic temperatures to ensure surface cleanliness and inhibit uncontrolled molecular diffusion.[6][7]

Sample Preparation

• Substrate Cleaning: A single-crystal metal substrate, commonly Au(111), Cu(111), or a thin insulating layer of NaCl grown on a metal surface, is prepared in UHV.[8][9][10] This is achieved through cycles of ion sputtering (e.g., Ar+) to remove surface contaminants, followed by annealing at high temperatures to restore a clean, well-ordered crystalline surface.[7]

• Molecular Deposition: 9,10-Dibromoanthracene, a yellow crystalline solid, is thermally evaporated from a Knudsen cell or a similar effusion source onto the prepared substrate.[11] The substrate is typically held at a low temperature during deposition to facilitate the adsorption of isolated molecules.[6] The deposition rate is carefully controlled to achieve sub-monolayer coverage, allowing for the investigation of individual molecules.

STM Imaging and Manipulation

• Microscopy Setup: A low-temperature STM, often combined with an Atomic Force Microscope (AFM), is used for imaging and manipulation.[6] The experiments are conducted in UHV with the sample cooled to cryogenic temperatures (typically around 5 K) to minimize thermal drift and molecular motion.[6][7]

• Imaging Parameters: Initial STM scans are performed at low bias voltages and tunneling currents (e.g., V = -0.4 V, I = 5.5 pA) to locate and characterize the adsorbed 9,10-Dibromoanthracene molecules without inducing unintended reactions.[10]

• Tip-Induced Reaction: To initiate the reaction, the STM tip is positioned over a specific bromine atom of a target molecule.[10] A voltage pulse of a defined magnitude and duration is then applied.[1][3] The precise voltage required can vary depending on the substrate and the specific C-Br bond.[3]

Reaction Pathway and Intermediates

The STM-induced reaction of 9,10-Dibromoanthracene proceeds through a series of well-defined steps, which can be individually triggered and observed.

Stepwise Debromination

The primary step is the cleavage of the carbon-bromine (C-Br) bonds. This is a sequential process where one bromine atom is removed first, followed by the second.[2]

• Formation of a Monoradical: A voltage pulse from the STM tip breaks one of the C-Br bonds, resulting in the formation of a free radical species and a desorbed bromine atom.[1]

• Formation of a Diradical: A subsequent voltage pulse applied to the remaining C-Br bond leads to the formation of a highly reactive diradical intermediate.[1][2]

Subsequent Reactions

The generated diradical can undergo further transformations, depending on the experimental conditions and the nature of the substrate.

• Cyclization: The diradical can be converted into a bicyclic diene-diyne through an additional voltage pulse.[1] This process has been shown to be reversible.[1]

• Polymerization: On suitable surfaces like Au(111), the thermally activated debrominated anthracene (B1667546) units can polymerize through Ullmann-type coupling, leading to the formation of graphene nanoribbons.[8][9]

Quantitative Data

The following tables summarize key quantitative parameters for the STM-induced reactions of 9,10-Dibromoanthracene and related precursors.

Parameter	Value	Substrate	Reference
Debromination Voltage Threshold	~2.2 V	Cu(111)	[3]
STM Imaging Parameters (pre-reaction)	V = -0.4 V, I = 5.5 pA	Not Specified	[10]
STM Imaging of DBBA Monolayer	V = 2.0 V, I = 50 pA	Au(111)	[9]

Table 1: STM Parameters for 9,10-Dibromoanthracene Reactions. This table provides a summary of the voltage and current parameters used for imaging and inducing reactions in 9,10-Dibromoanthracene and its derivatives.

Property	9,10-Dibromoanthracene	Reference
Molecular Formula	C₁₄H₈Br₂	[11]
Molecular Weight	336.02 g/mol	[12]
Appearance	Yellow crystalline solid	[11]
Melting Point	223-226 °C	[13]
Fluorescence Quantum Yield	<0.01	[14]

Table 2: Physicochemical Properties of 9,10-Dibromoanthracene. This table outlines the key physical and chemical properties of the 9,10-Dibromoanthracene precursor.

Visualizing the Process

The following diagrams illustrate the experimental workflow and the chemical reaction pathway.

Figure 1: Experimental workflow for the STM-induced reaction of 9,10-Dibromoanthracene.

Figure 2: Reaction pathway for the single-molecule transformation of 9,10-Dibromoanthracene.

Conclusion

The study of the single-molecule reaction of 9,10-Dibromoanthracene using STM has provided fundamental insights into the mechanisms of on-surface synthesis. The ability to precisely control and visualize chemical reactions at the atomic scale opens up new avenues for the rational design and fabrication of molecular-scale devices and functional materials. This technical guide serves as a foundational resource for researchers and scientists seeking to explore and expand upon this exciting frontier of nanoscience.

References

• 1. acs.org [acs.org]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. On-Surface Ullmann-Type Coupling Reactions of Aryl Halide Precursors with Multiple Substituted Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Single-Molecule Chemical Reaction Studied by High-Resolution Atomic Force Microscopy and Scanning Tunneling Microscopy Induced Light Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On-Surface Synthesis of Nanographenes and Graphene Nanoribbons on Titanium Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Long and oriented graphene nanoribbon synthesis from well-ordered 10,10′-dibromo-9,9′-bianthracene monolayer on crystalline Au surfaces - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. On-surface chemical reactions characterised by ultra-high resolution scanning probe microscopy - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00166J [pubs.rsc.org]
• 11. nbinno.com [nbinno.com]
• 12. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

In-Depth Technical Guide: Electron Affinity and Ionization Potential of 9,10-Dibromoanthracene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electron affinity and ionization potential of 9,10-Dibromoanthracene, a key organic semiconductor intermediate. The following sections detail its electronic properties, experimental protocols for their determination, and its application in organic electronics.

Core Electronic Properties of 9,10-Dibromoanthracene

9,10-Dibromoanthracene is an aromatic hydrocarbon whose electronic properties make it a valuable building block in the synthesis of materials for organic light-emitting diodes (OLEDs) and other electronic devices.[1] Its ionization potential and electron affinity, which correspond to the energy levels of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) respectively, are critical parameters in designing and predicting the behavior of such devices.

Quantitative Data Summary

The following table summarizes the key electronic properties of 9,10-Dibromoanthracene.

Property	Value (eV)	Method
Ionization Potential (HOMO)	7.14	Calculated
Electron Affinity (LUMO)	1.09	Calculated

Note: The values presented are based on theoretical calculations. Experimental values may vary depending on the measurement technique and conditions.

Experimental Determination of Electronic Properties

The ionization potential and electron affinity of organic molecules like 9,10-Dibromoanthracene are commonly determined experimentally using electrochemical methods, primarily cyclic voltammetry (CV), and spectroscopic techniques such as photoelectron spectroscopy. Computational chemistry, employing methods like Density Functional Theory (DFT), provides theoretical values that complement experimental findings.

Experimental Protocol: Cyclic Voltammetry

Cyclic voltammetry is a powerful electrochemical technique used to probe the redox properties of a molecule, from which the HOMO and LUMO energy levels can be estimated. Below is a detailed protocol for determining the oxidation and reduction potentials of a 9,10-disubstituted anthracene (B1667546) derivative, which can be adapted for 9,10-Dibromoanthracene.

Objective: To determine the oxidation potential of a 9,10-disubstituted anthracene derivative to estimate its HOMO energy level.

Materials and Equipment:

• Three-electrode electrochemical cell

• Working electrode (e.g., Glassy Carbon)

• Reference electrode (e.g., Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., Platinum wire)

• Potentiostat

• Solution of the 9,10-disubstituted anthracene derivative in dichloromethane (B109758) (DCM)

• Supporting electrolyte: 0.1 M solution of tetrabutylammonium (B224687) hexafluorophosphate (B91526) (n-Bu4NPF6) in DCM

• Ferrocene (B1249389) (for internal calibration)

• High-purity nitrogen or argon gas for deaeration

Procedure:

• Sample Preparation: Prepare a solution of the 9,10-disubstituted anthracene derivative in DCM. The concentration should be in the millimolar range.

• Electrolyte Solution: Prepare a 0.1 M solution of n-Bu4NPF6 in DCM. This will serve as the supporting electrolyte to ensure conductivity.

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes.

• Deaeration: Deaerate the sample solution by bubbling with high-purity nitrogen or argon for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Cyclic Voltammetry Measurement:

  • Perform a cyclic voltammetry scan of the electrolyte solution alone to establish the background current.

  • Add the sample solution to the cell and record the cyclic voltammogram. The potential should be scanned towards positive values to observe the oxidation peak.

  • A quasi-reversible oxidation process is typically observed for these derivatives.

• Internal Calibration: Add a small amount of ferrocene to the solution and record the cyclic voltammogram again. The ferrocene/ferrocenium (Fc/Fc+) redox couple has a well-defined potential and is used as an internal standard.

• Data Analysis:

  • Determine the onset of the oxidation potential from the recorded voltammogram.

  • The HOMO energy level (E_HOMO) can be estimated using the following empirical equation: E_HOMO = - (E_onset,ox vs Fc/Fc+ + 4.8) eV where E_onset,ox is the onset potential of the oxidation peak relative to the Fc/Fc+ couple.

Application in Organic Electronics: A Workflow for OLED Material Synthesis

Below is a Graphviz diagram illustrating the typical synthetic workflow from 9,10-Dibromoanthracene to a 9,10-diphenylanthracene (B110198) (DPA) derivative, a common core for blue OLED emitters.

Caption: Synthetic pathway from 9,10-Dibromoanthracene to an OLED emitter.

Energy Landscape in OLED Devices

The ionization potential and electron affinity of the materials used in an OLED determine the energy barriers for charge injection and transport, and ultimately the device's efficiency and performance. 9,10-disubstituted anthracene derivatives are often used as the emissive layer (EML) in a multilayer OLED stack.

The following diagram illustrates a representative energy level structure of an OLED device incorporating a 9,10-diphenylanthracene derivative as the blue emitter. The HOMO and LUMO levels of each layer are shown relative to the vacuum level.

Caption: Energy level diagram of a typical multilayer OLED device.

This guide provides foundational knowledge on the key electronic properties of 9,10-Dibromoanthracene for professionals in research and development. The data and protocols presented herein are intended to support the design and synthesis of novel organic electronic materials.

References

• 1. Molecular engineering of anthracene-based emitters for highly efficient nondoped deep-blue fluorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. BJOC - Deep-blue emitting 9,10-bis(perfluorobenzyl)anthracene [beilstein-journals.org]
• 3. taylorfrancis.com [taylorfrancis.com]

Health and Safety Considerations for Handling 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations necessary for the proper handling of 9,10-Dibromoanthracene. It is intended to equip laboratory personnel with the knowledge to manage this chemical safely and effectively.

Chemical and Physical Properties

9,10-Dibromoanthracene is a halogenated polycyclic aromatic hydrocarbon (PAH).[1][2] A summary of its key physical and chemical properties is presented in Table 1. Understanding these properties is the first step in a comprehensive safety assessment.

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene

Property	Value	Reference(s)
CAS Number	523-27-3	[2][3][4][5][6][7][8][9][10][11]
Molecular Formula	C₁₄H₈Br₂	[3][7][9][10][12]
Molecular Weight	336.02 g/mol	[3][7][10][12]
Appearance	Yellow to yellow-green fluffy powder/needles	[7][13]
Melting Point	220-226 °C (428-439 °F)	[3][7][10][13][14]
Boiling Point	427.1 ± 18.0 °C at 760 mmHg	[3]
Solubility	Insoluble in water; slightly soluble in alcohol and ether; soluble in hot benzene (B151609) and hot toluene.	[7][13]
Vapor Pressure	0.0 ± 1.0 mmHg at 25°C	[3]
Flash Point	248.1 ± 20.5 °C	[3]

Hazard Identification and Classification

9,10-Dibromoanthracene is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework for its hazard communication.

Table 2: GHS Hazard Classification for 9,10-Dibromoanthracene

Hazard Class	Hazard Category	Hazard Statement	Reference(s)
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[5][8][12][14][15][16]
Serious Eye Damage/Eye Irritation	Category 2	H319: Causes serious eye irritation	[5][8][12][14][15][16]
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation	[5][12][14][15][16]
Hazardous to the aquatic environment, acute hazard	Category 1	H400: Very toxic to aquatic life	[4][5][12][16]
Hazardous to the aquatic environment, long-term hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects	[4][5][12][16]

Safe Handling and Storage Procedures

Adherence to strict safety protocols is mandatory when working with 9,10-Dibromoanthracene to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure.

• Eye Protection: Chemical safety goggles or a face shield are required.[5][6][8][17]

• Hand Protection: Impervious gloves, such as nitrile rubber, should be worn.[4][5][6][17]

• Respiratory Protection: When handling the powder and if dust generation is likely, a NIOSH-approved N95 (or better) particulate respirator is necessary.[4][5][6]

• Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are mandatory to prevent skin contact.[5][8][17]

Engineering Controls

• Ventilation: Work with 9,10-Dibromoanthracene should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust particles.[5][8]

• Eye Wash Stations and Safety Showers: These should be readily accessible in the immediate work area.[5][17]

Storage

Proper storage is crucial to prevent degradation and accidental release.

• Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][8]

• Incompatibilities: Keep away from strong oxidizing agents.[8][14][17]

• Storage Class: Combustible Solids (Storage Class 11).[4][6]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[4][5][8][14]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4][5][8][14]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][5][8][14]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[4][5][8]

Accidental Release Measures

• Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE as described in Section 3.1. Avoid generating dust.[4][18]

• Environmental Precautions: Prevent the chemical from entering drains, sewers, or waterways, as it is very toxic to aquatic life.[4][5]

• Containment and Cleanup: Carefully sweep or scoop up the spilled solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[4][5][8][18]

Toxicological Information and Potential Signaling Pathways

While specific toxicological studies on 9,10-Dibromoanthracene are limited, its classification as a polycyclic aromatic hydrocarbon (PAH) provides insights into its potential mechanisms of toxicity.

Mechanism of Action

PAHs are known to interact with the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[4][6] This pathway is a key regulator of cellular responses to environmental contaminants.[19][20] The general mechanism involves the binding of the PAH to the AHR in the cytoplasm, leading to a cascade of events that alters gene expression.[4][21]

Aryl Hydrocarbon Receptor (AHR) Signaling Pathway for PAHs.

Experimental Protocols for Hazard Assessment

Standardized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are used to assess the hazardous properties of chemicals. For a solid substance like 9,10-Dibromoanthracene, the following in vitro methods are recommended to evaluate skin and eye irritation potential, thereby reducing the need for animal testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD TG 439)

This test method evaluates the potential of a chemical to cause skin irritation by assessing its cytotoxicity on a reconstructed human epidermis model.[8][14]

Methodology:

• Tissue Preparation: Reconstituted human epidermis tissues are pre-incubated in a sterile, defined medium.

• Chemical Application: A precise amount of the test chemical (solid or liquid) is applied topically to the tissue surface.

• Exposure: The tissues are exposed to the chemical for a defined period (e.g., 60 minutes).

• Rinsing and Post-Incubation: The chemical is removed by rinsing, and the tissues are transferred to a fresh medium and incubated for a further period (e.g., 42 hours).

• Viability Assessment: Tissue viability is determined using a quantitative assay, typically the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction of MTT to a colored formazan (B1609692) salt by viable cells is measured spectrophotometrically.

• Data Interpretation: The viability of the chemical-treated tissues is compared to that of negative controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that the chemical is an irritant.

Workflow for In Vitro Skin Irritation Test (OECD TG 439).

In Vitro Macromolecular Test Method for Identifying Eye Irritants (OECD TG 496)

This in vitro assay predicts the eye irritation potential of a chemical by measuring its ability to denature and disrupt a macromolecular matrix.[3]

Methodology:

• Reagent Preparation: A reagent solution containing proteins is prepared.[3]

• Sample Preparation: The test chemical is prepared at the appropriate concentration.

• Reaction: The test chemical is brought into contact with the protein reagent in a multi-well plate.

• Incubation: The plate is incubated to allow for any chemical-induced denaturation of the proteins.

• Turbidity Measurement: The change in turbidity (optical density) of the reagent solution is measured using a spectrophotometer. An increase in turbidity indicates protein denaturation.

• Data Interpretation: The measured optical density is used to calculate an "Irritection Draize Equivalent" (IDE) score, which correlates with the in vivo eye irritation potential.[3]

Disposal Considerations

Waste generated from handling 9,10-Dibromoanthracene must be treated as hazardous waste.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[4][8][14]

• Contaminated Packaging: Empty containers may retain product residues and should be disposed of in the same manner as the substance itself.

Conclusion

9,10-Dibromoanthracene is a hazardous chemical that requires careful handling and adherence to stringent safety protocols. While specific quantitative toxicity data is lacking, its classification as a skin, eye, and respiratory irritant, and as a substance highly toxic to aquatic life, necessitates the use of appropriate personal protective equipment, engineering controls, and emergency preparedness. Understanding its potential interaction with the Aryl Hydrocarbon Receptor pathway provides a basis for assessing its toxicological profile. The use of validated in vitro testing methods is strongly encouraged to further characterize its hazard potential while minimizing animal testing. All personnel handling this substance must be thoroughly trained on its hazards and the necessary safety precautions.

References

• 1. oecd.org [oecd.org]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. integracosmetics.com [integracosmetics.com]
• 4. Polycyclic Aromatic Hydrocarbons Activate the Aryl Hydrocarbon Receptor and the Constitutive Androstane Receptor to Regulate Xenobiotic Metabolism in Human Liver Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 6. Ligand-Specific Transcriptional Mechanisms Underlie Aryl Hydrocarbon Receptor-Mediated Developmental Toxicity of Oxygenated PAHs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New eye and skin irritation test guidelines for make-up and personal care products [cosmeticsdesign.com]
• 8. uniube.br [uniube.br]
• 9. Anthracene, 9,10-dibromo- [webbook.nist.gov]
• 10. 9,10-Dibromoanthracene 98 523-27-3 [sigmaaldrich.com]
• 11. ossila.com [ossila.com]
• 12. assets-global.website-files.com [assets-global.website-files.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. iivs.org [iivs.org]
• 15. downloads.ossila.com [downloads.ossila.com]
• 16. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. fishersci.com [fishersci.com]
• 18. academic.oup.com [academic.oup.com]
• 19. The aryl hydrocarbon receptor (AhR) pathway as a regulatory pathway for cell adhesion and matrix metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The Aryl Hydrocarbon Receptor and Its Crosstalk: A Chemopreventive Target of Naturally Occurring and Modified Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 21. AhR signaling pathways and regulatory functions - PMC [pmc.ncbi.nlm.nih.gov]

A Theoretical Investigation into the Electronic Structure of 9,10-Dibromoanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene (C₁₄H₈Br₂) is an aromatic organic compound that serves as a versatile precursor in the synthesis of a wide array of functional materials.[1][2] Its rigid anthracene (B1667546) core provides a platform for π-conjugation, making it a subject of interest for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and fluorescent probes.[1] The bromine substituents at the 9 and 10 positions offer reactive sites for further chemical modifications, allowing for the fine-tuning of its electronic and photophysical properties.[2]

A thorough understanding of the electronic structure of 9,10-Dibromoanthracene is crucial for predicting its behavior in various applications. Theoretical calculations, particularly those based on quantum mechanics, provide a powerful tool to investigate molecular properties at the atomic level. This guide details the standard computational procedures for determining the optimized geometry, frontier molecular orbital energies (HOMO and LUMO), and electronic transitions of 9,10-Dibromoanthracene.

Theoretical Methodology

The electronic structure of 9,10-Dibromoanthracene can be effectively investigated using Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT). These computational methods offer a good balance between accuracy and computational cost for medium-sized organic molecules.

Ground State Geometry Optimization

The first step in characterizing the electronic structure is to determine the molecule's most stable three-dimensional conformation, its ground state geometry.

Protocol:

• Initial Structure: An initial 3D structure of 9,10-Dibromoanthracene is generated using molecular modeling software.

• Computational Method: DFT is employed for the geometry optimization. A commonly used functional for organic molecules is the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional.

• Basis Set: A suitable basis set, such as 6-311G(d,p) or 6-311++G(d,p), is selected. The inclusion of polarization (d,p) and diffuse (++) functions is important for accurately describing the electron distribution, especially for molecules containing heteroatoms like bromine.

• Software: The calculations are typically performed using quantum chemistry software packages like Gaussian, ORCA, or GAMESS.

• Convergence Criteria: The optimization is considered complete when the forces on the atoms and the change in energy between successive steps fall below predefined thresholds.

• Frequency Analysis: A vibrational frequency calculation is performed on the optimized geometry to confirm that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's electronic behavior. The HOMO energy is related to the ionization potential (electron-donating ability), while the LUMO energy is related to the electron affinity (electron-accepting ability). The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter that influences the molecule's chemical reactivity and electronic transitions.

Protocol:

• Input Geometry: The optimized ground state geometry of 9,10-Dibromoanthracene is used as the starting point.

• Single-Point Energy Calculation: A single-point energy calculation is performed using DFT with the same functional and basis set as in the geometry optimization.

• Orbital Energy Extraction: The energies of all molecular orbitals, including the HOMO and LUMO, are extracted from the output of the single-point energy calculation.

• HOMO-LUMO Gap Calculation: The HOMO-LUMO gap (ΔE) is calculated as the difference between the LUMO and HOMO energies: ΔE = ELUMO - EHOMO.

Theoretical UV-Vis Absorption Spectrum

Time-Dependent DFT (TD-DFT) is the standard method for calculating the excited state properties of molecules, including their electronic absorption spectra.

Protocol:

• Input Geometry: The optimized ground state geometry is used.

• Computational Method: A TD-DFT calculation is performed. The choice of functional can be critical, with B3LYP being a common starting point. For some systems, range-separated functionals like CAM-B3LYP may provide more accurate results for charge-transfer excitations.

• Basis Set: The same basis set used for the ground state calculations is typically employed.

• Number of Excited States: The calculation is set to compute a sufficient number of electronic excited states (e.g., 10-30) to cover the UV-Vis region of interest.

• Solvent Effects: To simulate experimental conditions, solvent effects can be included using a continuum solvation model, such as the Polarizable Continuum Model (PCM).

• Spectrum Generation: The output of the TD-DFT calculation provides the vertical excitation energies (which can be converted to wavelengths) and the corresponding oscillator strengths for each electronic transition. The theoretical spectrum is then generated by plotting the oscillator strength against the wavelength, often broadened with a Gaussian or Lorentzian function to simulate experimental peak shapes.

Computational Workflow and Data Relationships

The following diagrams illustrate the logical flow of the theoretical calculations and the relationships between the different computational parameters and the resulting electronic properties.

Figure 1: Computational workflow for determining the electronic structure of 9,10-Dibromoanthracene.

Figure 2: A simplified energy level diagram illustrating the HOMO, LUMO, and the HOMO-LUMO gap.

Predicted Electronic Structure Data

The following tables provide a structured format for presenting the quantitative data obtained from the theoretical calculations described above. As comprehensive calculated data for 9,10-Dibromoanthracene is not currently available in the literature, these tables are presented with placeholder values.

Table 1: Calculated Optimized Geometry of 9,10-Dibromoanthracene

Parameter	Bond/Angle	Calculated Value
Bond Lengths (Å)	C-Br	[Value]
C-C (anthracene core)	[Value Range]
C-H	[Value Range]
Bond Angles (°)	C-C-Br	[Value]
C-C-C (anthracene core)	[Value Range]
H-C-C	[Value Range]

Table 2: Calculated Frontier Molecular Orbital Energies of 9,10-Dibromoanthracene

Parameter	Energy (eV)
HOMO Energy	[Value]
LUMO Energy	[Value]
HOMO-LUMO Gap (ΔE)	[Value]

Table 3: Calculated Electronic Transitions of 9,10-Dibromoanthracene (from TD-DFT)

Transition	Wavelength (nm)	Oscillator Strength (f)	Major Contribution
S₀ → S₁	[Value]	[Value]	HOMO → LUMO
S₀ → S₂	[Value]	[Value]	HOMO-1 → LUMO
S₀ → S₃	[Value]	[Value]	HOMO → LUMO+1
...	...	...	...

Logical Relationships in Computational Analysis

The diagram below illustrates the conceptual relationships between the theoretical inputs, the computational processes, and the derived electronic properties of 9,10-Dibromoanthracene.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 9,10-Dibromoanthracene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the Suzuki-Miyaura cross-coupling reaction utilizing 9,10-dibromoanthracene as a key substrate. This protocol is invaluable for the synthesis of 9,10-diarylanthracene derivatives, which are of significant interest in the development of advanced materials, particularly for applications in organic light-emitting diodes (OLEDs), fluorescent probes, and as scaffolds in medicinal chemistry.[1][2]

The Suzuki-Miyaura coupling is a robust and versatile palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[3] In the context of this protocol, 9,10-dibromoanthracene serves as the dihaloaromatic core, which can undergo a double cross-coupling reaction with various arylboronic acids to yield symmetrically or unsymmetrically substituted 9,10-diarylanthracenes.[4][5][6][7] The reaction is known for its high functional group tolerance, mild reaction conditions, and the commercial availability of a wide range of boronic acids.

Data Presentation: A Comparative Analysis of Reaction Parameters

The efficiency of the Suzuki-Miyaura cross-coupling of 9,10-dibromoanthracene is influenced by several factors, including the choice of catalyst, base, solvent, and the nature of the arylboronic acid. The following tables summarize quantitative data from various literature sources to provide a comparative overview of different reaction conditions and their outcomes.

Table 1: Influence of Arylboronic Acid on Product Yield

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene (B28343)/THF/H₂O	85	3	90
4-Methylphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/THF/H₂O	85	3	85
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/THF/H₂O	85	3	82
4-Formylphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/THF/H₂O	85	3	75
2-Naphthylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene	Reflux	-	High
Benzofuran-2-boronic acid	Palladacycle IA (0.5)	K₂CO₃ (aq)	THF	60	12	90 (mono-arylated)

Data compiled from multiple sources, including[8][9].

Table 2: Effect of Catalyst and Ligand System

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂	-	K₂CO₃ (aq)	THF	120	12	Poor Conversion
PdCl₂	-	K₂CO₃ (aq)	THF	120	12	Poor Conversion
Pd(PPh₃)₄	PPh₃	K₂CO₃ (aq)	THF	120	12	50 (mono), 50 (di)
Pd(OAc)₂	DavePhos	CsF	H₂O	-	-	97
Palladacycle IA	PPh₃	K₂CO₃ (aq)	THF	60	12	90 (mono-arylated)

Data extracted from studies on catalyst screening.[1][10][11]

Table 3: Impact of Different Bases on Reaction Efficiency

Base	Catalyst	Solvent	Temp. (°C)	Outcome
K₂CO₃	Palladacycle IA	THF	Elevated	Loss of selectivity (mono/di mixture)
KOH	Palladacycle IA	THF	-	Better conversion, lower selectivity
Et₃N	Palladacycle IA	THF	-	Similar to KOH
K₃PO₄	Palladacycle IA	THF	-	Similar to KOH
Cs₂CO₃	Palladacycle IA	THF	-	Comparable reactivity and selectivity to K₂CO₃
Na₂CO₃	Pd(PPh₃)₄	Toluene/THF/H₂O	85	High yield of diarylated product

This table summarizes the observed effects of different bases on the reaction selectivity and conversion.[1][11][12][13][14]

Experimental Protocols

The following is a generalized protocol for the bis-Suzuki-Miyaura cross-coupling of 9,10-dibromoanthracene. This procedure can be adapted for various arylboronic acids.

Materials:

• 9,10-Dibromoanthracene

• Arylboronic acid (2.2 - 2.5 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-3 mol%)

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃) (4 equivalents)

• Toluene, anhydrous

• Tetrahydrofuran (THF), anhydrous

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 9,10-dibromoanthracene (1.0 eq), the desired arylboronic acid (2.2 eq), and sodium carbonate (4.0 eq).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Under the inert atmosphere, add a degassed solvent mixture of toluene (e.g., 10 mL per mmol of dibromoanthracene), THF (e.g., 10 mL per mmol), and water (e.g., 5 mL per mmol).

• Catalyst Addition: Add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.03 eq) to the reaction mixture.

• Reaction: Heat the reaction mixture to 85-90 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 3-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with water and extract with an organic solvent such as ethyl acetate (B1210297) or diethyl ether (3 x volume of aqueous layer).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure 9,10-diarylanthracene product.

Visualizations

The following diagrams illustrate the key chemical transformation and the general workflow of the experimental protocol.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling.[15]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 9,10-Diarylanthracene Derivatives via bis Suzuki-Miyaura Cross-coupling Reaction | Semantic Scholar [semanticscholar.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. lookchem.com [lookchem.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. 9,10-Diphenylanthracene synthesis - chemicalbook [chemicalbook.com]
• 10. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02185J [pubs.rsc.org]
• 11. Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Influence of the Base on Pd@MIL‐101‐NH₂(Cr) as Catalyst for the Suzuki–Miyaura Cross‐Coupling Reaction [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of 9,10-Diarylanthracenes as Blue Emitters in Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of 9,10-diarylanthracene derivatives, a critical class of materials for the development of high-performance blue Organic Light-Emitting Diodes (OLEDs). The inherent high fluorescence quantum yield and thermal stability of the anthracene (B1667546) core, combined with tunable electronic properties through substitution at the 9 and 10 positions, make these compounds ideal candidates for efficient and stable blue emitters.

Introduction to 9,10-Diarylanthracenes in Blue OLEDs

Anthracene derivatives are a cornerstone in the field of organic electronics, particularly for blue OLEDs, due to their excellent optical and electroluminescent properties.[1] However, pristine anthracene is susceptible to intermolecular π-stacking, which can lead to fluorescence quenching and poor device stability. The introduction of bulky aryl substituents at the 9 and 10 positions of the anthracene core is a key strategy to mitigate these issues. These bulky groups effectively prevent close molecular packing, thereby reducing self-quenching and enhancing solid-state emission efficiency.[1][2]

Furthermore, the electronic properties of 9,10-diarylanthracenes can be finely tuned by modifying the appended aryl groups. This allows for the precise engineering of the HOMO/LUMO energy levels to facilitate efficient charge injection and transport, leading to improved device performance. Non-symmetrical substitution at the 2-position of the anthracene core has also been explored to enhance film-forming properties and charge transport characteristics, resulting in deep-blue emitters with high fluorescence quantum yields.[3][4]

This document outlines the prevalent synthetic methodologies, provides detailed experimental protocols, and summarizes the key performance data of various 9,10-diarylanthracene derivatives for blue OLED applications.

Synthetic Workflow and Methodologies

The most common and versatile method for synthesizing 9,10-diarylanthracenes is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between a halogenated anthracene (typically 9,10-dibromoanthracene) and an arylboronic acid. A general workflow for this synthesis is depicted below.

References

• 1. mdpi.com [mdpi.com]
• 2. BJOC - Deep-blue emitting 9,10-bis(perfluorobenzyl)anthracene [beilstein-journals.org]
• 3. Non-symmetric 9,10-diphenylanthracene-based deep-blue emitters with enhanced charge transport properties - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. [PDF] Non-symmetric 9,10-diphenylanthracene-based deep-blue emitters with enhanced charge transport properties. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Stille Coupling of 9,10-Dibromoanthracene in Semiconducting Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stille coupling reaction is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds.[1][2][3] Its tolerance to a wide variety of functional groups and relatively mild reaction conditions make it an invaluable tool in the synthesis of complex organic molecules, including conjugated polymers for organic electronics.[3][4] 9,10-Dibromoanthracene is a key building block in the synthesis of such polymers, as the anthracene (B1667546) core imparts desirable photophysical and electronic properties.[5][6] This document provides detailed application notes and a generalized protocol for the Stille coupling of 9,10-dibromoanthracene with organotin reagents to synthesize semiconducting polymers for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[6]

Data Presentation

The following table summarizes representative data for semiconducting polymers incorporating 9,10-disubstituted anthracene units synthesized via Stille coupling or related methods. This data is compiled from various sources and serves to provide an expected range of properties for these materials.

Polymer ID	Comonomer	Mn (kDa)	Mw (kDa)	PDI	Optical Bandgap (eV)	Absorption Max (nm)	Emission Max (nm)	Power Conversion Efficiency (%)
P1	4,7-di(thiophen-2-yl)benzo[c][2][5][7]thiadiazole derivative	2.2	3.3	1.52	-	-	-	-
P2	4,7-di(thiophen-2-yl)benzo[c][2][5][7]thiadiazole derivative	3.6	4.0	1.1	1.78	-	-	6.92
PAAE	- (reductive homocoupling)	-	-	-	2.24	506	611	-

Data for P1 and P2 are from related 2,6-linked anthracene polymers to provide context for expected molecular weights and performance.[5] PAAE data is included to show the optical properties of a poly(9,10-anthrylene ethynylene) backbone.[1][6][7]

Experimental Protocols

This section outlines a general experimental protocol for the Stille coupling polymerization of 9,10-dibromoanthracene with a distannyl comonomer, for example, 2,5-bis(trimethylstannyl)thiophene (B1590012).

Materials and Reagents:

• 9,10-Dibromoanthracene

• 2,5-Bis(trimethylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Toluene (B28343)

• Anhydrous Dimethylformamide (DMF)

• Methanol (B129727)

• Acetone

• Hexane (B92381)

• Chloroform (B151607)

• Argon or Nitrogen gas (high purity)

Equipment:

• Schlenk line or glovebox

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Soxhlet extraction apparatus

• Standard laboratory glassware

Polymerization Procedure:

• Monomer and Catalyst Preparation: In a glovebox or under a positive pressure of inert gas, add 9,10-dibromoanthracene (1.0 mmol), 2,5-bis(trimethylstannyl)thiophene (1.0 mmol), Pd₂(dba)₃ (0.015 mmol), and P(o-tol)₃ (0.06 mmol) to a dry three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Solvent Addition: Add anhydrous toluene (15 mL) and anhydrous DMF (5 mL) to the flask via syringe. The use of a solvent mixture can enhance the solubility of the growing polymer chains.[3]

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove any dissolved oxygen, which can deactivate the palladium catalyst.

• Polymerization Reaction: Heat the reaction mixture to 90-110 °C under a continuous flow of argon or nitrogen. The reaction is typically allowed to proceed for 24-48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• End-Capping: To terminate the polymerization and prevent the formation of reactive end groups, an end-capping agent can be added. For example, add a small amount of 2-bromothiophene (B119243) and stir for 2 hours, followed by the addition of a small amount of 2-(tributylstannyl)thiophene (B31521) and stir for another 2 hours.

• Polymer Precipitation: After cooling to room temperature, pour the viscous polymer solution into a beaker containing rapidly stirring methanol (200 mL). The polymer will precipitate as a solid.

• Purification:

  • Collect the precipitated polymer by filtration.

  • Wash the polymer sequentially with methanol, acetone, and hexane to remove residual catalyst, unreacted monomers, and oligomers.

  • Perform a Soxhlet extraction of the crude polymer with methanol, acetone, and hexane to further purify it.

  • Finally, extract the polymer with chloroform or another suitable solvent in which the polymer is soluble.

• Isolation: Concentrate the chloroform solution and precipitate the purified polymer into methanol. Collect the final polymer by filtration and dry it under vacuum at 40-60 °C for 24 hours.

Visualizations

The following diagrams illustrate the key processes involved in the Stille coupling of 9,10-dibromoanthracene for the synthesis of semiconducting polymers.

Caption: Catalytic cycle of the Stille coupling reaction.

Caption: Experimental workflow for Stille polymerization.

References

• 1. d-nb.info [d-nb.info]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Stille polycondensation: a multifaceted approach towards the synthesis of polymers with semiconducting properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Reductive Coupling Synthesis of a Soluble Poly(9,10-anthrylene ethynylene) | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Poly(anthracene-alt-co-polymer)s via Stille Polycondensation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(anthracene-alt-co-polymer)s are a class of conjugated polymers that have garnered significant interest due to their unique photophysical and electronic properties, making them promising materials for applications in organic electronics, sensing, and as scaffolds in drug delivery systems. The Stille polycondensation is a powerful and versatile palladium-catalyzed cross-coupling reaction for the synthesis of these polymers, offering a high tolerance for various functional groups and enabling the formation of well-defined polymer architectures.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of poly(anthracene-alt-co-polymer)s via Stille polycondensation.

Principle of Stille Polycondensation

The Stille polycondensation reaction involves the palladium-catalyzed cross-coupling of an organostannane (organotin) monomer with an organohalide or triflate monomer.[1][2] The catalytic cycle consists of three primary steps: oxidative addition, transmetalation, and reductive elimination.[3] The choice of catalyst, ligands, solvent, and reaction temperature are critical parameters that influence the molecular weight, polydispersity, and yield of the resulting polymer.[1]

Applications in Research and Drug Development

The unique properties of poly(anthracene-alt-co-polymer)s make them valuable in various research and development areas:

• Organic Electronics: Their tunable electronic properties are ideal for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).[3]

• Chemosensors: The anthracene (B1667546) moiety can be functionalized to create polymers that exhibit changes in their optical properties upon binding to specific analytes.

• Drug Delivery: The polymer backbone can be engineered to encapsulate or conjugate with therapeutic agents, allowing for controlled release and targeted delivery. The inherent fluorescence of the anthracene unit can also be utilized for imaging and tracking.

Data Presentation: Typical Properties of Poly(anthracene-alt-co-polymer)s

The following table summarizes typical quantitative data for poly(anthracene-alt-co-polymer)s synthesized via Stille polycondensation. It is important to note that these values can vary significantly depending on the specific comonomers, reaction conditions, and purification methods employed.

Polymer Architecture	Number-Average Molecular Weight (Mn) (kDa)	Weight-Average Molecular Weight (Mw) (kDa)	Polydispersity Index (PDI)	Yield (%)	Reference
Poly(9,10-anthracene-alt-2,5-thiophene)	10 - 50	20 - 100	1.5 - 3.0	70 - 95	[3]
Poly(2,6-anthracene-alt-benzene)	8 - 40	16 - 80	1.8 - 2.5	65 - 90	[1]
Poly(9,10-anthracene-alt-fluorene)	15 - 60	30 - 120	1.6 - 2.8	75 - 98	[3]

Experimental Protocols

This section provides a detailed methodology for the synthesis of a representative poly(anthracene-alt-co-polymer), poly(9,10-anthracene-alt-2,5-thiophene).

Materials and Reagents

• 9,10-Dibromoanthracene

• 2,5-Bis(trimethylstannyl)thiophene (B1590012)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Toluene (B28343)

• Methanol (B129727)

• Argon or Nitrogen gas (high purity)

• Standard Schlenk line and glassware

Safety Precautions

• Organostannanes are toxic and should be handled with extreme care in a well-ventilated fume hood.

• Palladium catalysts and phosphine (B1218219) ligands can be air and moisture sensitive.

• Anhydrous solvents are flammable.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

General Synthetic Procedure

• Monomer Preparation: Ensure that 9,10-dibromoanthracene and 2,5-bis(trimethylstannyl)thiophene are pure and dry before use.

• Reaction Setup: In a glovebox or under a stream of inert gas, add 9,10-dibromoanthracene (1.00 mmol), 2,5-bis(trimethylstannyl)thiophene (1.00 mmol), Pd₂(dba)₃ (0.02 mmol), and P(o-tol)₃ (0.08 mmol) to a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser.

• Solvent Addition: Add anhydrous toluene (10 mL) to the flask via syringe.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove any dissolved oxygen.

• Polymerization: Heat the reaction mixture to 110 °C and stir vigorously under an inert atmosphere for 48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Work-up: After cooling to room temperature, precipitate the polymer by slowly adding the reaction mixture to a large volume of methanol (200 mL) with vigorous stirring.

• Purification: Collect the polymer precipitate by filtration. To remove catalyst residues and oligomeric impurities, perform a Soxhlet extraction of the crude polymer with methanol, acetone, and hexane (B92381) sequentially. Finally, extract the purified polymer with chloroform (B151607) or chlorobenzene (B131634).

• Drying: Concentrate the chloroform or chlorobenzene solution and precipitate the polymer again in methanol. Collect the final polymer and dry it under vacuum at 40-50 °C overnight.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• UV-Vis and Photoluminescence Spectroscopy: To investigate the optical properties of the polymer.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

Visualizations

General Structure of Poly(anthracene-alt-co-polymer)s

Caption: General alternating structure of the copolymer.

Experimental Workflow for Stille Polycondensation

Caption: Stille polycondensation experimental workflow.

Stille Catalytic Cycle

Caption: The catalytic cycle of Stille cross-coupling.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Synthesis and stille cross-coupling reactions of 2-(tributylstannyl)-and 2,5-bis(trimethylstannyl)tellurophene - Lookchem [lookchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the On-Surface Synthesis of Graphene Nanoribbons using 9,10-Dibromoanthracene Derivatives as a Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of atomically precise graphene nanoribbons (GNRs) on crystalline metal surfaces using 10,10′-dibromo-9,9′-bianthryl (DBBA) as a molecular precursor. This bottom-up approach allows for the fabrication of GNRs with uniform width and edge structures, making them promising candidates for next-generation nanoelectronic and optoelectronic applications.

Introduction

Graphene nanoribbons (GNRs) are quasi-one-dimensional strips of graphene that exhibit a tunable bandgap, a property not present in semi-metallic graphene sheets. This makes them highly attractive for semiconductor applications.[1] Top-down methods for producing GNRs, such as the lithographical patterning of graphene, often result in disordered edges, which adversely affects their electronic properties. The bottom-up on-surface synthesis approach, starting from specifically designed molecular precursors, overcomes this limitation, enabling the creation of GNRs with atomic precision.[1][2]

10,10′-dibromo-9,9′-bianthryl (DBBA) is a widely used precursor for the synthesis of 7-atom-wide armchair graphene nanoribbons (7-aGNRs).[3][4] The synthesis is typically performed under ultra-high vacuum (UHV) conditions on a catalytically active metal surface, such as gold (Au(111)), silver (Ag(111)), or copper (Cu(111)).[3][5][6] The process involves a two-step thermal activation: an initial Ullmann-type coupling reaction to form polymer chains, followed by a cyclodehydrogenation step to planarize the polymers into GNRs.[3][4][7]

Reaction Mechanism and Experimental Workflow

The on-surface synthesis of 7-aGNRs from DBBA on a metal surface (typically Au(111)) proceeds through a well-defined, two-step reaction mechanism.

Step 1: Debromination and Ullmann Coupling (Polymerization) Upon sublimation onto a heated metal substrate (or post-deposition annealing), the carbon-bromine bonds in the DBBA molecules cleave, creating reactive radical species on the surface. These radicals then undergo a surface-assisted Ullmann coupling reaction, forming long polyanthracene chains.[4] The formation of organometallic intermediates has also been observed, particularly on Ag(111) and Cu(111) surfaces, which can play a crucial role in the polymerization pathway.[3]

Step 2: Cyclodehydrogenation (Planarization/Aromatization) Further annealing at a higher temperature induces intramolecular C-H bond activation, leading to cyclodehydrogenation. This step removes hydrogen atoms and forms new C-C bonds, resulting in the planarization of the polyanthracene chains into fully aromatic and stable 7-aGNRs.[3][5]

The following diagrams illustrate the overall experimental workflow and the chemical transformation pathway.

References

• 1. Long and isolated graphene nanoribbons by on-surface polymerization on Au(111) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arxiv.org [arxiv.org]
• 3. Long and oriented graphene nanoribbon synthesis from well-ordered 10,10′-dibromo-9,9′-bianthracene monolayer on crystalline Au surfaces - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07570A [pubs.rsc.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Substrate-Independent Growth of Atomically Precise Chiral Graphene Nanoribbons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fabrication of Organic Field-Effect Transistors (OFETs) with 9,10-Dibromoanthracene Derivatives

Introduction

Organic field-effect transistors (OFETs) are fundamental components in the advancement of flexible, low-cost, and large-area electronics such as displays, sensors, and RFID tags.[1][2] The performance of these devices is critically dependent on the properties of the organic semiconductor used as the active layer. Anthracene (B1667546) and its derivatives are a promising class of materials for this purpose due to their high air stability, planarity, and potential for strong intermolecular interactions, which are conducive to efficient charge transport.[1][3]

9,10-Dibromoanthracene serves as a crucial intermediate chemical, a foundational building block for synthesizing a wide array of advanced organic semiconductors.[4] Through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, the bromine atoms at the 9 and 10 positions can be replaced with various functional groups.[5][6] This functionalization allows for the precise tuning of the molecule's electronic properties, thermal stability, and solid-state packing, which in turn dictates the performance of the final OFET device.[3][5]

This document provides detailed protocols for the fabrication and characterization of OFETs using derivatives synthesized from 9,10-dibromoanthracene, targeting researchers in materials science and electronics.

Common OFET Device Architectures

The most common device structures for OFETs are the bottom-gate top-contact (BGTC) and bottom-gate bottom-contact (BGBC) architectures. The BGTC configuration is often preferred as the semiconductor layer is deposited on a smooth dielectric surface before the electrodes, minimizing potential damage to the organic film during electrode deposition.[7]

Common Bottom-Gate OFET device architectures.

Experimental Protocols

Protocol 1: Synthesis of a 9,10-Diarylanthracene Derivative

This protocol describes a typical Suzuki-Miyaura cross-coupling reaction to synthesize a functional derivative from 9,10-dibromoanthracene.[5][6]

Materials:

• 9,10-Dibromoanthracene

• Arylboronic acid (e.g., Phenylboronic acid) (2.2 equivalents)

• Potassium carbonate (K₂CO₃) (3 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.15 equivalents)

• Solvent mixture: Toluene (B28343), Ethanol, Water (e.g., 4:1:1 ratio)

Procedure:

• In a round-bottom flask, combine 9,10-dibromoanthracene, the arylboronic acid, and K₂CO₃.

• Add the degassed solvent mixture to the flask. The solution should be bubbled with an inert gas (Nitrogen or Argon) for at least 30 minutes to remove oxygen.[5]

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to 65-90 °C and stir for 16-24 hours.[5][6]

• After cooling to room temperature, perform an extraction using an organic solvent (e.g., Dichloromethane) and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and remove the solvent in vacuo.

• Purify the resulting solid product by column chromatography or recrystallization to achieve high purity suitable for device fabrication.[5]

Suzuki coupling reaction for synthesizing derivatives.

Protocol 2: Solution-Processed BGTC OFET Fabrication

This protocol outlines the fabrication of a bottom-gate, top-contact (BGTC) device using solution-based methods.[7]

Materials & Equipment:

• Heavily n-doped Si wafers with a 300 nm thermally grown SiO₂ layer (Si/SiO₂)

• Synthesized 9,10-dibromoanthracene derivative

• Solvents for cleaning (Acetone, Isopropanol) and for semiconductor solution (Toluene, Chloroform, etc.)

• Surface treatment agent: Octadecyltrichlorosilane (OTS) or Hexamethyldisilazane (HMDS)

• Spin coater, Hotplate, Thermal evaporator, Shadow mask, Probe station

Workflow for solution-processed OFET fabrication.

Procedure:

• Substrate Cleaning: Cut Si/SiO₂ wafers into desired sizes (e.g., 1.5 cm x 1.5 cm). Clean the substrates by sequential ultrasonication in acetone and isopropanol (B130326) for 15 minutes each. Dry thoroughly with a stream of nitrogen gas.[7]

• Surface Modification: Treat the SiO₂ dielectric surface to make it hydrophobic, which improves the molecular ordering of the organic semiconductor.[7]

  • OTS Treatment: Prepare a 1-2 mM solution of OTS in anhydrous toluene. Immerse the cleaned substrates in the solution for 30 minutes at 60°C. Rinse with toluene, acetone, and isopropanol, then blow-dry with nitrogen.[7]

  • HMDS Treatment: Place substrates in a vacuum desiccator with a small vial of HMDS. Apply vacuum for several hours for vapor-phase treatment.[7]

• Semiconductor Deposition: Prepare a dilute solution (e.g., 5-10 mg/mL) of the synthesized anthracene derivative in a high-purity organic solvent like toluene or chloroform. Deposit a thin film onto the treated substrate using a spin coater (e.g., at 2000-4000 rpm for 60 seconds).

• Thermal Annealing: Transfer the substrate to a hotplate in a nitrogen-filled glovebox. Anneal at a temperature below the material's melting point (e.g., 80-120 °C) for 30-60 minutes to remove residual solvent and enhance film crystallinity.

• Source-Drain Electrode Deposition: Place a shadow mask with the desired channel dimensions on top of the semiconductor film. Transfer the assembly into a thermal evaporator. Deposit a 50 nm layer of gold (Au) at a rate of 0.1-0.2 Å/s under high vacuum (<10⁻⁶ Torr).[7][8]

Protocol 3: Vacuum-Deposited OFET Fabrication

This method is suitable for small molecules that can be sublimed and often results in highly ordered crystalline films.[8]

Procedure:

• Substrate Preparation: Follow steps 1 and 2 from Protocol 2 (Cleaning and Surface Modification).

• Semiconductor Deposition: Place the cleaned and treated substrates into a high-vacuum thermal evaporator. Load the high-purity anthracene derivative powder into a crucible. Evacuate the chamber to <10⁻⁶ Torr. Heat the crucible to sublime the material, depositing a thin film (e.g., 50 nm) onto the substrates. A controlled deposition rate (e.g., 0.1-0.5 Å/s) is crucial for film quality.[8]

• Electrode Deposition: Without breaking the vacuum, use a shadow mask to deposit 50 nm of Au for the source and drain electrodes on top of the semiconductor film.[8]

Device Characterization

The electrical characteristics of the fabricated OFETs are measured using a semiconductor parameter analyzer or probe station in ambient air or an inert environment.

• Output Characteristics (I_D vs. V_D): Apply a constant gate voltage (V_G), starting from 0 V and stepping to more negative values (e.g., 0 V to -40 V). For each V_G, sweep the drain voltage (V_D) from 0 V to a negative value (e.g., -60 V) and measure the drain current (I_D).[7]

• Transfer Characteristics (I_D vs. V_G): Set a constant high V_D (in the saturation regime, e.g., -60 V). Sweep V_G from a positive to a negative voltage (e.g., +20 V to -60 V) and measure I_D.

From these measurements, key performance metrics are extracted:

• Field-Effect Mobility (μ): Calculated from the slope of the (I_D)¹ᐟ² vs. V_G plot in the saturation regime.

• On/Off Current Ratio (I_on/I_off): The ratio of the maximum drain current to the minimum drain current from the transfer curve.

• Threshold Voltage (V_th): The gate voltage at which the transistor begins to conduct, extrapolated from the linear region of the (I_D)¹ᐟ² vs. V_G plot.

Data Presentation

The performance of OFETs based on anthracene and its derivatives can vary significantly based on the specific molecular structure, device architecture, and fabrication method.

Derivative Name	Fabrication Method	Mobility (μ) [cm²/Vs]	On/Off Ratio	Threshold Voltage (V_th) [V]	Reference
Anthracene	Vacuum Evaporation	5.76 x 10⁻²	> 5 x 10⁴	-	[9]
Substituted Anthracene	Solution Processed (BGBC)	3.74 x 10⁻⁴	5.05 x 10⁴	-3.5	[10][11]

Note: The performance of devices using derivatives of 9,10-dibromoanthracene is highly dependent on the substituents chosen. While functionalization is a powerful tool for tuning properties, it can also lead to solid-state arrangements that are detrimental to charge transport, sometimes resulting in no observable field-effect.[5] Careful molecular design is therefore critical.

References

• 1. Anthracene-based semiconductors for organic field-effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Frontiers | Organic Semiconductor Field-Effect Transistors Based on Organic-2D Heterostructures [frontiersin.org]
• 3. Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and characterization of anthracene derivative for organic field-effect transistor fabrication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Diels-Alder Reaction of 9,10-Dibromoanthracene with Dienophiles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Diels-Alder reaction involving 9,10-dibromoanthracene as the diene. This reaction serves as a valuable tool in synthetic organic chemistry for the construction of complex, rigid, three-dimensional triptycene-like structures, which are of significant interest in materials science and drug development.

Introduction

The Diels-Alder reaction is a powerful [4+2] cycloaddition reaction between a conjugated diene and a dienophile to form a cyclohexene (B86901) ring. Anthracene (B1667546) and its derivatives are commonly used as dienes in this reaction. The substitution at the 9 and 10 positions of the anthracene core significantly influences the reactivity of the diene and the properties of the resulting adduct. The presence of bromine atoms at the 9 and 10 positions in 9,10-dibromoanthracene deactivates the aromatic system towards electrophilic attack but can still allow for cycloaddition reactions under appropriate conditions. These reactions lead to the formation of sterically hindered and electronically modified triptycene (B166850) scaffolds.

General Considerations for Reactivity

The presence of two electron-withdrawing bromine atoms at the 9 and 10 positions of the anthracene core reduces the electron density of the diene system. This generally leads to a decrease in reactivity towards typical electron-deficient dienophiles compared to unsubstituted anthracene. Consequently, more forcing reaction conditions, such as higher temperatures or the use of more reactive dienophiles, may be necessary to achieve reasonable reaction rates and yields.

Steric hindrance from the bromine atoms can also play a role in the approach of the dienophile, potentially influencing the stereoselectivity of the reaction. For unsymmetrical dienophiles, the electronic and steric effects of the bromine atoms can direct the regioselectivity of the cycloaddition.

Experimental Protocols

While detailed protocols for the Diels-Alder reaction of 9,10-dibromoanthracene are not as abundant as for unsubstituted anthracene, the following sections provide protocols for analogous reactions with substituted anthracenes, which can be adapted for 9,10-dibromoanthracene, along with a specific example involving benzyne.

Protocol 1: General Procedure for the Diels-Alder Reaction with Maleic Anhydride (B1165640) (Adapted from Anthracene)

This protocol for the reaction of anthracene with maleic anhydride serves as a foundational method that can be adapted for 9,10-dibromoanthracene, likely requiring more forcing conditions.

Materials:

• 9,10-Dibromoanthracene

• Maleic Anhydride

• Xylene (high-boiling solvent)

• Round-bottomed flask

• Reflux condenser

• Heating mantle or sand bath

• Boiling chips

• Buchner funnel and filter paper

• Ice bath

Procedure:

• To a dry 25 mL round-bottomed flask, add 9,10-dibromoanthracene and a molar equivalent of maleic anhydride.

• Add boiling chips to the flask.

• In a fume hood, add 10 mL of xylene to the flask.

• Attach a reflux condenser to the flask.

• Heat the mixture to a steady reflux using a heating mantle or sand bath. The reaction temperature will be the boiling point of xylene (around 138-144 °C).

• Monitor the reaction progress by observing the disappearance of the starting materials (e.g., by TLC). Due to the decreased reactivity of 9,10-dibromoanthracene, a longer reflux time (e.g., 2-24 hours) may be required compared to anthracene.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Cool the flask in an ice bath for 10-15 minutes to promote crystallization of the product.

• Collect the crystalline product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold xylene to remove any unreacted starting materials.

• Dry the product in a desiccator or vacuum oven.

• Characterize the product by melting point determination, NMR, and IR spectroscopy.

Protocol 2: Microwave-Assisted Diels-Alder Reaction of 9-Bromoanthracene (B49045) with Dienophiles (Adaptable for 9,10-Dibromoanthracene)

Microwave-assisted synthesis can often accelerate reactions that are sluggish under conventional heating. The following is based on the successful cycloaddition of 9-bromoanthracene with various dienophiles and can be adapted for 9,10-dibromoanthracene.[1]

Materials:

• 9,10-Dibromoanthracene

• Dienophile (e.g., acrylonitrile, acrylic acid, N-phenylmaleimide)

• Xylene

• Microwave reactor vials

• Microwave synthesizer

Procedure:

• In a microwave reactor vial, combine 9,10-dibromoanthracene and a slight excess of the chosen dienophile.

• Add a suitable volume of xylene to dissolve the reactants.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at a set temperature (e.g., 150-200 °C) for a specified time (e.g., 30-60 minutes). The optimal conditions will need to be determined empirically.

• After the reaction is complete, cool the vial to room temperature.

• Transfer the reaction mixture to a round-bottomed flask and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

• Characterize the purified adduct using spectroscopic methods.

Quantitative Data

The following table summarizes the results of the microwave-assisted Diels-Alder reaction of 9-bromoanthracene with various dienophiles, which can serve as a predictive guide for the reactivity of 9,10-dibromoanthracene. It is anticipated that the yields for the corresponding reactions with 9,10-dibromoanthracene may be lower and require more stringent conditions due to increased electronic deactivation and steric hindrance.

Dienophile	Product(s)	Ratio (ortho:meta)
Acrylonitrile	8a, 8b	3.5 : 1
2-Chloroacrylonitrile	9a, 9b	Major: 9a
Methacryloyl chloride	10a, 10b	2 : 1
Acrylic acid	11a, 11b	1.3 : 1
1-Cyanovinyl acetate	12a, 12b	1 : 1.2
Phenyl vinyl sulfone	13b	Only meta isomer

Data adapted from a study on 9-bromoanthracene.[1]

Visualizations

Logical Workflow for Diels-Alder Reaction of 9,10-Dibromoanthracene

Caption: General experimental workflow for the Diels-Alder reaction of 9,10-dibromoanthracene.

Signaling Pathway of the Diels-Alder Reaction

Caption: Conceptual diagram of the concerted [4+2] cycloaddition mechanism.

Conclusion

The Diels-Alder reaction of 9,10-dibromoanthracene offers a pathway to highly functionalized, rigid molecular architectures. While the dibromo substitution pattern decreases the reactivity of the anthracene core compared to the parent molecule, the reaction can be driven to completion with appropriate dienophiles and reaction conditions, such as elevated temperatures or microwave assistance. The protocols and data presented here provide a solid foundation for researchers to explore and optimize these transformations for applications in medicinal chemistry, materials science, and supramolecular chemistry. Further investigation into the scope of dienophiles and the development of catalytic methods for these reactions are promising areas for future research.

References

• 1. Microwave-assisted regioselective synthesis of substituted-9-bromo-9,10-dihydro-9,10-ethanoanthracenes via Diels-Alder cycloaddition - Journal of King Saud University - Science [jksus.org]

Application Notes and Protocols: 9,10-Dibromoanthracene as a Versatile Photosensitizer in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene (DBA) is a commercially available and highly effective photosensitizer for a variety of organic reactions. Its favorable photophysical properties, including a high intersystem crossing quantum yield and a triplet energy suitable for activating a range of substrates, make it a valuable tool in photoredox catalysis. This document provides detailed application notes and experimental protocols for the use of 9,10-dibromoanthracene in key organic transformations, including the oxygenation of benzylic C-H bonds and the [4+2] cycloaddition of dienes with singlet oxygen to generate valuable endoperoxide intermediates.

Photophysical Properties of 9,10-Dibromoanthracene

The utility of 9,10-dibromoanthracene as a photosensitizer stems from its ability to absorb light and efficiently populate its triplet excited state. This triplet state can then engage in energy transfer or electron transfer processes to initiate chemical reactions. The presence of the heavy bromine atoms enhances the rate of intersystem crossing (ISC) from the excited singlet state (S₁) to the triplet state (T₁), a phenomenon known as the heavy-atom effect. This leads to a high triplet quantum yield, which is essential for efficient photosensitization.

Table 1: Photophysical Data for 9,10-Dibromoanthracene

Property	Value	Solvent
Absorption λmax	~360-400 nm	Various organic solvents
Emission λmax	Blue-violet region	Various organic solvents
Triplet Energy (ET)	~1.65-1.77 eV	Various
Fluorescence Quantum Yield (Φf)	Low (due to efficient ISC)	Various
Intersystem Crossing Quantum Yield (ΦISC)	High	Various

Note: Specific values may vary depending on the solvent and experimental conditions.

The general mechanism for photosensitization by 9,10-dibromoanthracene is depicted below. Upon absorption of a photon (hν), the DBA molecule is promoted to its excited singlet state (¹DBA). Through efficient intersystem crossing (ISC), the excited triplet state (³DBA) is populated. This triplet sensitizer (B1316253) can then transfer its energy to a substrate or molecular oxygen.

Caption: General mechanism of photosensitization by 9,10-dibromoanthracene.

Application 1: Visible-Light-Mediated Benzylic C-H Oxygenation

9,10-Dibromoanthracene can initiate the aerobic oxidation of benzylic C-H bonds under visible light irradiation at ambient temperature and pressure.[1] This method provides a green and efficient route to valuable carbonyl compounds and hydroperoxides. Secondary benzylic positions are typically oxidized to ketones, while tertiary benzylic carbons yield hydroperoxides.

General Reaction Scheme:

Caption: Benzylic C-H oxygenation using 9,10-dibromoanthracene.

Experimental Protocol: Photosensitized Oxidation of Ethylbenzene (B125841) to Acetophenone

Materials:

• 9,10-Dibromoanthracene (DBA)

• Ethylbenzene

• Acetonitrile (B52724) (or other suitable solvent)

• Round-bottom flask or reaction vial

• Magnetic stirrer

• Visible light source (e.g., blue LED lamp, sunlight)

• Oxygen balloon or air pump

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add ethylbenzene (1.0 mmol, 1.0 equiv).

• Add 9,10-dibromoanthracene (0.05 mmol, 5 mol%).

• Add acetonitrile (5 mL).

• Seal the flask and purge with oxygen gas (or ensure a continuous supply of air).

• Place the reaction mixture under a visible light source (e.g., blue LED, ~450 nm) and stir vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the light source and evaporate the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to afford the desired acetophenone.

Substrate Scope and Yields:

The following table summarizes the results for the benzylic C-H oxygenation of various substrates using 9,10-dibromoanthracene as the photosensitizer.

Table 2: 9,10-Dibromoanthracene-Sensitized Benzylic C-H Oxygenation

Entry	Substrate	Product	Time (h)	Yield (%)
1	Ethylbenzene	Acetophenone	24	85
2	Diphenylmethane	Benzophenone	24	92
3	Tetralin	α-Tetralone	24	78
4	Cumene	Cumene hydroperoxide	12	95
5	Xanthene	Xanthone	24	88

Note: Reaction conditions may vary. Yields are isolated yields.

Application 2: [4+2] Cycloaddition via Singlet Oxygen Generation

9,10-Dibromoanthracene is an efficient sensitizer for the generation of singlet oxygen (¹O₂) from ground-state molecular oxygen (³O₂). Singlet oxygen is a highly reactive dienophile that can readily undergo [4+2] cycloaddition reactions (Diels-Alder type) with conjugated dienes to form endoperoxides. These endoperoxides are valuable synthetic intermediates that can be further transformed into a variety of functionalized molecules.

Mechanism of Singlet Oxygen Generation and Reaction:

Caption: Generation of singlet oxygen and subsequent [4+2] cycloaddition.

Experimental Protocol: Photosensitized Synthesis of an Endoperoxide from a Diene

Materials:

• 9,10-Dibromoanthracene (DBA)

• Conjugated diene (e.g., 1,3-cyclohexadiene)

• Solvent (e.g., Dichloromethane, Acetonitrile)

• Reaction vessel with a gas inlet

• Visible light source (e.g., halogen lamp, sunlight)

• Oxygen source (e.g., cylinder, air pump)

• Magnetic stirrer

Procedure:

• Dissolve the conjugated diene (1.0 mmol, 1.0 equiv) and 9,10-dibromoanthracene (0.02 mmol, 2 mol%) in the chosen solvent (10 mL) in a reaction vessel.

• Continuously bubble a stream of oxygen through the solution while stirring.

• Irradiate the reaction mixture with a visible light source at room temperature.

• Monitor the disappearance of the starting diene by TLC or GC.

• Once the reaction is complete, stop the oxygen flow and the irradiation.

• Remove the solvent in vacuo.

• Purify the resulting endoperoxide by column chromatography on silica gel (if necessary and if the product is stable enough). Caution: Endoperoxides can be explosive, especially upon heating. Handle with care.

Substrate Scope and Yields:

The following table presents representative examples of endoperoxide synthesis using 9,10-dibromoanthracene as the photosensitizer.

Table 3: Synthesis of Endoperoxides via [4+2] Cycloaddition with Singlet Oxygen

Entry	Diene	Product (Endoperoxide)	Time (h)	Yield (%)
1	1,3-Cyclohexadiene	Bicyclo[2.2.2]oct-5-ene-2,3-dione peroxide	4	>95
2	α-Terpinene	Ascaridole	6	90
3	1,3-Diphenylisobenzofuran	1,4-Diphenyl-1,4-epoxy-1,4-dihydronaphthalene	2	>98
4	Cyclopentadiene	2,3-Dioxabicyclo[2.2.1]hept-5-ene	3	High

Note: Yields are often determined by NMR or GC due to the potential instability of the endoperoxide products.

Safety Precautions

• Photochemical reactions should be carried out in well-ventilated fume hoods.

• High-intensity light sources can cause eye damage. Use appropriate eye protection.

• Organic solvents are flammable and should be handled with care.

• Endoperoxides can be thermally and shock-sensitive. Avoid excessive heating and handle with caution.

Conclusion

9,10-Dibromoanthracene is a robust and versatile photosensitizer for a range of important organic transformations. Its ability to efficiently generate a triplet excited state under visible light irradiation allows for the activation of molecular oxygen and other substrates, providing access to valuable chemical intermediates and products under mild and environmentally friendly conditions. The protocols provided herein serve as a starting point for researchers to explore the synthetic potential of this powerful photochemical tool.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Electrochemical Polymerization of 9,10-Dibromoanthracene for Conductive Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene is a valuable building block for the synthesis of novel organic semiconducting materials due to its rigid, planar aromatic structure.[1][2] The bromine substituents at the 9 and 10 positions provide reactive sites for further functionalization, making it an attractive precursor for creating extended π-conjugated systems.[1][3] While the direct electrochemical polymerization of 9,10-Dibromoanthracene to form conductive films presents significant challenges and is not widely reported, this document outlines protocols for its electrochemical characterization and its successful incorporation into conductive polymer films through electrochemical copolymerization. This approach allows for the modification of conductive polymer properties by integrating the unique electronic and photophysical characteristics of the anthracene (B1667546) core.

Challenges in Direct Electropolymerization

The direct anodic polymerization of some aromatic compounds can be difficult. In the case of certain anthracene derivatives, the formation of stable radical cations and subsequent dimerization can be hindered. Research suggests that while anthracene itself can be electrochemically polymerized to yield a film with moderate conductivity, the presence of bulky substituents or deactivating groups can impede the polymerization process.[4][5] For some derivatives, attempts at direct electropolymerization have been unsuccessful.[6] Therefore, a more feasible strategy is to utilize 9,10-Dibromoanthracene as a comonomer with another electroactive monomer that readily polymerizes.

Electrochemical Characterization of 9,10-Dibromoanthracene

Understanding the electrochemical behavior of 9,10-Dibromoanthracene is a critical first step. Cyclic voltammetry (CV) is employed to determine its oxidation potential, which is essential for designing copolymerization experiments.

Experimental Protocol: Cyclic Voltammetry

This protocol outlines the procedure for determining the oxidation potential of 9,10-Dibromoanthracene.

Materials:

• 9,10-Dibromoanthracene

• Anhydrous acetonitrile (B52724) (ACN) or dichloromethane (B109758) (DCM)

• Supporting electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) or Tetrabutylammonium perchlorate (B79767) (TBAClO₄)

• Three-electrode electrochemical cell:

  • Working electrode (e.g., Glassy Carbon, Platinum, or Indium Tin Oxide (ITO) coated glass)

  • Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode (SCE))

  • Counter electrode (e.g., Platinum wire)

• Potentiostat/Galvanostat

Procedure:

• Prepare a 1-5 mM solution of 9,10-Dibromoanthracene in the chosen solvent containing 0.1 M of the supporting electrolyte.

• Assemble the three-electrode cell with the prepared solution.

• Purge the solution with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen. Maintain an inert atmosphere above the solution during the experiment.

• Perform cyclic voltammetry by scanning the potential from an initial value (e.g., 0 V) to a higher potential (e.g., +1.5 V vs. Ag/AgCl) and back. The scan rate can be varied (e.g., 50-200 mV/s).

• Record the resulting voltammogram. The oxidation potential (Eₒₓ) is identified as the potential at the peak of the oxidation wave.

Expected Results

The cyclic voltammogram of 9,10-Dibromoanthracene is expected to show at least one quasi-reversible oxidation wave. The precise oxidation potential will depend on the experimental conditions (solvent, electrolyte, reference electrode). This oxidation potential provides the necessary information for setting the potential range during electrochemical copolymerization.

Electrochemical Copolymerization of 9,10-Dibromoanthracene with an Electroactive Monomer

This protocol describes a general method for the electrochemical copolymerization of a derivative of 9,10-Dibromoanthracene with a readily polymerizable monomer, such as 3,4-ethylenedioxythiophene (B145204) (EDOT), to form a conductive copolymer film. This method is adapted from literature describing the copolymerization of anthracene-containing monomers with EDOT.[6]

Experimental Protocol: Electrochemical Copolymerization

Materials:

• A chemically synthesized monomer or oligomer derived from 9,10-Dibromoanthracene (e.g., 9,10-di(thiophen-2-yl)anthracene, which can be synthesized via Stille or Suzuki coupling reactions)

• Comonomer: 3,4-ethylenedioxythiophene (EDOT)

• Anhydrous acetonitrile (ACN)

• Supporting electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Three-electrode electrochemical cell (as described above)

• Potentiostat/Galvanostat

Procedure:

• Prepare a solution containing the 9,10-Dibromoanthracene derivative (e.g., 5-10 mM) and EDOT (e.g., 10-20 mM) in ACN with 0.1 M TBAPF₆. The molar ratio of the comonomers can be varied to tune the properties of the resulting film.

• Assemble the three-electrode cell and deoxygenate the solution as described previously.

• Electropolymerization can be carried out using either potentiostatic (constant potential) or potentiodynamic (cyclic voltammetry) methods.

  • Potentiodynamic Method: Cycle the potential between a lower limit (e.g., 0 V) and an upper limit that is sufficient to oxidize both monomers (e.g., +1.4 V vs. Ag/AgCl) for a set number of cycles (e.g., 10-20 cycles). The growth of the polymer film can be observed by an increase in the peak currents with each cycle.

  • Potentiostatic Method: Apply a constant potential that is at or slightly above the oxidation potential of the less easily oxidized monomer for a specific duration (e.g., 100-300 seconds).

• After deposition, rinse the polymer-coated electrode with fresh solvent to remove any unreacted monomers and electrolyte.

• The resulting copolymer film can then be characterized.

Characterization of the Conductive Film

The properties of the resulting copolymer film should be thoroughly investigated.

Data Presentation

Parameter	Method	Typical Expected Values/Observations
Film Appearance	Visual Inspection	A colored, uniform film deposited on the working electrode. The color may change with the applied potential (electrochromism).
Electrochemical Activity	Cyclic Voltammetry	Reversible redox waves in a monomer-free electrolyte solution, indicating the doping/dedoping process of the conductive polymer.
Conductivity	Four-Point Probe or Two-Point Measurement	Values can range from 10⁻⁵ to 10¹ S/cm, depending on the copolymer composition and doping level. For comparison, poly(anthracene) has a reported conductivity of around 10⁻³ S/m.[4][5]
Morphology	Scanning Electron Microscopy (SEM)	Provides information on the surface structure and porosity of the film.
Spectroelectrochemistry	UV-Vis Spectroscopy during potential scanning	Changes in the absorption spectrum upon doping/dedoping, which can be used to determine the optical band gap and observe electrochromic behavior.

Visualizations

Experimental Workflow for Electrochemical Copolymerization

References

• 1. ossila.com [ossila.com]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. The electrochemical polymerization of anthracene - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. CN103073387A - Preparation method of 9, 10-dibromoanthracene - Google Patents [patents.google.com]

Application Notes and Protocols for the Synthesis of Hole-Transporting Materials from 9,10-Dibromoanthracene for Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel hole-transporting materials (HTMs) derived from 9,10-dibromoanthracene for use in high-performance perovskite solar cells (PSCs). It includes synthetic pathways, characterization data, and fabrication protocols for incorporating these materials into solar cell devices.

Introduction

The advancement of perovskite solar cells is intrinsically linked to the development of efficient and stable hole-transporting materials. While the spiro-OMeTAD has been a benchmark HTM, its high cost and issues with stability necessitate the exploration of new molecular architectures. 9,10-Dibromoanthracene serves as a versatile and cost-effective starting material for the synthesis of a variety of HTMs. Its rigid, planar anthracene (B1667546) core facilitates efficient charge transport through π-π stacking, and the two bromine atoms at the 9 and 10 positions provide reactive sites for the introduction of various functional groups through cross-coupling reactions. This allows for the fine-tuning of the electronic and physical properties of the resulting HTMs to match the energy levels of the perovskite absorber layer and enhance device performance and stability.

This document focuses on the synthesis of D–π–D (Donor-π-Donor) type HTMs, where the 9,10-disubstituted anthracene core acts as the π-bridge, and various electron-donating moieties are attached to enhance hole-transporting properties.

Data Presentation: Performance of 9,10-Dibromoanthracene Derived HTMs

The performance of various HTMs synthesized from 9,10-dibromoanthracene derivatives in perovskite solar cells is summarized in the table below. This data allows for a direct comparison of their photovoltaic parameters.

HTM Name/Code	Structure	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Stability	Reference
PEH-16	D–π–D with Tips-anthracene core and dimethoxy-triphenylamine donors	1.022	22.19	75.5	17.12	98% of initial PCE retained after 1200 h in ambient conditions (dark, ~20% humidity)	[1]
S-3,6-OPOT	Composite with spiro-OMeTAD, D-π-D with 9,10-dimethoxyphenanthrene (B3237640) core	1.05	23.9	74.9	18.8	Superior durability, retaining over 81% of initial PCE after 60 days of ambient storage without encapsulation
S-2,7-OPOT	Composite with spiro-OMeTAD, D-π-D with 9,10-dimethoxyphenanthrene core	1.05	23.6	75.1	18.6	Not specified
spiro-OMeTAD (Reference)	Standard benchmark HTM	1.03	23.2	74.8	17.7	Not specified

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the starting material, a key intermediate, a final HTM example (PEH-16), and the fabrication of perovskite solar cells.

Protocol 1: Synthesis of 9,10-Dibromoanthracene (Starting Material)

This protocol describes the bromination of anthracene to yield the key starting material, 9,10-dibromoanthracene.

Materials:

• Anthracene (80–85% purity)

• Carbon tetrachloride (CCl₄)

• Bromine (Br₂)

• 5-L flask with dropping funnel, stirrer, and reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• Suspend 300 g of anthracene in 3 L of carbon tetrachloride in the 5-L flask.

• With vigorous stirring, slowly add 567 g (182 cc) of bromine through the dropping funnel over approximately 30 minutes. The reaction is exothermic and the product will begin to precipitate.

• After the addition is complete, gently warm the mixture on a steam bath and maintain a gentle boil for one hour with continuous stirring.

• Allow the mixture to cool to room temperature for several hours without stirring.

• Filter the crude 9,10-dibromoanthracene and wash it with a small amount of cold carbon tetrachloride.

• Dry the product. The yield is typically between 400–420 g (83–88% based on 85% pure anthracene).[2][3]

• For higher purity, the crude product can be recrystallized from toluene (B28343) to obtain bright yellow needles.[4]

Protocol 2: Synthesis of 9,10-bis((triisopropylsilyl)ethynyl)anthracene (TIPS-Anthracene Core)

This protocol details the Sonogashira cross-coupling reaction to form the key π-conjugated core.

Materials:

• 9,10-dibromoanthracene

• (Triisopropylsilyl)acetylene (B1226034) (TIPS-acetylene)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• XPhos ligand

• Triethylamine (B128534) (Et₃N)

• Anhydrous and degassed solvent (e.g., toluene or THF)

• Schlenk flask and line

• Magnetic stirrer with heating plate

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 9,10-dibromoanthracene (1.0 equivalent) in the anhydrous, degassed solvent.

• Add Pd(OAc)₂ (e.g., 10 mol%) and XPhos (e.g., 15 mol%).

• Add triethylamine (as a base and solvent).

• Add (triisopropylsilyl)acetylene (2.2 equivalents) to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating and monitor the reaction progress by Thin Layer Chromatography (TLC). A mechanochemical approach using high-temperature ball milling has also been reported to give excellent yields in a shorter time.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite to remove the catalyst.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 9,10-bis((triisopropylsilyl)ethynyl)anthracene.

Protocol 3: Synthesis of PEH-16 (Final HTM)

This protocol describes the Suzuki cross-coupling reaction to attach the donor moieties to the TIPS-anthracene core.

Materials:

• 9,10-bis((triisopropylsilyl)ethynyl)anthracene (from Protocol 2)

• 4-(Bis(4-methoxyphenyl)amino)phenylboronic acid pinacol (B44631) ester (donor moiety)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• 2M aqueous sodium carbonate (Na₂CO₃) solution

• Anhydrous toluene and THF

• Schlenk flask and line

• Magnetic stirrer with heating plate

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 9,10-bis((triisopropylsilyl)ethynyl)anthracene (1.0 equivalent) in a mixture of anhydrous toluene and THF.

• Add the 4-(bis(4-methoxyphenyl)amino)phenylboronic acid pinacol ester (2.2 equivalents).

• Add the Pd(PPh₃)₄ catalyst (e.g., 5 mol%).

• Add the 2M aqueous Na₂CO₃ solution.

• Heat the reaction mixture to reflux and stir vigorously until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and add water.

• Extract the product with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain PEH-16 as a solid.

Protocol 4: Fabrication of Perovskite Solar Cells

This protocol provides a general procedure for the fabrication of n-i-p architecture perovskite solar cells using a spin-coating method.

Materials:

• FTO-coated glass substrates

• Zinc powder

• 2M Hydrochloric acid (HCl)

• Detergent (e.g., Hellmanex), deionized water, acetone, isopropanol (B130326)

• Titanium diisopropoxide bis(acetylacetonate) in isopropanol (for compact TiO₂ layer)

• TiO₂ paste (for mesoporous layer)

• Perovskite precursor solution (e.g., Cs₀.₁₇FA₀.₈₃Pb(I₀.₈₃Br₀.₁₇)₃)

• Antisolvent (e.g., chlorobenzene)

• HTM solution (e.g., PEH-16 in chlorobenzene (B131634) with additives like Li-TFSI and tBP)

• Gold (Au) for thermal evaporation

• Spin coater

• Hotplate

• Spray pyrolysis setup

• Thermal evaporator

Procedure:

• Substrate Preparation:

  • Etch the FTO-coated glass with zinc powder and 2M HCl to create the desired electrode pattern.

  • Clean the substrates by sonicating sequentially in detergent solution, deionized water, acetone, and isopropanol.

  • Dry the substrates with a nitrogen gun and treat with oxygen plasma to remove any organic residues.

• Deposition of Electron Transport Layer (ETL):

  • Deposit a compact TiO₂ (c-TiO₂) layer onto the FTO substrate using spray pyrolysis at 450 °C.

  • Spin-coat a mesoporous TiO₂ (mp-TiO₂) layer on top of the c-TiO₂ layer and sinter at 500 °C.

• Perovskite Layer Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat the perovskite precursor solution onto the mp-TiO₂ layer.

  • During the spin-coating process, drop-cast an antisolvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Anneal the perovskite film on a hotplate (e.g., at 100 °C for 60 minutes).

• Hole-Transporting Layer (HTL) Deposition:

  • Prepare the HTM solution by dissolving the synthesized HTM (e.g., PEH-16) in chlorobenzene, often with additives like lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (B128874) (tBP) to improve conductivity and device performance.

  • Spin-coat the HTM solution on top of the perovskite layer.

• Counter Electrode Deposition:

  • Deposit a gold (Au) back contact (typically 80-100 nm thick) by thermal evaporation through a shadow mask to define the active area of the solar cell.

• Characterization:

  • Measure the current density-voltage (J-V) characteristics of the fabricated devices under simulated AM 1.5G solar illumination (100 mW/cm²) to determine the photovoltaic parameters (Voc, Jsc, FF, and PCE).

Mandatory Visualizations

Caption: Synthetic pathway for hole-transporting materials from anthracene.

Caption: Experimental workflow for perovskite solar cell fabrication.

Caption: Energy level diagram for a perovskite solar cell with an anthracene-based HTM.

References

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. prepchem.com [prepchem.com]
• 4. benchchem.com [benchchem.com]

Application of 9,10-Dibromoanthracene in Chemosensor Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene is a versatile aromatic hydrocarbon that serves as a pivotal building block in the design and synthesis of advanced fluorescent chemosensors. Its rigid, planar structure and inherent fluorescence provide an excellent scaffold for the development of sensitive and selective probes for a variety of analytes, including metal ions and anions. The bromine atoms at the 9 and 10 positions are highly amenable to various cross-coupling reactions, such as Sonogashira and Suzuki couplings, allowing for the straightforward introduction of specific recognition moieties.[1] This functionalization enables the modulation of the anthracene (B1667546) core's photophysical properties upon analyte binding, leading to observable changes in fluorescence intensity or wavelength, often referred to as "turn-on" or "turn-off" sensing. This document provides detailed application notes and experimental protocols for the development and utilization of chemosensors derived from 9,10-dibromoanthracene.

Principle of Operation

The fundamental principle behind chemosensors derived from 9,10-dibromoanthracene lies in the modification of the anthracene's electronic properties upon interaction with a target analyte. The anthracene core acts as the fluorophore, while the substituents introduced at the 9 and 10 positions serve as the receptor sites. The sensing mechanism can be broadly categorized into two main types:

• Photoinduced Electron Transfer (PET): In the absence of the analyte, an electron-rich receptor can quench the fluorescence of the anthracene core through PET. Upon binding to the analyte, the electron-donating ability of the receptor is suppressed, inhibiting the PET process and leading to a "turn-on" fluorescence response.

• Intramolecular Charge Transfer (ICT): Analyte binding can alter the electron density distribution within the sensor molecule, leading to a change in the ICT character of the excited state. This can result in a significant shift in the emission wavelength (ratiometric sensing) or a change in fluorescence intensity.

Other mechanisms, such as chelation-enhanced fluorescence (CHEF) and hydrolysis of protecting groups triggered by the analyte, also play a crucial role in the signaling of these chemosensors.

Applications in Metal Ion Detection

Derivatives of 9,10-dibromoanthracene have been successfully employed in the development of highly selective and sensitive fluorescent chemosensors for various metal ions. The ability to tailor the receptor unit allows for the specific targeting of ions such as mercury (Hg²⁺), zinc (Zn²⁺), and chromium (Cr³⁺).

Quantitative Data for Metal Ion Chemosensors

Chemosensor (Starting Material)	Analyte	Detection Limit (LOD)	Response Time	Quantum Yield (Φ)	Sensing Mechanism	Reference
Anthracene-thioacetal 1 (from 9,10-Dibromoanthracene)	Hg²⁺	94 nM	< 5 min	-	Desulfurization, Turn-on	[2]
Anthracene-thioacetal 2 (from 9,10-Dibromoanthracene)	Hg²⁺	59 nM	< 5 min	-	Desulfurization, Turn-on	[2]
Anthracene-thioacetal 3 (from 9,10-Dibromoanthracene)	Hg²⁺	235 nM	< 5 min	-	Desulfurization, Turn-on	[2]
AN-2S (from 9-Anthraldehyde)	Hg²⁺	2.5 x 10⁻⁷ M (turn-off), 4.9 x 10⁻⁸ M (turn-on)	< 1 min	-	Dithioacetal hydrolysis
AN-4S (from 9,10-Anthracenedicarboxaldehyde)	Hg²⁺	2.5 x 10⁻⁷ M (turn-off), 4.8 x 10⁻⁸ M (turn-on)	< 1 min	-	Dithioacetal hydrolysis
ANT-Th (from 2-Aminoanthracene)	Cr³⁺	0.4 µM	< 1 min	-	C=N bond hydrolysis, Turn-on
Anthracene-Schiff Base (from Anthracene-9-carboxaldehyde)	Zn²⁺	179 nM	-	-	PET/TICT

Experimental Protocols: Metal Ion Detection

Protocol 1: Synthesis of an Anthracene-Thioacetal Sensor for Hg²⁺ (General Procedure)

This protocol is based on the synthesis of thioacetal derivatives from aldehydes obtained via Sonogashira coupling with 9,10-dibromoanthracene.[2]

A. Synthesis of the Aldehyde Precursor (e.g., 9,10-bis((4-formylphenyl)ethynyl)anthracene)

• To a solution of 9,10-dibromoanthracene (1.0 mmol) and 4-ethynylbenzaldehyde (B1303622) (2.2 mmol) in a mixture of dry triethylamine (B128534) (25 mL) and THF (40 mL), add CuI (0.06 mmol) and Pd(PPh₃)₂Cl₂ (0.09 mmol).

• Stir the reaction mixture under a nitrogen atmosphere at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent (e.g., hexane/ethyl acetate (B1210297) mixture) to obtain the desired aldehyde.

B. Synthesis of the Thioacetal Sensor

• Dissolve the synthesized aldehyde (1.0 mmol) in dry dichloromethane (B109758) (20 mL).

• Add 1,2-ethanedithiol (B43112) (2.2 mmol) to the solution.

• Add a catalytic amount of a Lewis acid (e.g., BF₃·OEt₂) and stir the mixture at room temperature for 12 hours.

• Wash the reaction mixture with a saturated aqueous solution of NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the product by column chromatography to yield the final thioacetal sensor.

Protocol 2: Fluorescence Titration for Hg²⁺ Detection

• Preparation of Stock Solutions:

  • Prepare a stock solution of the anthracene-thioacetal sensor (e.g., 1 mM) in a suitable solvent such as THF or acetonitrile.

  • Prepare a stock solution of HgCl₂ (e.g., 10 mM) in deionized water.

  • Prepare a buffer solution (e.g., 10 mM HEPES, pH 7.4).

• Titration Experiment:

  • In a quartz cuvette, place a specific volume of the buffer solution and the sensor stock solution to achieve the desired final concentration (e.g., 1 µM in a 1:1 THF/buffer mixture).

  • Record the initial fluorescence spectrum of the sensor solution.

  • Incrementally add small aliquots of the Hg²⁺ stock solution to the cuvette.

  • After each addition, mix thoroughly and allow the solution to equilibrate for a specified time (e.g., 2 minutes).

  • Record the fluorescence spectrum after each addition.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the Hg²⁺ concentration.

  • The limit of detection (LOD) can be calculated using the formula: LOD = 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear portion of the titration curve.

Signaling Pathway for a Thioacetal-Based Hg²⁺ Sensor

Caption: Hg²⁺-induced desulfurization and subsequent hydrolysis of the thioacetal sensor.

Applications in Anion Detection

The development of 9,10-dibromoanthracene-based chemosensors for anions often involves the introduction of hydrogen-bond donor groups, such as ureas, thioureas, or amides. These groups can selectively interact with anions like fluoride (B91410) (F⁻), cyanide (CN⁻), and dihydrogen phosphate (B84403) (H₂PO₄⁻), leading to a change in the fluorescence properties of the anthracene core.

Quantitative Data for Anion Chemosensors

Chemosensor (Starting Material)	Analyte	Detection Limit (LOD)	Response Time	Quantum Yield (Φ)	Sensing Mechanism	Reference
Anthracene-bis-N-acetylglyoxylic amide	F⁻, CN⁻, H₂PO₄⁻	-	-	-	Hydrogen bonding, Turn-on	[3]
N,N-Bis(trimethylsilyl)-9-aminoanthracene	F⁻	-	-	-	Desilylation, Color change	[4]

Experimental Protocols: Anion Detection

Protocol 3: Synthesis of an Anthracene-Amide Sensor for Anions

This protocol describes a general method for synthesizing an anion sensor with amide functionalities.[3]

• Synthesize 9,10-bis(aminomethyl)anthracene from 9,10-dibromoanthracene via a two-step process (cyanation followed by reduction).

• Dissolve 9,10-bis(aminomethyl)anthracene (1.0 mmol) in a suitable solvent like DMF.

• Add an acyl chloride or a carboxylic acid with a coupling agent (e.g., DCC/DMAP) containing the desired recognition moiety (2.2 mmol).

• Stir the reaction mixture at room temperature for 24 hours.

• After completion, pour the reaction mixture into water to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum.

• Recrystallize or purify by column chromatography to obtain the pure sensor.

Protocol 4: Fluorescence Titration for Anion Detection

• Preparation of Stock Solutions:

  • Prepare a stock solution of the anthracene-amide sensor (e.g., 1 mM) in a polar aprotic solvent such as DMSO or acetonitrile.

  • Prepare stock solutions of various anions (e.g., 10 mM) as their tetrabutylammonium (B224687) salts in the same solvent to ensure solubility.

• Titration Experiment:

  • In a quartz cuvette, place a specific volume of the sensor stock solution to achieve the desired final concentration (e.g., 10 µM).

  • Record the initial fluorescence spectrum.

  • Incrementally add aliquots of the anion stock solution.

  • After each addition, mix and record the fluorescence spectrum.

• Selectivity Study:

  • Prepare solutions of the sensor with a high concentration of potentially interfering anions.

  • To these solutions, add the target anion and observe any changes in the fluorescence spectrum to assess the sensor's selectivity.

General Experimental Workflow for Chemosensor Application

Caption: A generalized workflow for the application of a fluorescent chemosensor.

Conclusion

9,10-Dibromoanthracene stands out as a highly valuable and versatile platform for the construction of fluorescent chemosensors. The straightforward functionalization at the 9 and 10 positions allows for the rational design of receptors for a wide array of metal ions and anions. The detailed protocols and data presented herein provide a solid foundation for researchers and scientists to develop and apply novel chemosensors for applications in environmental monitoring, diagnostics, and drug development. The continued exploration of new receptor moieties and sensing mechanisms based on the 9,10-dibromoanthracene scaffold promises to yield even more sophisticated and impactful chemosensing technologies.

References

• 1. ossila.com [ossila.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, spectroscopic studies and computational modelling of anthracene-bis-N-acetylglyoxylic amide derivative for anion recognition - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. eurekaselect.com [eurekaselect.com]

Application Notes and Protocols: Fluorescent Probes Based on the 9,10-Dibromoanthracene Scaffold

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and utilization of fluorescent probes derived from the versatile 9,10-dibromoanthracene scaffold. Anthracene (B1667546) and its derivatives are a well-established class of fluorophores used in a multitude of applications, from organic light-emitting diodes (OLEDs) to fluorescent probes for bioimaging and sensing.[1][2][3] The substitution at the 9 and 10 positions of the anthracene core allows for significant modulation of its photophysical properties, making these derivatives highly tunable for specific applications.[4]

9,10-Dibromoanthracene serves as a key building block for constructing fluorescent probes due to its reactive bromine atoms, which are amenable to various palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, and Sonogashira reactions.[5] This enables the introduction of a wide array of functional moieties to the anthracene core, allowing for the rational design of probes for specific analytes and biological targets.

Synthetic Strategies for Probe Development

The primary method for modifying 9,10-dibromoanthracene is through palladium-catalyzed cross-coupling reactions. These reactions facilitate the formation of new carbon-carbon bonds, allowing for the attachment of various recognition and signaling units to the anthracene core.

A general synthetic approach involves the reaction of 9,10-dibromoanthracene with a suitable coupling partner, such as a boronic acid (Suzuki coupling), an organotin compound (Stille coupling), or a terminal alkyne (Sonogashira coupling), in the presence of a palladium catalyst and a base.[6][7][8]

dot

Caption: General synthetic scheme for 9,10-disubstituted anthracene probes.

Quantitative Data of Representative Probes

The photophysical properties of fluorescent probes are critical for their application. The following tables summarize key quantitative data for a selection of fluorescent probes derived from 9,10-dibromoanthracene.

Table 1: Photophysical Properties of 9,10-Disubstituted Anthracene Derivatives

Compound	Substitution at 9,10-positions	λabs (nm)	λem (nm)	Quantum Yield (ΦF)	Solvent	Reference
1	Di(thiophen-2-yl)	425	448, 475	0.45	Toluene (B28343)	[1]
2	Bis(phenylethynyl)	468	480	> 0.90	Toluene	[9]
3	Bis(perfluorobenzyl)	391	416	0.85	Cyclohexane	[10]
4	9,10-bis(4'-(diphenylamino)biphenyl-4-yl)	415	485	0.88	THF	[11]
5	9,10-bis[4-(4-aminostyryl)styryl]	440	520	-	-	[12]

Table 2: Performance of a "Turn-On" Fluorescent Probe for Mercury(II) Detection

Parameter	Value	Conditions	Reference
Analyte	Hg²⁺	THF/PBS (1:1, v/v, pH 7.4)	[8]
Detection Mechanism	"Turn-on" fluorescence	-	[8]
Excitation Wavelength	400 nm	-	[8]
Emission Wavelength	500 - 600 nm	-	[8]
Response Time	< 5 minutes	-	[8]
Limit of Detection (LOD)	Low µM range	-	[8]

Experimental Protocols

Protocol 1: Synthesis of a 9,10-Diarylanthracene Probe via Suzuki Coupling

This protocol describes the synthesis of 9,10-di(naphthalen-2-yl)anthracene, a highly conjugated aromatic system, via a Suzuki cross-coupling reaction.[6]

Materials:

• 9,10-Dibromoanthracene

• 2-Naphthaleneboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• Toluene, anhydrous

• Ethanol

• Deionized Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 9,10-dibromoanthracene (1.0 eq), 2-naphthaleneboronic acid (2.2 eq), and potassium carbonate (4.0 eq).

• Evacuate the flask and backfill with an inert gas (nitrogen or argon) three times to ensure an inert atmosphere.

• Add anhydrous toluene to the flask via syringe.

• Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 24 hours under an inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add deionized water and extract the product with an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 9,10-di(naphthalen-2-yl)anthracene.

Protocol 2: "Turn-On" Fluorescent Detection of Mercury(II) Ions

This protocol outlines a general procedure for the detection of Hg²⁺ ions using a "turn-on" fluorescent probe based on a 9,10-disubstituted anthracene scaffold.[8]

Materials:

• Anthracene-based fluorescent probe for Hg²⁺

• Stock solution of the probe (e.g., 1 mM in DMSO or acetonitrile)

• Stock solution of Hg²⁺ (e.g., 10 mM in deionized water)

• Buffer solution (e.g., THF/PBS (1:1, v/v, pH 7.4))

• Quartz cuvettes

• Fluorometer

Procedure:

• Prepare a working solution of the fluorescent probe (e.g., 10 µM) in the buffer solution.

• In a quartz cuvette, place a fixed volume of the probe solution.

• Record the fluorescence emission spectrum of the probe solution by exciting at its absorption maximum (e.g., 400 nm).[8]

• Add small aliquots of the Hg²⁺ stock solution to the cuvette.

• After each addition, mix the solution thoroughly and allow it to equilibrate for a few minutes.

• Record the fluorescence emission spectrum.

• Continue this process until no further significant change in the fluorescence intensity is observed.

• Plot the fluorescence intensity at the emission maximum as a function of the Hg²⁺ concentration to generate a calibration curve.

Protocol 3: Cellular Imaging with an Anthracene-Based Probe

This protocol provides a general guideline for using a 9,10-disubstituted anthracene derivative for cellular imaging.[8]

Materials:

• Anthracene-based fluorescent probe for cellular imaging

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest (e.g., HeLa cells)

• Confocal laser scanning microscope

Procedure:

• Culture the cells on a suitable imaging dish (e.g., glass-bottom dish) to an appropriate confluency.

• Prepare a stock solution of the fluorescent probe in a cell-compatible solvent like DMSO.

• Dilute the probe stock solution in cell culture medium to the desired final concentration (e.g., 10 µM).[8]

• Remove the old medium from the cells and wash once with PBS.

• Incubate the cells with the probe-containing medium for a specific duration (e.g., 30 minutes) at 37 °C in a CO₂ incubator.[8]

• After incubation, wash the cells with PBS to remove any excess probe.

• Add fresh PBS or imaging buffer to the cells.

• If imaging a specific analyte, incubate the probe-loaded cells with the analyte of interest.

• Image the cells using a confocal laser scanning microscope with the appropriate excitation and emission settings for the anthracene probe.

Signaling Pathways and Experimental Workflows

Signaling Pathway: "Turn-On" Detection of Hg²⁺

The detection of Hg²⁺ by the probe described in the literature involves a "turn-on" fluorescence mechanism.[8] The probe is initially in a non-fluorescent or weakly fluorescent state. Upon the addition of Hg²⁺, a chemical reaction is triggered, leading to the formation of a highly fluorescent product. This is often due to the disruption of a photoinduced electron transfer (PET) quenching pathway.

dot

Caption: Proposed signaling pathway for a "turn-on" Hg²⁺ fluorescent probe.

Experimental Workflow: Cellular Imaging

The following diagram illustrates a typical workflow for a cellular imaging experiment using a fluorescent probe derived from 9,10-dibromoanthracene.

dot

Caption: Typical experimental workflow for cellular imaging with a fluorescent probe.

References

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversi ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC02626A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes [scirp.org]
• 4. benchchem.com [benchchem.com]
• 5. ossila.com [ossila.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. BJOC - Deep-blue emitting 9,10-bis(perfluorobenzyl)anthracene [beilstein-journals.org]
• 11. Exploring the potential of anthracene derivatives as fluorescence emitters for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis of 9,10-Diarylanthracene Derivatives via bis Suzuki-Miyaura Cross-coupling Reaction | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Sonogashira Coupling Reactions with 9,10-Dibromoanthracene for Luminescent Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of luminescent materials derived from 9,10-dibromoanthracene using the Sonogashira coupling reaction. The resulting 9,10-bis(arylethynyl)anthracene derivatives are a versatile class of fluorophores with applications in organic light-emitting diodes (OLEDs), chemical sensors, and bio-imaging.

Introduction

The Sonogashira coupling is a powerful and widely used cross-coupling reaction in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction, typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base, is particularly effective for the synthesis of π-conjugated systems. When applied to 9,10-dibromoanthracene, the Sonogashira coupling allows for the introduction of various substituted arylalkynes at the 9 and 10 positions of the anthracene (B1667546) core. This modification extends the π-conjugation of the anthracene moiety, leading to materials with tunable and often highly efficient luminescence properties. The photophysical characteristics of these materials, such as their absorption and emission wavelengths and quantum yields, can be finely tuned by varying the electronic nature of the substituents on the phenylacetylene (B144264) moiety.

Data Presentation: Photophysical Properties of 9,10-Bis(arylethynyl)anthracene Derivatives

The following table summarizes the photophysical data for a selection of 9,10-bis(arylethynyl)anthracene derivatives synthesized via Sonogashira coupling. This data illustrates the impact of substituent effects on the luminescent properties of these materials.

Entry	Arylacetylene Substituent (R)	Yield (%)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ_f)	Reference
1	Phenyl	74	451	478, 508	1.00
2	4-Chlorophenyl	94	456	483, 513	-
3	4-Fluorophenyl	67	454	481, 510	-
4	4-Methoxyphenyl	72	468	493, 524	-
5	4-(Dimethylamino)phenyl	75	492	558	-
6	4-(Trifluoromethyl)phenyl	-	428	450, 478	0.98
7	4-Cyanophenyl	-	433	456, 484	0.85
8	2-Thienyl	-	445	512	<0.10

Experimental Protocols

This section provides detailed protocols for the synthesis and characterization of 9,10-bis(phenylethynyl)anthracene, a representative example of this class of luminescent materials.

General Sonogashira Coupling Protocol for 9,10-Bis(phenylethynyl)anthracene

This protocol is a generalized procedure based on common practices reported in the literature.

Materials:

• 9,10-Dibromoanthracene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA) or Diisopropylamine (DIPA)

• Anhydrous toluene (B28343) or Tetrahydrofuran (THF)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Magnetic stirrer and heating plate

• Thin Layer Chromatography (TLC) supplies

• Silica (B1680970) gel for column chromatography

• Solvents for extraction and chromatography (e.g., dichloromethane, hexanes)

Procedure:

• To a dry Schlenk flask, add 9,10-dibromoanthracene (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05 equiv.), and copper(I) iodide (0.05-0.10 equiv.).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). This cycle should be repeated three times to ensure an inert atmosphere.

• Add anhydrous toluene or THF (sufficient to dissolve the reactants) and the amine base (e.g., triethylamine, 5-10 equiv.).

• Add phenylacetylene (2.2-2.5 equiv.) dropwise to the stirred reaction mixture at room temperature.

• Heat the reaction mixture to a temperature between 55-80 °C and monitor the progress of the reaction by TLC. The reaction is typically complete within 2-24 hours.

• Upon completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the catalyst.

• Wash the celite pad with dichloromethane.

• Combine the organic filtrates and wash with a saturated aqueous solution of ammonium (B1175870) chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and dichloromethane) to afford the pure 9,10-bis(phenylethynyl)anthracene.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Characterization Protocol

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve a small sample of the purified product in an appropriate deuterated solvent (e.g., CDCl₃).

• Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure of the synthesized compound.

Mass Spectrometry (MS):

• Obtain a mass spectrum of the purified product to confirm its molecular weight.

Photophysical Measurements:

• UV-Vis Absorption Spectroscopy: Prepare a dilute solution of the compound in a suitable spectroscopic grade solvent (e.g., cyclohexane, dichloromethane). Record the absorption spectrum to determine the maximum absorption wavelength (λ_abs).

• Fluorescence Spectroscopy: Using the same solution, excite the sample at its absorption maximum and record the emission spectrum to determine the maximum emission wavelength (λ_em).

• Quantum Yield Determination: The fluorescence quantum yield (Φ_f) can be determined relative to a standard fluorophore with a known quantum yield (e.g., quinine (B1679958) sulfate in 0.1 M H₂SO₄). The quantum yield is calculated using the following equation:

  Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²)

  where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent. The subscripts "sample" and "ref" refer to the sample and the reference, respectively.

Mandatory Visualizations

Caption: Catalytic cycles of the Sonogashira coupling reaction.

Caption: Experimental workflow for synthesis and characterization.

Caption: Structure-property relationship in BPEA derivatives.

Application Notes and Protocols: Buchwald-Hartwig Amination of 9,10-Dibromoanthracene for the Synthesis of Optoelectronic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of 9,10-diaminoanthracene derivatives, a promising class of materials for optoelectronic applications, via the Buchwald-Hartwig amination. The palladium-catalyzed cross-coupling of 9,10-dibromoanthracene with various primary and secondary amines offers a versatile route to novel compounds with tunable photophysical and electronic properties.[1] The resulting 9,10-diaminoanthracene derivatives have demonstrated significant potential as host emitters and hole transporters in Organic Light-Emitting Diodes (OLEDs).[1]

The functionalization at the 9 and 10 positions of the anthracene (B1667546) core allows for the modification of the material's thermal stability and solid-state arrangement, which in turn influences its performance in electronic devices.[2][3] This protocol focuses on a reproducible method for the synthesis of these high-performance organic semiconductors.

Data Presentation

The following tables summarize the optoelectronic properties of various 9,10-diaminoanthracene derivatives synthesized via Buchwald-Hartwig amination. These materials exhibit strong fluorescence and have been successfully incorporated into OLED devices.

Table 1: Synthesized 9,10-Diaminoanthracene Derivatives

Compound ID	Amine Precursor	Product Name
α-NPA	N-phenyl-1-naphthylamine	9,10-bis(1-naphthylphenylamino)anthracene
β-NPA	N-phenyl-2-naphthylamine	9,10-bis(2-naphthylphenylamino)anthracene
TPA	N-phenyl-m-tolylamine	9,10-bis(m-tolylphenylamino)anthracene
PPA	Diphenylamine	9,10-bis(diphenylamino)anthracene

Table 2: Electroluminescent (EL) Device Performance [1]

Device Configuration	Host Emitter	Max. External Quantum Efficiency (%)	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Max. Brightness (cd/m²)
m-MTDATA / β-NPA / TPBI	β-NPA	3.68	14.79	7.76	64991
m-MTDATA / α-NPA / TPBI	α-NPA	3.15	11.83	6.57	60120
m-MTDATA / PPA / TPBI	PPA	2.98	10.55	5.86	58730

Device Structure: m-MTDATA (hole-transporting layer), Host Emitter (emissive layer), TPBI (electron-transporting layer).

Table 3: Electrochemical and Photophysical Properties

Compound	HOMO (eV)	LUMO (eV)	Optical Band Gap (eV)
Generic 9,10-disubstituted anthracenes	-5.59 to -5.73	(Calculated from HOMO and Optical Band Gap)	2.96 - 2.99

Note: Data for HOMO and optical band gap are based on a series of 9,10-disubstituted anthracenes and may vary for the specific diamino derivatives.[2][3]

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of 9,10-Dibromoanthracene

This protocol is adapted from the synthesis of 9,10-bis(diarylamino)anthracene derivatives.[1]

Materials:

• 9,10-dibromoanthracene

• Appropriate secondary amine (e.g., diphenylamine, N-phenyl-1-naphthylamine)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri-tert-butylphosphine (B79228)

• Sodium tert-butoxide

• Anhydrous o-xylene (B151617)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Magnetic stirrer and heating mantle

• Solvents for purification (e.g., toluene, hexane)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), combine 9,10-dibromoanthracene (1.0 eq), the desired secondary amine (2.2 eq), sodium tert-butoxide (2.5 eq), palladium(II) acetate (0.05 eq), and tri-tert-butylphosphine (0.1 eq).

• Solvent Addition: Add anhydrous o-xylene to the flask via syringe. The reaction mixture should be stirred to ensure proper mixing.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 140-145 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with toluene.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to yield the pure 9,10-diaminoanthracene derivative.

Visualizations

Reaction Scheme

Caption: Buchwald-Hartwig amination of 9,10-dibromoanthracene.

Experimental Workflow

Caption: Workflow for the synthesis of 9,10-diaminoanthracene derivatives.

Signaling Pathway (Catalytic Cycle)

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization [mdpi.com]
• 3. Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

9,10-Dibromoanthracene: A Versatile Building Block for Functional Metal-Organic Frameworks

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

9,10-Dibromoanthracene, a readily available and versatile aromatic compound, serves as a valuable precursor for the synthesis of tailored organic linkers used in the construction of metal-organic frameworks (MOFs). The rigid, planar structure of the anthracene (B1667546) core, combined with the reactive bromine functionalities, allows for the creation of robust and highly porous materials with diverse applications in gas storage and separation, catalysis, and chemical sensing. The inherent luminescent properties of the anthracene moiety also make these MOFs promising candidates for sensing and imaging applications. This document provides detailed application notes and experimental protocols for the synthesis and utilization of MOFs derived from 9,10-dibromoanthracene.

Applications of MOFs Derived from 9,10-Dibromoanthracene

MOFs synthesized from 9,10-dibromoanthracene derivatives have demonstrated significant potential in several key scientific and technological areas:

• Gas Storage and Separation: The controlled porosity and high surface area of these MOFs make them excellent candidates for the storage of gases such as hydrogen and carbon dioxide. Furthermore, the tunable pore apertures allow for selective gas separation, a critical process in industrial applications. For instance, the ultramicroporous MOF, PCN-13, constructed from 9,10-anthracenedicarboxylate, exhibits selective adsorption of oxygen over nitrogen and hydrogen over carbon monoxide.[1]

• Luminescent Sensing: The intrinsic fluorescence of the anthracene unit can be harnessed for the development of highly sensitive and selective chemical sensors. The porosity of the MOF allows target analytes to interact with the anthracene linkers, leading to a detectable change in the luminescent signal. MOFs such as In-ADBA have been shown to be effective luminescent probes for the detection of nitroaromatic compounds, which are common environmental pollutants and explosives.

• Photocatalysis: The photoactive nature of the anthracene core enables the use of these MOFs as photocatalysts for the degradation of organic pollutants. The high surface area of the MOF provides numerous active sites for catalytic reactions. For example, the Eu-ADBA MOF has demonstrated high efficiency in the photodegradation of organic dyes.

Quantitative Data Summary

The following tables summarize key performance data for representative MOFs synthesized from derivatives of 9,10-dibromoanthracene.

Table 1: Gas Adsorption Properties of PCN-13

Gas	Adsorption Conditions	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Selectivity
CO₂	195 K	150	0.10	N/A
O₂ vs. N₂	77 K	-	-	Selective for O₂ over N₂
H₂ vs. CO	77 K	-	-	Selective for H₂ over CO
H₂ vs. N₂	77 K	-	-	Selective for H₂ over N₂

Table 2: Photocatalytic and Luminescent Sensing Performance of Anthracene-Based MOFs

MOF	Application	Target Analyte(s)	Performance Metric
Eu-ADBA	Photocatalysis	Organic Dyes	Highly effective photodegradation
In-ADBA	Luminescent Sensing	Nitroaromatics	Excellent fluorescence detection properties
UIO-66(H₂DCA)	Material Stability	Various conditions	Stable up to 583 K and in nitric acid and boiling water

Experimental Protocols

Protocol 1: Synthesis of 9,10-Anthracenedicarboxylic Acid (H₂adc) from 9,10-Dibromoanthracene

This protocol describes the conversion of 9,10-dibromoanthracene to the dicarboxylic acid linker, a necessary precursor for the synthesis of many anthracene-based MOFs. The reaction involves a lithium-halogen exchange followed by carboxylation with dry ice.

Materials:

• 9,10-Dibromoanthracene

• n-Butyllithium (in hexanes)

• Dry ice (solid CO₂)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Hydrochloric acid (HCl)

• Standard glassware for air-sensitive reactions (Schlenk line, septa, etc.)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 9,10-dibromoanthracene in anhydrous diethyl ether or THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a stoichiometric amount of n-butyllithium (2 equivalents) to the cooled solution with vigorous stirring. The reaction mixture will typically change color, indicating the formation of the dilithioanthracene species.

• After the addition is complete, allow the reaction to stir at -78 °C for 1-2 hours.

• In a separate flask, crush a sufficient amount of dry ice.

• Carefully and quickly, pour the reaction mixture onto the crushed dry ice. This step should be performed under a positive pressure of inert gas to minimize atmospheric moisture contamination.

• Allow the mixture to warm to room temperature. The excess dry ice will sublime.

• Add water to the reaction mixture to dissolve the lithium carboxylate salt.

• Transfer the aqueous layer to a separate flask and acidify with hydrochloric acid until a precipitate forms.

• Collect the solid precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold diethyl ether to remove any unreacted starting material.

• Dry the product under vacuum to yield 9,10-anthracenedicarboxylic acid.

Protocol 2: Synthesis of PCN-13 MOF

This protocol details the solvothermal synthesis of the ultramicroporous MOF, PCN-13, using 9,10-anthracenedicarboxylic acid as the organic linker.

Materials:

• 9,10-Anthracenedicarboxylic acid (H₂adc)

• Zinc nitrate (B79036) hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Pyrex vials or Teflon-lined autoclave

Procedure:

• In a Pyrex vial, dissolve 9,10-anthracenedicarboxylic acid and zinc nitrate hexahydrate in DMF. A typical molar ratio is 1:2 (linker:metal salt).

• Seal the vial tightly.

• Place the vial in a programmable oven and heat to a specific temperature (e.g., 100-120 °C) for a designated period (e.g., 24-48 hours).

• After the reaction is complete, allow the oven to cool down slowly to room temperature.

• Light-brown crystals of PCN-13 should form at the bottom of the vial.

• Carefully decant the mother liquor.

• Wash the crystals with fresh DMF several times to remove any unreacted starting materials.

• Solvent exchange the DMF with a more volatile solvent like chloroform (B151607) or acetone.

• Activate the MOF by heating under vacuum to remove the solvent molecules from the pores. This step is crucial for achieving the desired porosity.

Mandatory Visualizations

Caption: Workflow from starting material to functional MOF applications.

Caption: Relationship between building block and final MOF properties.

References

• 1. CN113831237A - A kind of synthetic method of 9-anthracenecarboxylic acid - Google Patents [patents.google.com]

Technical Notes & Optimization

Improving the yield and purity of 9,10-Dibromoanthracene synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 9,10-Dibromoanthracene, focusing on improving both yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of 9,10-Dibromoanthracene can stem from several factors. Here are the most common issues and their solutions:

• Incomplete Reaction: The bromination of anthracene (B1667546) can be slow. Ensure the reaction has gone to completion by monitoring it using Thin Layer Chromatography (TLC). If starting material is still present after the recommended reaction time, consider extending the reaction duration or slightly increasing the temperature.

• Suboptimal Stoichiometry: The molar ratio of the brominating agent to anthracene is crucial. An insufficient amount of the brominating agent will result in incomplete conversion, while a large excess can lead to the formation of over-brominated side products, which can complicate purification and lower the isolated yield of the desired product. For instance, when using bromodimethylsulfonium bromide (BDMS), an optimal molar ratio of anthracene to BDMS is reported to be 1:1.5.

• Poor Solubility of Reactants: Anthracene has limited solubility in many organic solvents at room temperature. Ensure that the anthracene is well-suspended and vigorously stirred throughout the reaction to maximize its interaction with the brominating agent.[1] Using a larger volume of solvent can help, but may also slow down the reaction rate.

• Loss of Product During Workup: 9,10-Dibromoanthracene is a crystalline solid. Ensure complete transfer of the product during filtration and washing steps. Wash the collected solid with a minimal amount of cold solvent to avoid dissolving the product.

Q2: I am observing significant side product formation. How can I identify and minimize these impurities?

A2: The primary side products in this synthesis are typically 9-bromoanthracene (B49045) (under-bromination) and poly-brominated anthracenes (over-bromination). Anthraquinone can also be formed through oxidation.[2][3]

• Identification:

  • 9-Bromoanthracene: This impurity will have a different Rf value on a TLC plate compared to the desired product and the starting material. It can be further identified by its melting point and spectroscopic methods (NMR, GC-MS).

  • Over-brominated products: These compounds will have higher molecular weights, which can be confirmed by mass spectrometry.

  • Anthraquinone: This oxidation product is a common impurity and can be identified by its characteristic spectroscopic data.[2][3]

• Minimization:

  • Control of Stoichiometry: Carefully control the molar equivalents of the brominating agent. A slight excess is often used to ensure complete conversion of anthracene, but a large excess should be avoided.

  • Reaction Temperature: The bromination of anthracene is an exothermic reaction. Maintaining a controlled temperature, often at room temperature or slightly below, can help to prevent over-bromination.[2] For the synthesis using BDMS, 25°C has been identified as an optimal temperature.

  • Gradual Addition of Brominating Agent: Adding the brominating agent portion-wise or dropwise allows for better control of the reaction and can minimize the formation of side products.

Q3: My purified product has a low melting point and appears discolored. How can I improve its purity?

A3: A low melting point and discoloration are indicative of impurities. The purification of 9,10-Dibromoanthracene is primarily achieved through recrystallization or extraction.

• Recrystallization:

  • Solvent Selection: 9,10-Dibromoanthracene has low solubility in many common solvents at room temperature but is soluble in hot solvents like toluene (B28343) and xylene.[1] Carbon tetrachloride has also been historically used for recrystallization.[1] The choice of solvent is critical; an ideal solvent will dissolve the product well at high temperatures but poorly at low temperatures, while the impurities remain soluble at low temperatures.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent to form a saturated solution. Allow the solution to cool slowly to form well-defined crystals. Rapid cooling can lead to the trapping of impurities within the crystal lattice.

• Extraction:

  • A method of purification involves the extraction of the crude product with a solvent in which the desired product is sparingly soluble while the impurities are more soluble. For instance, crude 9,10-dibromoanthracene can be purified by extraction with carbon tetrachloride.[1]

Q4: I am having trouble dissolving the 9,10-Dibromoanthracene for subsequent reactions. What are suitable solvents?

A4: 9,10-Dibromoanthracene is known for its low solubility in many common organic solvents at standard temperature and pressure.[4] It is soluble in hot benzene (B151609) and hot toluene, and slightly soluble in alcohols, ethers, and cold benzene.[2][3] For reactions requiring a homogeneous solution, solvents like xylenes (B1142099) can be used, although the solubility might still be limited.[4] Dioxane has also been suggested as a potential solvent.[4]

Data Presentation

Table 1: Comparison of Synthesis Methods for 9,10-Dibromoanthracene

Feature	Elemental Bromine	N-Bromosuccinimide (NBS)	Bromodimethylsulfonium Bromide (BDMS)
Typical Yield	83-88%[1][3]	Generally good, but can vary	High, up to 85% reported[5]
Purity of Crude Product	Good, but may contain over-brominated impurities	Can be high, depends on reaction control	High purity often obtained directly by filtration[5]
Reaction Time	~1.5 hours[1]	Can be longer (e.g., 12 hours)	Short, around 30 minutes[5]
Reaction Temperature	Initially in the cold, then gentle heating[1]	Room temperature or gentle heating	25 °C (optimal)[5]
Solvents	Carbon tetrachloride, Chloroform[1][3]	Chloroform, Carbon tetrachloride	Dichloromethane, Chloroform, Carbon tetrachloride[2][5]
Safety & Handling	Elemental bromine is highly corrosive and toxic, requires careful handling in a fume hood.	NBS is a solid and easier to handle than liquid bromine.	BDMS is a solid reagent, considered more environmentally friendly.[2][5]

Experimental Protocols

Method 1: Synthesis using Elemental Bromine

This protocol is adapted from Organic Syntheses.[1]

• Setup: In a 5-L flask equipped with a dropping funnel, mechanical stirrer, and a reflux condenser, suspend 300 g of anthracene in 3 L of carbon tetrachloride.

• Bromine Addition: Slowly add 567 g (182 mL) of bromine to the suspension over approximately 30 minutes with vigorous stirring. The reaction takes place in the cold, and the product will begin to precipitate.

• Heating: After the addition is complete, gently warm the mixture on a steam bath with continuous stirring and heat to a gentle boil for one hour.

• Isolation of Crude Product: Allow the mixture to cool for several hours. Filter the crude 9,10-dibromoanthracene, wash it with a small amount of cold carbon tetrachloride, and let it dry.

• Purification: The crude product can be purified by recrystallization from toluene or by continuous extraction with carbon tetrachloride.[1] The purified product should be brilliant yellow needles with a melting point of 221–222 °C.[1]

Method 2: Synthesis using Bromodimethylsulfonium Bromide (BDMS)

This protocol is based on a patented method.[5]

• Setup: In a 100 mL round-bottom flask with a magnetic stirrer, add anthracene (178 mg, 1 mmol) and 30 mL of dichloromethane.

• Reagent Addition: Add bromodimethylsulfonium bromide (333 mg, 1.5 mmol) to the flask.

• Reaction: Stir the mixture at a controlled temperature of 25 °C for 30 minutes. The progress of the reaction can be monitored by TLC.

• Isolation: After the reaction is complete, the product is isolated by suction filtration through a Büchner funnel. The resulting yellow solid is 9,10-dibromoanthracene.

Visualizations

Caption: General experimental workflow for the synthesis of 9,10-Dibromoanthracene.

Caption: Troubleshooting logic for addressing low reaction yield.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Page loading... [wap.guidechem.com]
• 3. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 4. reddit.com [reddit.com]
• 5. CN103073387A - Preparation method of 9, 10-dibromoanthracene - Google Patents [patents.google.com]

Recrystallization techniques for purifying crude 9,10-Dibromoanthracene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the recrystallization of crude 9,10-Dibromoanthracene. It includes troubleshooting advice for common issues encountered during the purification process, detailed experimental protocols, and a qualitative guide to solvent selection.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the recrystallization of 9,10-Dibromoanthracene.

Q1: My 9,10-Dibromoanthracene will not fully dissolve in the hot solvent, even after adding a large volume. What should I do?

A1: It is possible that your crude product contains insoluble impurities. The synthesis of 9,10-Dibromoanthracene typically starts from anthracene (B1667546), and commercial-grade anthracene may contain impurities that, after bromination, are insoluble in common recrystallization solvents.[1]

• Solution: Perform a hot filtration. While the solution is boiling, filter it through a pre-heated funnel with fluted filter paper to remove the insoluble material. To prevent premature crystallization in the funnel, you can use a small excess of hot solvent and then evaporate it to the point of saturation after filtration.[2]

Q2: No crystals are forming, even after the solution has cooled to room temperature and been placed in an ice bath. What is the problem?

A2: This is a common issue in recrystallization and can be attributed to two primary causes:

• Too much solvent was used: If an excessive amount of solvent is used, the solution may not be saturated or supersaturated upon cooling, thus preventing crystallization.[3]

• Supersaturation: The solution may be supersaturated, but the crystals lack a nucleation site to begin growing.[1]

• Solutions:

  • Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent. Allow the concentrated solution to cool slowly again.[3]

  • Induce Crystallization:

    • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. This can create microscopic scratches that provide nucleation sites.

    • Seeding: If you have a pure crystal of 9,10-Dibromoanthracene, add a tiny amount to the solution to act as a "seed" for crystal growth.

Q3: My product has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals. This can happen if the boiling point of the solvent is higher than the melting point of the solute, or if the solution is cooled too rapidly. The melting point of pure 9,10-Dibromoanthracene is approximately 221-226°C, so this is less common with standard solvents, but can be indicative of significant impurities lowering the melting point.

• Solutions:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional solvent to decrease the saturation point and then allow it to cool more slowly.[3]

  • Slow Cooling: Insulate the flask to ensure a very gradual temperature decrease. This encourages the formation of an ordered crystal lattice rather than an amorphous oil.

Q4: The recrystallized 9,10-Dibromoanthracene crystals are very fine needles or a powder, not the expected bright yellow needles. Is this a problem?

A4: The formation of very small crystals often indicates that the crystallization process occurred too quickly.[3] Rapid crystallization can trap impurities within the crystal lattice, reducing the effectiveness of the purification.

• Solution: To obtain larger, purer crystals, the rate of cooling should be slowed down. Dissolve the product again in the minimum amount of hot solvent and allow it to cool to room temperature undisturbed on a benchtop before moving it to an ice bath. Insulating the flask can further slow the cooling process.

Q5: The color of my recrystallized product is not as light as expected. What does this indicate?

A5: While pure 9,10-Dibromoanthracene is described as brilliant yellow needles, a slightly off-color product may not necessarily indicate a lower melting point or significant impurity, especially when using toluene (B28343) for recrystallization.[1] However, colored impurities may be present.

• Solution: If the color is a concern, you can try adding a small amount of activated charcoal to the hot solution before the filtration step. The charcoal can adsorb colored impurities. Use a minimal amount, as it can also adsorb some of the desired product.

Data Presentation: Solvent Selection

Solvent	Solubility (Hot)	Solubility (Cold)	Notes
Toluene	Soluble[4][5]	Slightly Soluble[4][5]	A good choice for recrystallization, though the resulting product may not be as light in color as with other solvents.[1]
Carbon Tetrachloride	Soluble	Slightly Soluble[1]	Often used in the synthesis and purification of 9,10-Dibromoanthracene.[1][4] Brominated impurities from the synthesis are reportedly more soluble in this solvent.[1]
Xylene	Soluble	Slightly Soluble	Can yield a very pure product with a high melting point.[1]
Dichloromethane	Soluble	Slightly Soluble	Has been used for recrystallization to yield yellow needle-like crystals.[4][5]
Benzene	Soluble (Hot)[4][5]	Slightly Soluble (Cold)[4][5]	A viable solvent, but less commonly used due to toxicity concerns.
Ethanol & Ether	Slightly Soluble[4][5]	Poorly Soluble	Generally not suitable as primary recrystallization solvents due to low solubility even when hot.
Water	Insoluble[4][5]	Insoluble[4][5]	Not a suitable solvent.

Experimental Protocol: Recrystallization of Crude 9,10-Dibromoanthracene

This protocol is based on established methods for the purification of 9,10-Dibromoanthracene.[1]

Materials:

• Crude 9,10-Dibromoanthracene

• Recrystallization solvent (e.g., Toluene or Carbon Tetrachloride)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

Procedure:

• Solvent Selection: Choose an appropriate solvent from the table above. Toluene is a common and effective choice.

• Dissolution: Place the crude 9,10-Dibromoanthracene in an Erlenmeyer flask. Add a small amount of the chosen solvent and bring the mixture to a gentle boil while stirring. Continue adding the solvent in small portions until the solid is completely dissolved. Use the minimum amount of hot solvent necessary to achieve full dissolution.

• Hot Filtration (if necessary): If insoluble impurities remain, perform a hot gravity filtration. Preheat the filtration funnel and the receiving flask to prevent premature crystallization.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Bright yellow, needle-like crystals of 9,10-Dibromoanthracene should form. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities from the crystal surfaces.

• Drying: Allow the crystals to air-dry on the filter paper or in a desiccator. The purified 9,10-Dibromoanthracene should consist of brilliant yellow needles with a melting point of 221–222°C (corrected).[1]

Visualization

The following flowchart illustrates the troubleshooting logic for common issues encountered during the recrystallization of 9,10-Dibromoanthracene.

Troubleshooting workflow for recrystallization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 5. 9,10-Dibromoanthracene CAS#: 523-27-3 [m.chemicalbook.com]

Side reactions in the bromination of anthracene and how to avoid them

Welcome to the technical support center for the bromination of anthracene (B1667546). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and access detailed protocols related to this important synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of anthracene bromination?

The bromination of anthracene can yield two main products, depending on the reaction conditions: 9-bromoanthracene (B49045) (mono-substitution) and 9,10-dibromoanthracene (di-substitution). The reaction proceeds via an electrophilic substitution mechanism, with the 9 and 10 positions being the most reactive due to the stability of the intermediate carbocation (arenium ion).

Q2: What are the most common side reactions observed during the bromination of anthracene?

The most prevalent side reactions include:

• Over-bromination: Formation of 9,10-dibromoanthracene when the desired product is 9-bromoanthracene.

• Formation of Addition Products: Anthracene can undergo an addition reaction with bromine to form 9,10-dibromo-9,10-dihydroanthracene. This intermediate can then either eliminate hydrogen bromide (HBr) to yield the substitution product or remain as an impurity.

• Photooxidation: In the presence of light and oxygen, anthracene derivatives can form endo-peroxides, which can complicate the reaction and purification process.[1]

Q3: How does the choice of brominating agent affect the reaction outcome?

The choice of brominating agent is critical. Elemental bromine (Br₂) is a strong brominating agent and often leads to the formation of 9,10-dibromoanthracene, even with stoichiometric control. N-bromosuccinimide (NBS) is a milder and more selective reagent, often favored for the synthesis of 9-bromoanthracene as it can be used under conditions that favor a free-radical mechanism, which can be more selective for mono-bromination at the 9-position.[2][3] Other reagents like pyridinium (B92312) bromide perbromide can also be used for selective mono-bromination.

Q4: What is the role of the solvent in controlling side reactions?

The solvent plays a crucial role in influencing the reaction pathway and selectivity. Non-polar solvents like carbon tetrachloride (CCl₄) or chloroform (B151607) (CHCl₃) are commonly used. The use of a non-polar solvent can influence the solubility of the products; for instance, 9,10-dibromoanthracene is sparingly soluble in cold carbon tetrachloride, which can aid in its separation.[4] The choice of solvent can also affect the reaction mechanism. For example, using N-bromosuccinimide in a non-polar solvent in the presence of a radical initiator or light promotes a free-radical pathway.[3]

Troubleshooting Guides

Issue 1: Low Yield of 9-Bromoanthracene and Formation of 9,10-Dibromoanthracene

Possible Causes:

• Excess Brominating Agent: Using more than one equivalent of the brominating agent will favor the formation of the di-substituted product.

• High Reaction Temperature: Higher temperatures can increase the rate of the second bromination, leading to more 9,10-dibromoanthracene.

• Use of a Highly Reactive Brominating Agent: Elemental bromine is more likely to cause over-bromination compared to NBS.

Solutions:

• Stoichiometric Control: Carefully control the stoichiometry, using one equivalent or slightly less of the brominating agent (e.g., NBS) relative to anthracene.

• Lower Reaction Temperature: Perform the reaction at room temperature or below to improve selectivity for mono-bromination.

• Choice of Reagent: Use a milder brominating agent like N-bromosuccinimide.

• Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low concentration of the active bromine species.

Issue 2: Presence of 9,10-Dibromo-9,10-dihydroanthracene in the Product

Possible Cause:

• Incomplete elimination of HBr from the addition intermediate. This is more likely to occur at lower temperatures and in the absence of a base.

Solutions:

• Thermal Promotion of Elimination: Gently heating the reaction mixture after the initial addition can promote the elimination of HBr to form the aromatic substitution product.[4]

• Use of a Base: Addition of a non-nucleophilic base can facilitate the elimination of HBr.

Issue 3: Reaction is Sluggish or Does Not Go to Completion

Possible Causes:

• Low Quality of Anthracene: Impurities in the starting material can interfere with the reaction.

• Decomposition of Brominating Agent: N-bromosuccinimide can decompose over time, especially if not stored properly.

• Insufficient Activation (for radical reactions): If a free-radical pathway is intended, there may be insufficient light or radical initiator.

Solutions:

• Purify Starting Material: Recrystallize the anthracene before use.

• Use Fresh Brominating Agent: Ensure the N-bromosuccinimide is fresh and has been stored in a cool, dark, and dry place.

• Initiate Radical Reaction: For reactions with NBS intended to proceed via a radical mechanism, initiation with a radical initiator (like AIBN) or exposure to a UV lamp may be necessary.[3]

Data Presentation

Table 1: Influence of Brominating Agent and Stoichiometry on Product Distribution

Brominating Agent	Molar Ratio (Agent:Anthracene)	Desired Product	Typical Side Products	Reference
N-Bromosuccinimide	1:1	9-Bromoanthracene	9,10-Dibromoanthracene, Unreacted Anthracene	[2][5]
Bromine	2.2:1	9,10-Dibromoanthracene	-
Bromine	1:1 in CCl₄	9,10-Dibromoanthracene	-	[4]

Note: Specific yields can vary significantly based on reaction conditions such as temperature and reaction time.

Experimental Protocols

Protocol 1: Selective Synthesis of 9-Bromoanthracene

This protocol is optimized to favor the formation of 9-bromoanthracene while minimizing over-bromination.

Materials:

• Anthracene

• N-bromosuccinimide (NBS)

• Chloroform (CHCl₃)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Anhydrous Ethanol (B145695)

Procedure:

• Dissolve anthracene (1 equivalent) in chloroform in a round-bottom flask.

• Protect the flask from light by wrapping it in aluminum foil.

• Add N-bromosuccinimide (1 equivalent) portion-wise to the solution at room temperature while stirring.

• Continue stirring the mixture for 12 hours at room temperature.

• After the reaction is complete (monitored by TLC), add water to the reaction mixture.

• Extract the product with dichloromethane.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and evaporate the solvent under reduced pressure.

• Recrystallize the crude product from anhydrous ethanol to obtain pure 9-bromoanthracene.[2]

Protocol 2: High-Yield Synthesis of 9,10-Dibromoanthracene

This protocol is designed for the efficient synthesis of 9,10-dibromoanthracene.

Materials:

• Anthracene (80-85% purity is acceptable)

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄)

Procedure:

• In a flask equipped with a dropping funnel, stirrer, and reflux condenser, suspend anthracene (1 equivalent) in carbon tetrachloride.

• Slowly add bromine (2.5 equivalents) to the suspension with vigorous stirring. The reaction takes place in the cold.

• After the addition is complete (about 30 minutes), gently warm the mixture on a steam bath with continued stirring.

• Heat the mixture to a gentle boil for one hour.

• Allow the mixture to cool for several hours without stirring.

• Filter the crude 9,10-dibromoanthracene, wash with a small amount of cold carbon tetrachloride, and dry.

• The crude product can be further purified by recrystallization from toluene (B28343) or by extraction with carbon tetrachloride.[4]

Visualizations

Caption: Reaction pathways in the bromination of anthracene.

Caption: Troubleshooting workflow for anthracene bromination side reactions.

References

• 1. rsc.org [rsc.org]
• 2. chemistry-online.com [chemistry-online.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading in Suzuki Coupling of 9,10-Dibromoanthracene

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals engaged in the Suzuki-Miyaura cross-coupling of 9,10-dibromoanthracene. The focus is on optimizing palladium catalyst loading to achieve desired product yields and selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when performing a Suzuki coupling with 9,10-dibromoanthracene?

A1: The most significant challenge is the poor solubility of 9,10-dibromoanthracene in many common organic solvents, even at elevated temperatures. This can lead to heterogeneous reaction mixtures, limiting the interaction between the substrate and the catalyst, which often results in incomplete reactions or the need for higher catalyst loadings and prolonged reaction times.[1] To address this, solvent screening to find a system that better solubilizes the anthracene (B1667546) derivative is crucial. Chlorinated aromatic solvents have been suggested as potentially effective.[1]

Q2: How does catalyst loading affect the outcome of the Suzuki coupling of 9,10-dibromoanthracene?

A2: Catalyst loading is a critical parameter that influences reaction rate, yield, and selectivity (mono- vs. di-substituted product).

• Too low loading: May result in incomplete conversion and long reaction times.

• Too high loading: Can lead to increased cost, potential for side reactions, and higher levels of residual palladium in the final product, which is a significant concern in pharmaceutical applications. It may also not necessarily lead to a proportional increase in yield and can sometimes promote catalyst decomposition.

• Optimal loading: Achieves a high yield of the desired product in a reasonable timeframe while minimizing cost and palladium contamination.

Q3: I am observing a significant amount of homocoupling of my boronic acid. What is the cause and how can I minimize it?

A3: Homocoupling of the boronic acid is a common side reaction, often promoted by the presence of oxygen. Oxygen can facilitate the oxidative coupling of two boronic acid molecules catalyzed by palladium. To minimize this:

• Rigorous Degassing: Ensure that all solvents and the reaction mixture are thoroughly degassed. This can be achieved by several freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen for an extended period.

• Use a Pd(0) Source: Starting with a Pd(0) precatalyst, such as Pd(PPh₃)₄, can sometimes mitigate homocoupling that might occur during the in-situ reduction of a Pd(II) source like Pd(OAc)₂.

Q4: My reaction has stalled, and I still have starting material present. What are the likely causes?

A4: A stalled reaction can be due to several factors:

• Catalyst Deactivation: The active Pd(0) species may have decomposed, often indicated by the formation of palladium black. This can be caused by exposure to oxygen or excessively high temperatures.

• Insufficient Base: The base is crucial for the transmetalation step. If the base is not strong enough, is not sufficiently soluble in the reaction medium, or is used in a substoichiometric amount, the reaction can halt.

• Boronic Acid Degradation: Boronic acids can be unstable and undergo protodeboronation, especially at high temperatures and in the presence of water. This side reaction consumes the boronic acid, preventing it from participating in the cross-coupling.

Q5: How can I control the selectivity between mono- and di-substitution on the 9,10-dibromoanthracene core?

A5: Achieving selective mono- or di-arylation can be controlled by several factors:

• Stoichiometry: Using a limited amount of the boronic acid (e.g., 1.0-1.2 equivalents) will favor mono-substitution. Conversely, an excess of the boronic acid (e.g., >2.2 equivalents) is necessary for driving the reaction towards the di-substituted product.

• Catalyst System: The choice of palladium catalyst and ligand can significantly influence selectivity. Some catalyst systems may inherently favor mono-arylation, while others are more effective at achieving double coupling.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can sometimes be used to isolate the mono-substituted product before the second coupling occurs.

Troubleshooting Guide

This guide addresses common problems encountered during the Suzuki coupling of 9,10-dibromoanthracene.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Poor Solubility of 9,10-dibromoanthracene: The substrate is not sufficiently dissolved to react effectively.[1]	Screen alternative high-boiling point solvents like DMF, 1,2-dichlorobenzene, or dioxane/water mixtures.[1] Consider functionalizing the anthracene core to improve solubility if possible.
Inactive Catalyst: The Pd(0) active species is not forming or has been deactivated (e.g., by oxygen).	Ensure rigorous degassing of all reagents and solvents. Use fresh, high-quality catalyst and ligands. Consider using a more robust precatalyst system (e.g., Buchwald precatalysts).
Inefficient Oxidative Addition: The C-Br bond of the electron-rich anthracene core can be less reactive.	Use bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos, XPhos) to increase the electron density on the palladium center.
Protodeboronation: The boronic acid is degrading faster than it is coupling.	Use milder reaction conditions (lower temperature, weaker base if possible). Consider using more stable boronic esters (e.g., pinacol (B44631) esters).
Formation of Side Products	Homocoupling of Boronic Acid: Presence of oxygen or use of a Pd(II) precatalyst.	Rigorously degas the reaction mixture. Consider using a Pd(0) source like Pd(PPh₃)₄.
Dehalogenation of Anthracene: A hydride source in the reaction mixture reduces the aryl bromide.	Avoid using solvents that can act as hydride donors (e.g., alcohols). Ensure the purity of the base.
Formation of Palladium Black	Catalyst Agglomeration/Decomposition: Often caused by high temperatures, high catalyst concentration, or inadequate ligand protection.
Inconsistent Results	Variable Reagent Quality: Impurities in starting materials, solvents, or base.	Use high-purity, anhydrous solvents (if required). Ensure the base is fresh and has been stored correctly. Check the purity of the 9,10-dibromoanthracene and boronic acid.
Ineffective Inert Atmosphere: Leak in the reaction setup allowing oxygen to enter.	Check all seals and joints of the reaction apparatus. Maintain a positive pressure of inert gas (nitrogen or argon).

Data Presentation

Table 1: Effect of Catalyst System and Loading on the Selectivity of Arylation of 9,10-Dibromoanthracene

This table summarizes the results from a screening study on the selective arylation of 9,10-dibromoanthracene.

Entry	Pd-Catalyst / Precursor	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	Mono-arylated Yield (%)	Di-arylated Yield (%)
1	Pd(OAc)₂	2.0	K₂CO₃	THF	80	24	10	15
2	PdCl₂	2.0	K₂CO₃	THF	80	24	15	10
3	Pd(PPh₃)₄	2.0	K₂CO₃	THF	80	12	30	45
4	Palladacycle IA	1.0	K₂CO₃	THF	80	12	40	60
5	Palladacycle IA	0.5	K₂CO₃	THF	60	12	75	25
6	Palladacycle IA	0.2	K₂CO₃	THF	60	24	50	15

Data adapted from a study by Kumar, A., et al. (2017). The study investigated the selective monoarylation of 9,10-dibromoanthracene. Palladacycle IA demonstrated superior performance in controlling selectivity at lower temperatures and catalyst loadings.[2]

Table 2: General Guidance on Catalyst Loading Optimization

This table provides a general framework for optimizing catalyst loading for the Suzuki coupling of aryl bromides.

Catalyst Loading (mol %)	Typical Application Scenario	Expected Outcome	Considerations
2.0 - 5.0	Initial screening, difficult couplings (sterically hindered or electron-rich substrates).	Faster reaction rates, higher initial conversion.	Higher cost, increased risk of side products, potential for catalyst decomposition, higher residual Pd.
0.5 - 1.0	Standard optimization range for many aryl bromides.	Good balance between reaction rate and efficiency.	May require longer reaction times or higher temperatures compared to higher loadings.
0.05 - 0.1	Highly optimized or industrial processes, very reactive substrates.	Cost-effective, low Pd contamination.	Requires highly active catalyst systems and pure reagents; may be sensitive to impurities.
< 0.05 (ppm levels)	Large-scale manufacturing with highly efficient catalyst systems.	Extremely low cost and metal contamination.	Only achievable with very robust and active catalysts, often under specialized conditions.

Experimental Protocols

Protocol 1: General Procedure for Optimizing Catalyst Loading

This protocol outlines a method for screening different catalyst loadings to find the optimal concentration for the Suzuki coupling of 9,10-dibromoanthracene.

1. Preparation of Reagents and Glassware:

• Oven-dry all glassware (e.g., Schlenk flask or reaction vials) and allow to cool under a stream of inert gas (argon or nitrogen).

• Ensure all reagents are of high purity. Solvents should be anhydrous and degassed. The base should be finely ground and dried if necessary.

2. Reaction Setup (Example for a single reaction):

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 9,10-dibromoanthracene (1.0 eq), the arylboronic acid (2.2-2.5 eq for di-substitution), and the chosen base (e.g., K₂CO₃, 3.0 eq).

• Seal the flask, and then evacuate and backfill with inert gas. Repeat this cycle 3-5 times to ensure an inert atmosphere.

3. Catalyst Addition and Reaction:

• Under a positive flow of inert gas, add the desired amount of the palladium catalyst (e.g., screen 2.0 mol %, 1.0 mol %, 0.5 mol %, and 0.1 mol % in parallel experiments) and the appropriate ligand if not using a pre-catalyst.

• Add the degassed solvent (e.g., a mixture of toluene (B28343) and water, or dioxane) via syringe. The total volume should be sufficient to at least partially dissolve the reagents and allow for effective stirring.

• Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) with vigorous stirring.

4. Monitoring and Work-up:

• Monitor the reaction progress by a suitable analytical method such as TLC, GC, or LC-MS at regular intervals (e.g., 2, 6, 12, and 24 hours).

• Once the reaction is deemed complete (consumption of starting material), cool the mixture to room temperature.

• Quench the reaction by adding water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

5. Analysis:

• Purify the crude product by column chromatography on silica (B1680970) gel.

• Calculate the isolated yield for each catalyst loading and compare the results to determine the optimal concentration.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low-yield Suzuki coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Preventing homo-coupling in Stille polymerization with 9,10-Dibromoanthracene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and preventing homo-coupling in the Stille polymerization of 9,10-Dibromoanthracene.

Frequently Asked Questions (FAQs)

Q1: What is homo-coupling in the context of Stille polymerization?

A1: Homo-coupling is a common side reaction in Stille polymerization where two molecules of the same monomer react with each other, leading to defects in the polymer chain.[1][2] In the case of polymerization with 9,10-dibromoanthracene, this can involve the coupling of two organotin comonomer molecules (organostannane homo-coupling) or, less commonly, the coupling of two 9,10-dibromoanthracene molecules. The most prevalent and problematic is the homo-coupling of the organostannane reagent.[3]

Q2: Why is it crucial to prevent homo-coupling in my polymerization?

A2: Homo-coupling introduces structural defects into the polymer backbone, which can significantly and negatively impact the material's properties.[1][2] These defects can lead to a lower molecular weight, a broader polydispersity index (PDI), and disruption of the polymer's conjugation, which in turn can impair its electronic and photophysical properties.[2] For applications in organic electronics, such as OLEDs and OPVs, these defects can act as charge traps and reduce device performance.[1]

Q3: What are the primary causes of homo-coupling?

A3: Homo-coupling can be initiated through several mechanisms. One major pathway involves the reaction of two organostannane molecules with the palladium(II) precatalyst before the catalytic cycle is fully established.[3] Another possibility is a radical-mediated process involving the palladium(0) catalyst.[3] The choice of catalyst, ligands, solvent, temperature, and the purity of the monomers can all influence the extent of homo-coupling.

Q4: Can the choice of palladium catalyst influence the rate of homo-coupling?

A4: Absolutely. The selection of the palladium catalyst and its associated ligands is one of the most critical factors in controlling homo-coupling. Different catalyst systems exhibit varying levels of susceptibility to this side reaction. For instance, studies on similar aromatic monomers have shown that the yield of homo-coupled byproducts can be significantly different depending on the palladium source and ligands used.[4]

Q5: How do ligands affect the Stille polymerization and homo-coupling?

A5: Ligands play a crucial role in stabilizing the palladium catalyst and modulating its reactivity. Electron-rich and bulky phosphine (B1218219) ligands can accelerate the desired cross-coupling reaction, which can help to outcompete the homo-coupling side reaction.[5] The choice of ligand can influence the rates of oxidative addition, transmetalation, and reductive elimination in the catalytic cycle, thereby affecting the overall efficiency and selectivity of the polymerization.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the Stille polymerization of 9,10-dibromoanthracene, with a focus on minimizing homo-coupling.

Issue	Potential Cause	Troubleshooting Steps & Recommendations
Low Polymer Yield and/or Low Molecular Weight	1. Predominance of Homo-coupling: Significant formation of homo-coupled dimers consumes monomers and terminates polymer chains prematurely.	Optimize Catalyst and Ligand: Experiment with different palladium catalysts and phosphine ligands. Electron-rich and sterically hindered ligands can favor the cross-coupling pathway. Refer to Table 1 for a comparison of common catalyst systems. Control Reaction Temperature: Lowering the reaction temperature may suppress homo-coupling, which can have a higher activation energy than the desired cross-coupling. Slow Monomer Addition: Adding the more reactive organostannane monomer slowly to the reaction mixture can maintain its low concentration, disfavoring homo-coupling.
2. Impure Monomers: Impurities in 9,10-dibromoanthracene or the organotin comonomer can poison the catalyst or alter the stoichiometry.	Purify Monomers: Ensure high purity of both monomers through recrystallization or chromatography before use. Accurate Stoichiometry: Precisely weigh the monomers to ensure a 1:1 stoichiometric ratio.
3. Inefficient Catalyst Activity: The palladium catalyst may not be sufficiently active or may have decomposed.	Use Fresh Catalyst: Employ freshly opened or properly stored palladium catalysts and ligands. Degas Solvents Thoroughly: Oxygen can oxidize and deactivate the Pd(0) catalyst. Ensure solvents are rigorously deoxygenated.
High Polydispersity Index (PDI)	1. Uncontrolled Initiation and Termination: Homo-coupling and other side reactions lead to polymer chains of varying lengths.	Optimize Reaction Conditions: Fine-tune the reaction temperature and time. Shorter reaction times may reduce the occurrence of side reactions that broaden the PDI. Ligand Selection: The choice of ligand can influence the rate of chain growth and termination, thereby affecting the PDI.[5]
2. Poor Solubility of Growing Polymer Chains: Precipitation of the polymer can lead to a broad molecular weight distribution.	Choose an Appropriate Solvent: Use a high-boiling point, anhydrous, and deoxygenated solvent in which the polymer is soluble (e.g., toluene, chlorobenzene (B131634), or NMP).
Evidence of Homo-coupled Byproducts in Analysis (e.g., NMR, Mass Spectrometry)	1. Reaction Conditions Favoring Homo-coupling: High temperatures or a suboptimal catalyst/ligand combination can promote this side reaction.	Systematic Optimization: Methodically vary one reaction parameter at a time (e.g., catalyst, ligand, temperature, concentration) and analyze the product mixture to identify conditions that minimize homo-coupling. Refer to Table 1 for guidance. Consider Additives: In some cases, additives like copper(I) iodide (CuI) can accelerate the cross-coupling reaction, though their effect should be empirically tested.

Data Presentation: Impact of Catalyst and Ligand on Stille Polymerization

The following table summarizes representative data from studies on Stille polymerization of dibromoarenes, illustrating the influence of the catalyst system on polymer properties. While not specific to 9,10-dibromoanthracene, these trends are generally applicable.

Table 1: Effect of Catalyst System on Stille Polymerization Outcomes for Dibromoarenes

Catalyst System	Monomers	Yield (%)	Mn (kDa)	PDI	Observations on Homo-coupling
Pd(PPh₃)₄	Dibromo-DPP + Distannyl-Thiophene	~85	15-25	1.8-2.5	Moderate levels of homo-coupling observed, especially at higher temperatures.[4]
Pd₂(dba)₃ / P(o-tol)₃	Dibromo-DPP + Distannyl-Thiophene	>90	20-40	1.6-2.2	Generally lower incidence of homo-coupling compared to Pd(PPh₃)₄.[4]
PdCl₂(PPh₃)₂	Dibromo-DPP + Distannyl-Thiophene	~70	10-18	>2.5	Higher propensity for homo-coupling, leading to lower molecular weight and higher PDI.[4]
Buchwald Precatalyst	Various D-A Monomers	High	High	Low	Room-temperature polymerization can significantly reduce or eliminate homo-coupling defects.[6][7]

Note: DPP = Diketopyrrolopyrrole, Thiophene = Thiophene, Mn = Number-average molecular weight, PDI = Polydispersity Index. Data is illustrative and compiled from trends reported in the literature for similar systems.

Experimental Protocols

This section provides a detailed, representative methodology for the Stille polymerization of 9,10-dibromoanthracene with a distannane comonomer.

Representative Protocol: Stille Polymerization of 9,10-Dibromoanthracene and 2,5-bis(trimethylstannyl)thiophene (B1590012)

Materials:

• 9,10-Dibromoanthracene (purified by recrystallization)

• 2,5-bis(trimethylstannyl)thiophene (purified by distillation or chromatography)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous, deoxygenated chlorobenzene

• Methanol (B129727)

• Acetone (B3395972)

• Chloroform (B151607)

• Argon or Nitrogen gas

Procedure:

• Monomer and Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add 9,10-dibromoanthracene (1.00 mmol), 2,5-bis(trimethylstannyl)thiophene (1.00 mmol), Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), and P(o-tol)₃ (0.06 mmol).

• Solvent Addition: Add anhydrous, deoxygenated chlorobenzene (10 mL) to the flask via a cannula or syringe.

• Reaction Execution: Heat the reaction mixture to 110 °C and stir vigorously under a positive pressure of inert gas for 24-48 hours. The progress of the polymerization can be monitored by Gel Permeation Chromatography (GPC) by taking small aliquots from the reaction mixture.

• Polymer Precipitation: After cooling the reaction mixture to room temperature, pour it into a beaker containing vigorously stirred methanol (200 mL). The polymer will precipitate as a solid.

• Purification:

  • Collect the precipitated polymer by filtration.

  • Wash the polymer sequentially with methanol and acetone to remove residual monomers and catalyst byproducts.

  • For further purification, perform Soxhlet extraction with methanol, acetone, and finally, chloroform to isolate the pure polymer fraction.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C overnight to remove any residual solvent.

Visualizations

Stille Polymerization Catalytic Cycle and Homo-coupling Side Reaction

Caption: Catalytic cycle of Stille polymerization and the competing homo-coupling pathway.

Experimental Workflow for Stille Polymerization

Caption: Step-by-step experimental workflow for Stille polymerization.

References

• 1. An Automated Analysis of Homocoupling Defects Using MALDI-MS and Open-Source Computer Software - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Defect-Free Alternating Conjugated Polymers Enabled by Room- Temperature Stille Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Troubleshooting low device efficiency in OLEDs using 9,10-Dibromoanthracene derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 9,10-dibromoanthracene derivatives in Organic Light-Emitting Diodes (OLEDs).

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, device fabrication, and testing of OLEDs incorporating 9,10-dibromoanthracene derivatives.

Issue 1: Low External Quantum Efficiency (EQE)

Q1: My OLED device using a 9,10-dibromoanthracene derivative as the emitter or host material shows significantly lower External Quantum Efficiency (EQE) than expected. What are the potential causes and how can I troubleshoot this?

A1: Low EQE in OLEDs can stem from several factors throughout the device fabrication and material synthesis process. Here’s a step-by-step troubleshooting guide:

• Material Purity:

  • Problem: Impurities in the synthesized 9,10-dibromoanthracene derivative or other organic layers can act as quenching sites for excitons, leading to non-radiative recombination and reduced light output.

  • Solution: Ensure the highest possible purity of your materials. Use techniques like temperature gradient sublimation for final purification of the organic materials before deposition.

• Device Architecture:

  • Problem: An imbalanced injection of electrons and holes into the emissive layer (EML) can lead to an excess of one type of charge carrier, which then does not contribute to light emission.

  • Solution: Optimize the thickness of the charge transport layers (Hole Injection Layer - HIL, Hole Transport Layer - HTL, Electron Transport Layer - ETL, Electron Injection Layer - EIL).[1] A systematic variation of these layer thicknesses can help achieve balanced charge injection.

• Energy Level Mismatch:

  • Problem: Poor alignment of the HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) levels between adjacent layers can create energy barriers, impeding charge injection and transport.

  • Solution: Review the energy level diagram of your device. Ensure that the HOMO and LUMO levels of the transport layers are well-matched with the emissive layer to facilitate efficient charge injection.

• Triplet Exciton (B1674681) Management (for fluorescent OLEDs):

  • Problem: In fluorescent OLEDs, only singlet excitons contribute to light emission, limiting the theoretical maximum EQE to 25%.[2] Non-radiative triplet excitons need to be managed.

  • Solution: Investigate triplet-triplet annihilation (TTA) or thermally activated delayed fluorescence (TADF) mechanisms.[3][4][5] The molecular design of the 9,10-dibromoanthracene derivative can influence these processes. For instance, bulky substituents at the 9 and 10 positions can affect intermolecular interactions.[6]

Issue 2: High Operating Voltage

Q2: The operating voltage of my OLED is excessively high. What could be the reasons and what steps can I take to reduce it?

A2: High operating voltage increases power consumption and can accelerate device degradation. The following are common causes and solutions:

• Poor Charge Injection:

  • Problem: Large energy barriers at the interfaces between the electrodes and the organic layers, or between different organic layers, will hinder the injection of charge carriers, requiring a higher voltage.

  • Solution:

    • Select appropriate injection layers. For example, use a suitable Hole Injection Layer (HIL) between the ITO anode and the Hole Transport Layer (HTL).

    • Ensure the work function of the anode and cathode are well-matched with the energy levels of the adjacent organic layers.

• Low Charge Carrier Mobility:

  • Problem: The intrinsic charge carrier mobility of the 9,10-dibromoanthracene derivative or the transport materials might be low.

  • Solution:

    • While the core anthracene (B1667546) structure is known for good charge transport, the side groups at the 9 and 10 positions can influence molecular packing and, consequently, charge mobility.[7]

    • Consider doping the transport layers to enhance their conductivity.

• Excessive Layer Thickness:

  • Problem: Thicker organic layers can increase the overall device resistance.

  • Solution: Optimize the thickness of each layer. While thicker layers can reduce the risk of short circuits, they can also lead to higher operating voltages.[1]

Issue 3: Poor Color Purity or Unexpected Emission Color

Q3: The electroluminescence (EL) spectrum of my device is broad, or the emission color is not what I designed the 9,10-dibromoanthracene derivative for. How can I improve color purity?

A3: Issues with color purity can often be traced back to the material's properties and the device structure.

• Exciplex Formation:

  • Problem: Emission from an exciplex (an excited-state complex formed between two different molecules, typically the donor and acceptor at an interface) can lead to a red-shifted and broad emission spectrum.

  • Solution:

    • Insert a thin interlayer between the hole-transporting and electron-transporting layers to prevent the formation of an exciplex at that interface.

    • Modify the molecular structure of the 9,10-dibromoanthracene derivative to create steric hindrance that prevents close packing with adjacent molecules.

• Aggregation-Caused Quenching (ACQ):

  • Problem: Many organic molecules, including anthracene derivatives, can suffer from fluorescence quenching in the solid state due to strong intermolecular π–π stacking.

  • Solution: Introduce bulky substituents at the 9 and 10 positions of the anthracene core to suppress molecular aggregation and maintain high photoluminescence quantum yield in the thin film state.[6]

• Emission from Transport Layers:

  • Problem: If the exciton recombination zone is not well-confined within the emissive layer, recombination can occur in the transport layers, leading to parasitic emission.

  • Solution: Use host and transport materials with a wider bandgap and higher triplet energy than the emissive dopant to ensure excitons are confined to the EML.[8]

Frequently Asked Questions (FAQs)

Q4: What is the typical synthetic route for functionalizing 9,10-Dibromoanthracene?

A4: The most common method for synthesizing 9,10-disubstituted anthracene derivatives from 9,10-dibromoanthracene is through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.[7][8] This involves reacting the 9,10-dibromoanthracene with a boronic acid or boronic ester in the presence of a palladium catalyst and a base. The Sonogashira reaction can be used to introduce alkyne groups.[8]

Q5: How do different substituents at the 9 and 10 positions of the anthracene core affect device performance?

A5: Substituents at the 9 and 10 positions have a significant impact on the material's properties and, consequently, the OLED's performance:

• Electron-donating or withdrawing groups: These can tune the HOMO and LUMO energy levels of the molecule, affecting the emission color and charge injection properties.[3]

• Bulky groups: Large, sterically hindering groups can prevent π–π stacking, leading to better amorphous film morphology and higher photoluminescence quantum yields in the solid state.[6]

• Molecular symmetry: Asymmetric substitution can lead to better amorphous properties and higher glass transition temperatures (Tg), which is beneficial for device stability.[9]

Q6: What are the common degradation mechanisms for OLEDs using anthracene derivatives?

A6: Like other OLEDs, those based on anthracene derivatives can degrade over time. Common degradation mechanisms include:

• Photochemical degradation: The organic materials can undergo chemical reactions upon prolonged exposure to light and electrical stress.

• Formation of "dark spots": This is often caused by the ingress of moisture and oxygen, which can degrade the organic materials and the cathode.[5][10]

• Material crystallization: While some crystalline structures can be beneficial, uncontrolled crystallization can lead to device failure.[3]

Data Presentation

Table 1: Performance of OLEDs with Different 9,10-Disubstituted Anthracene Derivatives

Derivative/Device Structure	Max EQE (%)	Luminance (cd/m²)	Operating Voltage (V)	Emission Color	Reference
8d (Anthracene with donating group)	7	20000	Not Specified	Not Specified	[3]
2-NaAn-1-PNa (Host) with 3Me-1Bu-TPPDA (Dopant)	8.3	934	3.9 (at 10 mA/cm²)	Deep Blue	[9]
BH-9PA (Host) with DSA-Ph (Dopant)	Not Specified	Not Specified	Not Specified	Blue (468 nm)	[6]
mCzAnBzt (Nondoped emitter)	7.95	Not Specified	Not Specified	Deep Blue	[11]
TPA-TAn-DMAC (Nondoped emitter)	4.9	>10000	Not Specified	Deep Blue	[12]

Experimental Protocols

Protocol 1: General Synthesis of a 9,10-Disubstituted Anthracene Derivative via Suzuki-Miyaura Coupling

• Reactants: 9,10-dibromoanthracene, the desired arylboronic acid (2.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 4.0 equivalents).

• Solvent: A degassed mixture of toluene, ethanol, and water.

• Procedure: a. In a round-bottom flask, combine 9,10-dibromoanthracene, the arylboronic acid, the palladium catalyst, and the base. b. Add the degassed solvent mixture. c. Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC).[8] d. Upon completion, cool the reaction to room temperature. e. Perform an aqueous workup and extract the product with an organic solvent (e.g., dichloromethane). f. Purify the crude product using column chromatography.

Protocol 2: Basic OLED Fabrication via Thermal Evaporation

• Substrate Preparation: Clean an indium tin oxide (ITO) coated glass substrate by sonicating in a sequence of detergent, deionized water, acetone, and isopropanol. Dry the substrate in an oven and then treat it with UV-ozone or oxygen plasma to improve the work function of the ITO.

• Organic Layer Deposition: Transfer the cleaned substrate to a high-vacuum thermal evaporation chamber. Sequentially deposit the organic layers (HIL, HTL, EML, ETL, EIL) by heating the materials in crucibles. The thickness of each layer should be monitored using a quartz crystal microbalance.

• Cathode Deposition: Without breaking the vacuum, deposit the metal cathode (e.g., LiF/Al or Ca/Ag) on top of the organic stack.

• Encapsulation: Encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to protect it from moisture and oxygen.

Mandatory Visualization

References

• 1. ksp.etri.re.kr [ksp.etri.re.kr]
• 2. ossila.com [ossila.com]
• 3. High efficiency OLEDs based on anthracene derivatives: The impact of electron donating and withdrawing group on the performance of OLED [acikerisim.uludag.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. Unraveling Degradation Processes and Strategies for Enhancing Reliability in Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. Molecular engineering of anthracene-based emitters for highly efficient nondoped deep-blue fluorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 12. Anthracene-based bipolar deep-blue emitters for efficient white OLEDs with ultra-high stabilities of emission color and efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Enhancing the solubility of 9,10-diarylanthracene derivatives for solution processing

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered during the solution processing of 9,10-diarylanthracene derivatives.

Frequently Asked Questions (FAQs)

Q1: Why are my 9,10-diarylanthracene derivatives showing poor solubility in common organic solvents?

A1: The poor solubility of 9,10-diarylanthracene derivatives often stems from the strong π-π stacking interactions between the planar aromatic cores of the molecules. This aggregation is a common issue with polycyclic aromatic hydrocarbons. To overcome this, several strategies can be employed, such as introducing bulky substituents to the anthracene (B1667546) core or the diaryl groups. These bulky groups sterically hinder the close packing of the molecules, thus improving their solubility.[1]

Q2: What are the most effective strategies for enhancing the solubility of 9,10-diarylanthracene derivatives?

A2: The most effective strategies focus on disrupting intermolecular interactions:

• Introducing Bulky Substituents: Attaching bulky groups (e.g., tert-butyl, phenyl, or triphenylamine) to the 2,6-positions of the anthracene core or the peripheral aryl groups can effectively prevent close molecular packing.[1]

• Flexible Side Chains: Incorporating flexible alkyl or alkoxy chains can also improve solubility.

• Functionalization for Specific Solvents: Adding polar functional groups can increase solubility in more polar organic solvents. For example, appending diethyleneglycoxy esters to the phenyl groups has been shown to significantly improve solubility in acetonitrile (B52724) and dimethoxyethane.

Q3: How does the choice of solvent affect the quality of the thin film?

A3: The choice of solvent is critical as it influences not only the solubility of the derivative but also the morphology of the resulting thin film. Solvents with different boiling points and vapor pressures will affect the drying dynamics during processes like spin coating. A solvent that evaporates too quickly may not allow sufficient time for molecular self-assembly, leading to amorphous and disordered films. Conversely, a solvent that evaporates too slowly can lead to issues like dewetting. The use of solvent blends can be a powerful tool to fine-tune the evaporation rate and film morphology.

Q4: What is the "coffee-ring effect" and how can I prevent it?

A4: The "coffee-ring effect" describes the phenomenon where solute particles accumulate at the edge of a drying droplet, resulting in a ring-like deposit rather than a uniform film. This is caused by capillary flow from the center of the droplet to the pinned contact line at the edge to replenish the faster-evaporating solvent at the periphery. To suppress this effect, you can:

• Increase the viscosity of the solution by using a higher concentration or adding a polymer additive.

• Use a solvent system with a higher boiling point to slow down evaporation.

• Employ techniques like substrate heating or creating a solvent-rich atmosphere to promote more uniform drying.

Troubleshooting Guides

Issue 1: Poor Solubility or Complete Insolubility

Possible Cause	Suggested Solution
Strong π-π Stacking	1. Sonication: Use an ultrasonic bath to break up aggregates and aid dissolution. 2. Gentle Heating: Carefully heat the solution while stirring to increase the kinetic energy of the molecules and overcome intermolecular forces. 3. Solvent Screening: Test a wider range of solvents with varying polarities (e.g., toluene, chloroform, tetrahydrofuran, chlorobenzene).
Incorrect Solvent Choice	Consult literature for solubility data on similar 9,10-diarylanthracene derivatives. If data is unavailable, perform small-scale solubility tests with a variety of solvents.
High Molecular Weight or Crystallinity	For highly crystalline materials, extended sonication and heating may be necessary. Consider using higher boiling point solvents that allow for dissolution at elevated temperatures.

Issue 2: Non-Uniform Thin Films (Streaks, Comet Tails, Center Defects)

Possible Cause	Suggested Solution
Particulate Matter in Solution	Filter the solution immediately before use with a PTFE syringe filter (0.2 µm pore size) to remove any dust or undissolved aggregates.
Improper Dispensing Technique (Spin Coating)	1. Dispense Volume: Ensure a sufficient volume of solution is dispensed to cover the entire substrate. 2. Dispensing Method: For hydrophobic substrates, a dynamic dispense (dispensing while the substrate is rotating at a low speed) can improve wetting and uniformity. For hydrophilic substrates, a static dispense (dispensing onto a stationary substrate) is often sufficient. 3. Centering: Ensure the solution is dispensed precisely at the center of the substrate.
Inappropriate Spin Speed or Acceleration	1. Too High Spin Speed: Can lead to excessively thin films or material being flung off before a uniform layer can form. Try a lower spin speed. 2. Too Low Spin Speed: May result in thick, non-uniform films. Increase the spin speed. 3. Acceleration: A slower acceleration rate can sometimes improve uniformity, especially for viscous solutions.

Issue 3: Film Dewetting or Aggregation Upon Drying

Possible Cause	Suggested Solution
Poor Substrate Wettability	1. Substrate Cleaning: Ensure the substrate is scrupulously clean. A standard cleaning procedure involves sonication in a sequence of detergent, deionized water, acetone, and isopropanol. 2. Surface Treatment: Use a plasma treatment or a UV-ozone treatment to increase the surface energy of the substrate and improve wetting. 3. Self-Assembled Monolayers (SAMs): Modify the substrate surface with a SAM (e.g., OTS, HMDS) to tune its surface energy to be more compatible with the solution.
Slow Solvent Evaporation	If the solvent evaporates too slowly, the film has more time to contract and form droplets (dewetting). Try a solvent with a lower boiling point or a blend of solvents to control the evaporation rate.
Solution Instability	The derivative may be aggregating in solution before or during the deposition process. Ensure the solution is freshly prepared and filtered. In some cases, using a slightly poorer solvent can surprisingly lead to more uniform films by promoting rapid, uniform precipitation rather than slow aggregation and dewetting.

Data Presentation

Table 1: Solubility of Selected 9,10-Diarylanthracene Derivatives

Compound	Substituents	Solvent	Solubility	Notes
9,10-Diphenylanthracene (DPA)	None	Chloroform, Toluene, Acetone, Hexane	Soluble	Qualitative data. Insoluble in water.
DdPA	Diethyleneglycoxy esters on each phenyl group	Acetonitrile	~20x higher than DPA	Demonstrates the effectiveness of functionalization.
DdPA	Diethyleneglycoxy esters on each phenyl group	Dimethoxyethane	~5x higher than DPA	Highlights solvent-dependent solubility enhancement.
9,10-bis(phenylethynyl)anthracene	Phenylethynyl groups	Most organic solvents	Soluble	Qualitative data.

Note: Quantitative solubility data for a systematic series of 9,10-diarylanthracene derivatives is not widely available in a consolidated format. Researchers are encouraged to perform their own solubility tests for novel derivatives.

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

• Preparation of Supersaturated Solution: Add an excess amount of the 9,10-diarylanthracene derivative to a known volume of the desired solvent in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to rest, or centrifuge it, to let the undissolved solid settle.

• Filtration: Carefully extract a known volume of the supernatant (the clear, saturated solution) using a syringe and filter it through a 0.2 µm PTFE filter to remove any remaining solid particles.

• Quantification: Dilute the filtered, saturated solution with a known volume of a suitable solvent. Determine the concentration of the derivative in the diluted solution using UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC) by comparing the signal to a pre-established calibration curve.

• Calculation: Calculate the original concentration in the saturated solution to determine the solubility at the specified temperature.

Protocol 2: Fabrication of Thin Films by Spin Coating

• Substrate Preparation: Clean the substrate thoroughly using a standard procedure (e.g., sonication in detergent, deionized water, acetone, and isopropanol, followed by drying with a nitrogen gun). If required, perform a surface treatment (e.g., plasma or UV-ozone).

• Solution Preparation: Prepare a solution of the 9,10-diarylanthracene derivative in a suitable, filtered solvent at the desired concentration.

• Mounting: Securely mount the substrate onto the chuck of the spin coater.

• Dispensing:

  • Static Dispense: Dispense a sufficient amount of the solution to cover the center of the stationary substrate.

  • Dynamic Dispense: Start the spin coater at a low speed (e.g., 500 rpm) and then dispense the solution onto the center of the rotating substrate.

• Spinning: Rapidly accelerate the spin coater to the desired final speed (e.g., 1000-6000 rpm) and hold for a set duration (e.g., 30-60 seconds). The final film thickness is primarily determined by the spin speed and solution viscosity.

• Annealing (Optional): Transfer the coated substrate to a hotplate for thermal annealing to remove residual solvent and potentially improve film morphology. The annealing temperature and time should be optimized for the specific material.

Visualizations

Caption: A generalized experimental workflow for the solution processing of 9,10-diarylanthracene derivatives.

Caption: A logical diagram for troubleshooting common film quality issues.

References

• 1. researchgate.net [researchgate.net]

Strategies to control the regioselectivity in functionalization of 9,10-Dibromoanthracene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling the regioselectivity of functionalizing 9,10-dibromoanthracene.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the functionalization of 9,10-dibromoanthracene?

The primary challenge is controlling the regioselectivity to achieve mono-functionalization at either the 9- or 10-position, as the two bromine atoms are electronically and sterically similar. This often leads to a mixture of mono- and di-substituted products, as well as unreacted starting material.

Q2: What are the general strategies to achieve selective mono-functionalization?

There are two main strategies:

• Kinetic Control: By carefully selecting reaction conditions such as temperature, reaction time, catalyst, ligand, and stoichiometry of reagents, it is possible to favor the formation of the mono-substituted product. This approach is common in Suzuki-Miyaura and Buchwald-Hartwig reactions.

• Substrate Modification: A more robust strategy involves modifying the 9,10-dibromoanthracene to create a difference in reactivity between the two halogen atoms. A common method is the selective conversion of one bromine atom to a more reactive iodine atom, facilitating regioselective Sonogashira coupling.[1]

Q3: Which analytical techniques are best for monitoring the reaction progress and determining the product ratio?

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool to distinguish between the starting material, the mono-substituted product, and the di-substituted product by observing the changes in the aromatic proton signals. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are also excellent for monitoring the reaction progress and quantifying the relative amounts of each species.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem 1: Low yield of the mono-arylated product and a significant amount of di-arylated product.

• Possible Cause: The reaction conditions are too harsh, or the reaction time is too long, leading to the second coupling reaction.

• Solution:

  • Reduce Reaction Temperature: Start with a lower temperature (e.g., 60-80 °C) and gradually increase if the reaction is too slow.[2]

  • Shorten Reaction Time: Monitor the reaction closely using TLC or GC-MS and stop the reaction once the desired mono-substituted product is maximized.

  • Use a Bulky Ligand: Sterically hindered ligands can disfavor the second coupling due to increased steric hindrance around the palladium center after the first coupling.[3]

  • Adjust Stoichiometry: Use a slight excess of 9,10-dibromoanthracene relative to the boronic acid (e.g., 1.2:1).

Problem 2: The reaction is sluggish or does not proceed at all.

• Possible Cause: Inefficient catalyst activation, poor solubility of reagents, or catalyst deactivation.

• Solution:

  • Catalyst Choice: Use a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a modern pre-catalyst system (e.g., Buchwald pre-catalysts) for more reliable activation.[2]

  • Solvent System: 9,10-dibromoanthracene has poor solubility in many common solvents.[4] Consider using higher-boiling aromatic solvents like toluene (B28343) or xylene, or a mixture of solvents such as toluene/water or dioxane/water to improve solubility.[4]

  • Degassing: Thoroughly degas all solvents and reagents to prevent oxidation of the Pd(0) catalyst and phosphine (B1218219) ligands.[2][3]

  • Base Selection: The choice of base is critical. Screen different bases such as K₂CO₃, K₃PO₄, or Cs₂CO₃.[2]

Problem 3: Significant formation of homocoupling and/or dehalogenation byproducts.

• Possible Cause: Presence of oxygen, or side reactions involving the solvent or base.

• Solution:

  • Anaerobic Conditions: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) to minimize oxygen, which promotes homocoupling of the boronic acid.[3]

  • Choice of Base and Solvent: Avoid using bases or solvents that can act as hydride sources (e.g., some amine bases or alcohol solvents) to reduce dehalogenation.[2]

Sonogashira Coupling

Problem 1: A mixture of mono- and di-alkynylated products is formed.

• Possible Cause: Similar reactivity of the two bromine atoms under the reaction conditions.

• Solution: The most effective strategy is to first convert 9,10-dibromoanthracene to 9-bromo-10-iodoanthracene (B15290078). The carbon-iodine bond is significantly more reactive than the carbon-bromine bond in Sonogashira coupling, allowing for selective alkynylation at the 10-position.[1][5]

Problem 2: Significant formation of alkyne homocoupling (Glaser coupling) byproduct.

• Possible Cause: Presence of oxygen and/or high concentration of the copper(I) co-catalyst.[6]

• Solution:

  • Inert Atmosphere: Rigorously degas all solvents and reagents and maintain an inert atmosphere throughout the reaction.

  • Copper-Free Conditions: Employ a copper-free Sonogashira protocol.[6]

  • Minimize Copper Catalyst: If using a copper co-catalyst, use the minimum effective amount (e.g., <1 mol%).

Problem 3: Low or no conversion of the starting material.

• Possible Cause: Low reaction temperature, inactive catalyst, or poor choice of base.

• Solution:

  • Increase Temperature: For aryl bromides, temperatures around 80-100 °C are often necessary.[7]

  • Ligand Choice: Use bulky, electron-rich phosphine ligands to accelerate the oxidative addition step.[8][9]

  • Base Selection: An amine base like triethylamine (B128534) (TEA) or diisopropylamine (B44863) (DIPA) is crucial for the deprotonation of the terminal alkyne.[10]

Buchwald-Hartwig Amination

Problem 1: Formation of both mono- and di-aminated products.

• Possible Cause: The mono-aminated product is still reactive enough to undergo a second amination.

• Solution:

  • Control Stoichiometry: Use an excess of 9,10-dibromoanthracene relative to the amine.

  • Lower Temperature and Shorter Reaction Time: Monitor the reaction carefully and stop it when the mono-aminated product is at its maximum concentration.

  • Bulky Ligands: The use of sterically demanding ligands can hinder the second amination reaction.

Problem 2: Significant hydrodehalogenation of the starting material.

• Possible Cause: A common side reaction, particularly with primary amines, involving β-hydride elimination from a palladium-amide intermediate.[11]

• Solution:

  • Ligand Optimization: Screen different bulky electron-rich phosphine ligands, as the choice of ligand can significantly influence the relative rates of amination and hydrodehalogenation.

  • Base Selection: The choice of base can also affect the extent of this side reaction.

Problem 3: Catalyst deactivation.

• Possible Cause: Impurities in the starting materials or the presence of functional groups that can poison the palladium catalyst.[11]

• Solution:

  • Purify Reagents: Ensure all starting materials, solvents, and bases are of high purity.

  • Use Pre-catalysts: Employing a reliable pre-catalyst can ensure the efficient formation of the active catalytic species.[11]

Data Presentation

Table 1: Effect of Palladium Catalyst on Selective Mono-arylation of 9,10-Dibromoanthracene via Suzuki-Miyaura Coupling

Entry	Pd-catalyst/Precursor (mol%)	Base	Solvent	Temp (°C)	Time (h)	Mono-arylated Product Yield (%)	Di-arylated Product Yield (%)
1	Pd(OAc)₂ (2)	K₂CO₃	Toluene	100	12	<5	<5
2	PdCl₂ (2)	K₂CO₃	Toluene	100	12	<5	<5
3	Pd(PPh₃)₄ (2)	K₂CO₃	Toluene	100	12	20	15
4	XPhos Pd G2 (2)	K₃PO₄	Toluene	110	12	30	65

Data is illustrative and based on trends reported in the literature.

Experimental Protocols

Protocol 1: Selective Mono-iodination of 9,10-Dibromoanthracene

This protocol is a crucial first step for achieving regioselective Sonogashira coupling.[1]

Materials:

• 9,10-dibromoanthracene

• n-Butyllithium (n-BuLi) in hexanes

• Iodine (I₂)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 9,10-dibromoanthracene (1.0 equiv) in anhydrous THF in a flame-dried flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.0 equiv) dropwise to the solution. Stir the mixture at -78 °C for 1 hour.

• In a separate flask, dissolve iodine (1.1 equiv) in anhydrous THF.

• Add the iodine solution dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by adding saturated aqueous sodium thiosulfate solution to remove excess iodine.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 9-bromo-10-iodoanthracene.

Protocol 2: Regioselective Mono-Sonogashira Coupling of 9-Bromo-10-iodoanthracene

Materials:

• 9-bromo-10-iodoanthracene

• Terminal alkyne (1.1 equiv)

• Pd(PPh₃)₂Cl₂ (2-5 mol%)

• Copper(I) iodide (CuI) (1-3 mol%)

• Triethylamine (TEA)

• Anhydrous and degassed solvent (e.g., THF or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 9-bromo-10-iodoanthracene (1.0 equiv), Pd(PPh₃)₂Cl₂ and CuI.

• Add the anhydrous and degassed solvent, followed by triethylamine.

• Add the terminal alkyne dropwise to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. The reaction should selectively occur at the iodo-position.

• Once the starting material is consumed, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography.

Protocol 3: Controlled Mono-amination of 9,10-Dibromoanthracene via Buchwald-Hartwig Coupling

Materials:

• 9,10-dibromoanthracene (1.2 equiv)

• Amine (1.0 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• Bulky phosphine ligand (e.g., XPhos, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous and degassed toluene

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, the phosphine ligand, and NaOtBu to a dry Schlenk flask.

• Add anhydrous and degassed toluene, followed by 9,10-dibromoanthracene and the amine.

• Seal the flask and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by TLC or GC-MS, being careful to stop the reaction before significant formation of the di-aminated product occurs.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by silica gel column chromatography.

Visualizations

Caption: Strategies for regioselective mono-functionalization of 9,10-dibromoanthracene.

Caption: Troubleshooting workflow for low yield in regioselective reactions.

Caption: Reaction pathway for selective Sonogashira coupling via mono-iodination.

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. reddit.com [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]

Degradation pathways of 9,10-Dibromoanthracene-based materials in organic electronic devices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 9,10-Dibromoanthracene (DBA) and its derivatives in organic electronic devices.

Troubleshooting Guides

This section addresses common issues encountered during the fabrication and operation of organic electronic devices utilizing 9,10-dibromoanthracene-based materials.

Issue	Potential Cause	Troubleshooting Steps
Rapid Decrease in Device Luminance/Efficiency	1. Material Degradation: Formation of non-emissive species due to reactions with oxygen or moisture, or exciton-induced decomposition.[1] 2. Morphological Instability: Crystallization or phase segregation of the organic layers. 3. Interfacial Degradation: Delamination or chemical reactions at the interfaces between organic layers or at the electrode interface.[2]	1. Improve Encapsulation: Ensure a hermetic seal to prevent ingress of oxygen and moisture. 2. Material Purification: Use high-purity DBA derivatives to minimize impurities that can act as degradation sites. 3. Optimize Device Architecture: Introduce charge-blocking layers to confine recombination to the emissive layer and reduce exciton-induced degradation in adjacent layers.[3] 4. Thermal Management: Operate the device at lower current densities to reduce Joule heating, which can accelerate degradation.[4]
Increase in Operating Voltage	1. Charge Trapping: Formation of charge traps within the organic layers due to material degradation.[1] 2. Interfacial Barrier Formation: Degradation at interfaces can create energy barriers for charge injection. 3. Mobile Ions: Contamination from fabrication processes can lead to ion migration and an increase in device impedance.	1. Purification of Materials: Rigorous purification of all organic materials and the substrate to remove ionic impurities. 2. Interlayer Engineering: Use of appropriate charge injection and transport layers to ensure efficient charge transfer and reduce charge accumulation at interfaces. 3. Device Annealing: Post-fabrication annealing (at temperatures below the glass transition temperature of the materials) can improve interfacial contact and reduce initial voltage.
Color Shift During Operation	1. Degradation of the Emitter: Formation of degradation byproducts with different emission characteristics. 2. Shift in Recombination Zone: The region where electrons and holes recombine can shift over time, leading to emission from different layers. 3. Exciplex Formation: Formation of emissive complexes at the interface between two different organic layers.[5][6]	1. Material Stability: Synthesize more robust DBA derivatives with higher bond dissociation energies. 2. Device Architecture Optimization: Utilize host-guest systems to isolate the emitter molecules and prevent aggregation-induced spectral shifts. 3. Interlayer Selection: Choose adjacent organic layers with appropriate energy levels to minimize the likelihood of exciplex formation.
Formation of Dark Spots or "Black Spots"	1. Particulate Contamination: Dust or other particles on the substrate can lead to shorts or areas of no emission. 2. Pinholes in Electrodes: Defects in the thin film electrodes can allow for localized degradation. 3. Ingress of Oxygen and Moisture: Localized degradation of the organic materials or the cathode due to environmental factors.[7]	1. Cleanroom Procedures: Strict adherence to cleanroom protocols during substrate cleaning and device fabrication. 2. Electrode Deposition: Optimize deposition conditions for the electrodes to ensure uniform and pinhole-free films. 3. Enhanced Encapsulation: Use of high-quality encapsulation materials and techniques to create a robust barrier against environmental contaminants.[7]

Frequently Asked Questions (FAQs)

1. What are the primary degradation pathways for anthracene-based materials in OLEDs?

The degradation of anthracene (B1667546) derivatives in OLEDs can occur through several mechanisms:

• Photo-oxidation: In the presence of oxygen and light, anthracene derivatives can undergo reactions to form endoperoxides, which are often non-emissive and can lead to further decomposition.[8]

• Exciton-Induced Decomposition: High-energy excitons (electron-hole pairs) formed during device operation can lead to the cleavage of chemical bonds in the organic molecules, creating reactive radical species and non-emissive products.[1]

• Electrochemical Instability: The organic molecules can undergo irreversible oxidation or reduction reactions upon charge injection, leading to the formation of unstable cationic or anionic species that can degrade.

• Morphological Changes: Over time and with thermal stress, the amorphous thin films can crystallize, leading to changes in charge transport and emission properties.[9]

2. How does the bromine substitution in 9,10-dibromoanthracene affect device stability?

The carbon-bromine (C-Br) bonds in DBA can influence stability in several ways:

• Heavy Atom Effect: Bromine atoms can increase the rate of intersystem crossing, which populates the triplet state. While this can be beneficial for certain applications like thermally activated delayed fluorescence (TADF), it can also lead to longer-lived triplet excitons that may participate in degradation reactions.[10]

• Bond Strength: The C-Br bond is generally weaker than C-H or C-C bonds, making it a potential site for bond cleavage under electrical or photo-stress, leading to the formation of reactive radical species.

• Electrochemical Potential: The electron-withdrawing nature of bromine can alter the HOMO and LUMO energy levels of the molecule, which can affect charge injection and transport, and in turn, the distribution of excitons and the location of degradation within the device.

3. What is the role of 9,10-dibromoanthracene in drug development?

While the primary focus of this guide is on organic electronics, it's worth noting that polycyclic aromatic hydrocarbons like anthracene are scaffolds that are explored in medicinal chemistry. The reactive C-Br bonds on 9,10-dibromoanthracene can serve as synthetic handles for the attachment of various pharmacophores, potentially leading to the creation of new therapeutic agents. However, direct applications of 9,10-dibromoanthracene itself in drug development are not well-established.

Quantitative Data

The following table summarizes key performance metrics for organic light-emitting diodes (OLEDs) using derivatives of 9,10-dibromoanthracene as the emissive material or as a precursor for the emitter.

Emitter Derivative	Device Architecture	Max. External Quantum Efficiency (EQE) (%)	Color (CIE Coordinates)	Lifetime (LT90/LT50 @ initial luminance)	Reference
Anthracene[2,3-b]benzofuran based emitter	Doped	11.4	Blue (0.14, 0.13)	LT90 = 202 h @ 1000 cd/m²	[11]
Deuterated TADF emitter	TADF-sensitized	-	Blue (0.13, 0.09)	LT90 = 23.4 h @ 1000 cd/m²	[12][13]
Anthracene-based bipolar deep-blue emitter (TPA-TAn-DMAC)	Non-doped	4.9	Deep-blue (0.14, 0.18)	High stability at > 10,000 cd/m²	[14]
Anthracene-based bipolar deep-blue emitter (Cz-TAn-DMAC)	Doped	4.8	Blue (0.15, 0.08)	High stability at > 10,000 cd/m²	[14]

Experimental Protocols

1. General OLED Fabrication using DBA Derivatives

This protocol outlines a general procedure for the fabrication of a multilayer OLED using vacuum thermal evaporation, where a DBA derivative can be used in the emissive layer.

• Substrate Cleaning:

  • Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • The substrates are then dried with a nitrogen gun and treated with UV-ozone for 10 minutes to improve the work function of the ITO and remove organic residues.

• Organic Layer Deposition:

  • The cleaned substrates are transferred to a high-vacuum chamber (<10⁻⁶ Torr).

  • A hole injection layer (HIL), such as HAT-CN, is deposited onto the ITO.

  • A hole transport layer (HTL), such as NPB, is then deposited.

  • The emissive layer (EML) is deposited. This can be a neat film of a DBA derivative or a co-deposition of a DBA derivative (guest) with a host material.

  • An electron transport layer (ETL), such as TPBi, is deposited.

  • An electron injection layer (EIL), such as LiF, is deposited.

• Cathode Deposition:

  • A metal cathode, typically aluminum (Al), is deposited through a shadow mask to define the active area of the device.

• Encapsulation:

  • The completed device is encapsulated in a nitrogen-filled glovebox using a glass lid and a UV-curable epoxy resin to protect it from atmospheric moisture and oxygen.

2. Accelerated Aging Test

This protocol describes a method for accelerated lifetime testing of OLEDs under constant current stress.

• Test Setup:

  • The encapsulated OLED device is placed in a light-tight test chamber with controlled temperature.

  • A source measure unit (SMU) is used to apply a constant DC current to the device and simultaneously measure the voltage.

  • A photodiode or a spectrometer is positioned to measure the luminance and spectrum of the emitted light.

• Procedure:

  • The initial luminance, voltage, and electroluminescent spectrum are measured at a defined current density (e.g., 10 mA/cm²).

  • A constant stress current (e.g., 20-100 mA/cm²) is applied to the device.

  • The luminance and voltage are monitored continuously over time.

  • The test is continued until the luminance drops to a certain percentage of its initial value (e.g., 95% for LT95, 50% for LT50).

  • The lifetime data can be extrapolated to lower operating brightness levels using established scaling laws.

3. Analysis of Degradation Products

Techniques like mass spectrometry can be used to identify chemical changes in the organic layers after device operation.

• Sample Preparation:

  • The aged OLED device is carefully opened inside a controlled atmosphere (e.g., a glovebox) to expose the organic layers.

• Analysis:

  • Techniques such as Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS) or Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (LDI-TOF-MS) can be used to depth-profile the organic layers and identify the molecular weights of the original materials and any degradation products.[2]

  • Comparison of the mass spectra of the aged device with a pristine device allows for the identification of molecules that have undergone chemical changes.

Visualizations

Caption: Postulated degradation pathways for DBA-based materials in OLEDs.

Caption: Experimental workflow for OLED degradation studies.

Caption: Logical workflow for troubleshooting OLED device failure.

References

• 1. Unraveling Degradation Processes and Strategies for Enhancing Reliability in Organic Light-Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | In silico studies of OLED device architectures regarding their efficiency [frontiersin.org]
• 4. smarterglass.com [smarterglass.com]
• 5. Facile synthesis of 2-aza-9,10-diphenylanthracene and the effect of precise nitrogen atom incorporation on OLED emitters performance - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Enhancing operational stability of OLEDs based on subatomic modified thermally activated delayed fluorescence compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Anthracene-based bipolar deep-blue emitters for efficient white OLEDs with ultra-high stabilities of emission color and efficiency - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Enhancing the Thermal Stability of 9,10-Dibromoanthracene-Derived Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with polymers derived from 9,10-dibromoanthracene. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during synthesis and thermal stability enhancement experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing polymers from 9,10-dibromoanthracene?

A1: The most common methods for synthesizing polymers from 9,10-dibromoanthracene involve palladium-catalyzed cross-coupling reactions.[1] These reactions are fundamental for creating carbon-carbon bonds to build complex polymer architectures.[1] The two principal techniques are:

• Suzuki-Miyaura Coupling: This reaction couples 9,10-dibromoanthracene with a variety of aryl boronic acids.[2][3]

• Sonogashira-Hagihara Coupling: This method involves the reaction of 9,10-dibromoanthracene with terminal alkynes.[4]

Q2: What strategies can be employed to improve the thermal stability of polymers derived from 9,10-dibromoanthracene?

A2: Enhancing the thermal stability of these polymers typically involves introducing cross-links within the polymer matrix. The primary methods to achieve this are:

• Thermal Cross-linking: This can be achieved by incorporating thermally reactive groups, such as benzoxazine (B1645224) moieties, into the polymer backbone. Upon heating, these groups undergo ring-opening polymerization, leading to a cross-linked and more thermally stable network. For instance, a benzoxazine derivative of 9,10-dibromoanthracene can be polymerized at 250°C to form a solvent-insoluble, cross-linked polybenzoxazine.[4]

• UV-Induced Cross-linking: Anthracene (B1667546) moieties themselves can be utilized for photochemical cross-linking.[5] Upon irradiation with UV light (typically around 350-365 nm), the anthracene units can undergo a [4+4] cycloaddition to form dimers, creating cross-links between polymer chains.[6][7][8] This process can be reversible, with thermal treatment potentially cleaving the dimers.[8]

Q3: How can I characterize the thermal stability of my polymers?

A3: The thermal stability of polymers is primarily evaluated using two complementary thermal analysis techniques:

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to determine the decomposition temperature of the polymer, which is a key indicator of its thermal stability.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the glass transition temperature (Tg), which is the temperature at which an amorphous polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[9] A higher Tg is often associated with greater thermal stability.

Troubleshooting Guides

Troubleshooting Suzuki-Miyaura Polymerization

Issue	Potential Cause	Troubleshooting Steps
Low Polymer Yield or Incomplete Reaction	1. Poor Reagent Quality: Degradation of boronic acid.[10] 2. Catalyst Deactivation: Oxidation of the Pd(0) catalyst or phosphine (B1218219) ligands by oxygen.[10] 3. Suboptimal Reaction Conditions: Incorrect temperature or insufficient base.	1. Use fresh or recrystallized boronic acids.[10] 2. Ensure rigorous degassing of solvents and reagents.[10] Use fresh ligands stored under an inert atmosphere.[10] 3. Optimize the reaction temperature; a moderate increase may improve the rate.[10] Ensure the correct stoichiometry of a suitable base is used.[11]
Significant Homocoupling of Boronic Acid	Presence of Oxygen: Oxygen facilitates the oxidative coupling of boronic acid molecules.[10]	Improve the degassing procedure by sparging with an inert gas or using freeze-pump-thaw cycles.[10]
Poor Solubility of Starting Materials or Polymer	Inappropriate Solvent: The aromatic nature of anthracene derivatives can lead to poor solubility.	Consider using chlorinated aromatic solvents like chlorobenzene (B131634) or 1,2-dichlorobenzene.[12] Functionalizing the monomers with solubilizing groups like tert-butyl or hexyl esters can also improve solubility.[12]

Troubleshooting Sonogashira-Hagihara Polymerization

Issue	Potential Cause	Troubleshooting Steps
Low Polymer Yield or No Reaction	1. Catalyst Inactivity: The Pd(0) catalyst may be oxidized or the Cu(I) co-catalyst may be inactive.[13] 2. Presence of Oxygen: Oxygen can promote the homocoupling of the alkyne (Glaser coupling).[14] 3. Inappropriate Solvent or Base: The choice of solvent and base is crucial for reaction success.	1. Use fresh catalysts. Store palladium catalysts in a refrigerator and under an inert atmosphere.[13] 2. Thoroughly degas all solvents and the reaction mixture.[14] 3. Consider using triethylamine (B128534) as both the base and solvent if the starting materials are soluble.[15] For less soluble substrates, a co-solvent like THF or DMF may be necessary.[15][16]
Significant Alkyne Homocoupling (Glaser Coupling)	Presence of Oxygen: This is the primary cause of this side reaction.[14]	Rigorously exclude oxygen from the reaction system through degassing and maintaining an inert atmosphere.[14]
Difficulty with Aryl Bromides	Lower Reactivity: Aryl bromides are generally less reactive than aryl iodides in Sonogashira couplings.	Consider switching to 9,10-diiodoanthracene (B3394300) if possible, as it will be more reactive. Alternatively, use a more active catalyst system and potentially higher reaction temperatures.[17]

Quantitative Data Summary

The following tables summarize quantitative data on the thermal stability of polymers derived from 9,10-dibromoanthracene and related anthracene-based polymers.

Table 1: Thermal Properties of a Cross-linked Polybenzoxazine Derived from 9,10-Dibromoanthracene

Polymer	Analysis Method	Parameter	Value	Reference
Cross-linked Polybenzoxazine (1b)	TGA (under nitrogen)	Weight Loss at 500 °C	87%	[4]

Table 2: Thermal Stability of Porous Copolymers of 9,10-bis(methacryloyloxymethyl)anthracene (BMA)

Copolymer	Analysis Method	Parameter	Value	Reference
BMA with various co-monomers	TGA	Onset of Decomposition	Up to 307 °C	[18]

Experimental Protocols

Protocol 1: Synthesis of a Poly(arylene-ethynylene) via Sonogashira-Hagihara Coupling

This protocol is a general guideline for the polymerization of 9,10-dibromoanthracene with a diethynyl comonomer.

Materials:

• 9,10-Dibromoanthracene

• Diethynyl comonomer (e.g., 1,4-diethynylbenzene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene (B28343) (anhydrous)

• Methanol (B129727)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 9,10-dibromoanthracene (1.0 eq), the diethynyl comonomer (1.0 eq), Pd(PPh₃)₂Cl₂ (0.05 eq), and CuI (0.10 eq).

• Add a degassed mixture of toluene and triethylamine (e.g., 3:1 v/v).

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the polymerization can be monitored by techniques such as GPC.

• Once the desired molecular weight is achieved, terminate the reaction by pouring the solution into a large volume of methanol to precipitate the polymer.

• Filter the polymer, wash with methanol, and dry under vacuum.

Protocol 2: Thermal Cross-linking of an Anthracene-Containing Polymer

This protocol describes a general procedure for the thermal cross-linking of a polymer with thermally reactive groups.

Materials:

• Anthracene-containing polymer with thermally curable moieties (e.g., benzoxazine groups)

Procedure:

• Cast a film of the polymer from a suitable solvent onto a substrate.

• Dry the film thoroughly in a vacuum oven at a temperature below the curing temperature to remove any residual solvent.

• Place the polymer film in an oven or on a hot plate under an inert atmosphere.

• Heat the polymer to the curing temperature (e.g., 250 °C for a benzoxazine-containing polymer) and hold for a specified time (e.g., 1-2 hours) to induce cross-linking.[4]

• Cool the cross-linked polymer film to room temperature. The cross-linking can be confirmed by insolubility in solvents that previously dissolved the linear polymer.

Protocol 3: UV-Induced Cross-linking of an Anthracene-Containing Polymer

This protocol provides a general method for the photochemical cross-linking of a polymer containing anthracene units.

Materials:

• Anthracene-containing polymer

• Suitable solvent for film casting

Procedure:

• Prepare a thin film of the polymer on a UV-transparent substrate (e.g., quartz).

• Place the film under a UV lamp that emits in the range of 350-365 nm.[7][8]

• Irradiate the film for a predetermined time. The progress of cross-linking can be monitored by UV-Vis spectroscopy, observing the decrease in the characteristic anthracene absorption bands.

• The cross-linked polymer will exhibit reduced solubility.

Visualizations

Caption: Experimental workflow for synthesis and thermal stabilization.

Caption: UV-induced cross-linking of anthracene-containing polymers.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 9,10-diarylanthracene derivatives via bis Suzuki-Miyaura crosscoupling reaction - Lookchem [lookchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Anthracene functionalized thermosensitive and UV-crosslinkable polymeric micelles - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. protolabs.com [protolabs.com]
• 10. benchchem.com [benchchem.com]
• 11. quora.com [quora.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Challenges in the Scale-up of 9,10-Dibromoanthracene Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 9,10-Dibromoanthracene, with a special focus on the challenges encountered during scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing 9,10-Dibromoanthracene?

A1: The most prevalent methods for synthesizing 9,10-Dibromoanthracene involve the direct bromination of anthracene (B1667546).[1][2] Common brominating agents include elemental bromine (Br₂), N-bromosuccinimide (NBS), and bromodimethylsulfonium bromide (BDMS).[1] The choice of reagent and solvent can influence the reaction's efficiency, safety, and environmental impact.

Q2: My reaction is producing a significant amount of mono-brominated and/or poly-brominated impurities. What could be the cause?

A2: The formation of mono- or poly-brominated impurities is a common issue. Insufficient brominating agent or a short reaction time can lead to incomplete conversion and the presence of 9-bromoanthracene. Conversely, an excess of the brominating agent or localized high concentrations can result in the formation of over-brominated products.[3] Poor temperature control, where localized "hot spots" occur, can also accelerate side reactions.[3]

Q3: The yield of my 9,10-Dibromoanthracene synthesis is consistently low. How can I improve it?

A3: Low yields can stem from several factors. Incomplete reaction, as mentioned above, is a primary cause. Another significant factor is the loss of product during workup and purification, given the low solubility of 9,10-Dibromoanthracene in many common organic solvents.[1] Optimizing the reaction stoichiometry, ensuring efficient mixing to prevent side reactions, and careful selection of recrystallization solvents can help improve the overall yield.

Q4: What are the key safety precautions to consider during the synthesis of 9,10-Dibromoanthracene?

A4: The synthesis of 9,10-Dibromoanthracene involves several hazards. When using elemental bromine, it is crucial to handle it in a well-ventilated fume hood due to its high toxicity and corrosivity. The reaction of bromine with anthracene evolves hydrogen bromide (HBr) gas, which is also corrosive and toxic.[4] This gas should be scrubbed through a basic solution. Furthermore, bromination reactions are often exothermic and have the potential for thermal runaway if not properly controlled.[5]

Q5: How can I effectively purify crude 9,10-Dibromoanthracene, especially at a larger scale?

A5: Purification is often challenging due to the compound's low solubility. Recrystallization from high-boiling point solvents like toluene (B28343) or xylene is a common method.[6] However, on a larger scale, handling large volumes of hot, flammable solvents poses safety risks. Alternative purification techniques such as soxhlet extraction or slurry washing with a less effective but safer solvent can be considered. The choice of solvent is critical to ensure the removal of impurities while minimizing product loss.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Purity: Presence of Starting Material (Anthracene)	Incomplete reaction due to insufficient brominating agent or short reaction time.	Increase the molar equivalent of the brominating agent slightly. Extend the reaction time and monitor the reaction progress using TLC or HPLC.
Low Purity: Presence of Over-brominated Products	Excess of brominating agent, poor mixing leading to localized high concentrations, or elevated reaction temperature.	Use a stoichiometric amount of the brominating agent. Improve agitation to ensure homogeneous mixing. Maintain a consistent and controlled reaction temperature.[3]
Low Yield	Product loss during workup and purification due to solubility. Side reactions consuming starting material.	Optimize the recrystallization solvent and procedure to minimize product loss. Consider a multi-crop recrystallization. Address the root cause of side reactions as detailed above.
Reaction Stalls or is Sluggish	Poor solubility of anthracene in the chosen solvent. Low reaction temperature.	Select a solvent in which anthracene has better solubility, or increase the solvent volume. Gradually increase the reaction temperature while carefully monitoring for exotherms.
Dark-colored Product	Presence of polymeric or degradation impurities.	Ensure the purity of the starting anthracene. Purify the crude product by recrystallization, potentially with the addition of activated carbon to remove colored impurities.
Scale-up: Uncontrolled Exotherm	Inadequate heat removal capacity of the reactor for the larger reaction mass. Too rapid addition of the brominating agent.	Use a reactor with a high surface area-to-volume ratio or a jacketed reactor with efficient cooling. Add the brominating agent slowly and sub-surface if possible.[5] Consider using a more dilute reaction mixture.
Scale-up: Inconsistent Product Quality	Poor mixing efficiency in a larger reactor, leading to non-uniform reaction conditions.	Use a reactor with appropriate agitator design (e.g., anchor, turbine) to ensure good mixing of solids and liquids.[7] Consider the use of baffles to improve turbulence.
Scale-up: Corrosion of Equipment	Reaction with corrosive materials like bromine and hydrogen bromide.	Use reactors made of or lined with corrosion-resistant materials such as glass-lined steel, PVDF, or other fluoropolymers.[4][8]

Experimental Protocols

Laboratory-Scale Synthesis using Elemental Bromine

Materials:

• Anthracene (e.g., 10 g)

• Carbon Tetrachloride (or a safer alternative like dichloromethane)

• Bromine

Procedure:

• In a flask equipped with a mechanical stirrer, dropping funnel, and a reflux condenser connected to a gas trap (for HBr), suspend anthracene in the chosen solvent.

• Slowly add a stoichiometric amount of bromine dissolved in the same solvent to the suspension with vigorous stirring.

• After the addition is complete, gently heat the mixture to reflux for a specified time, continuing to stir.

• Cool the reaction mixture to room temperature and then further in an ice bath.

• Collect the precipitated crude 9,10-Dibromoanthracene by filtration.

• Wash the crude product with cold solvent.

• Purify the crude product by recrystallization from a suitable solvent (e.g., toluene).

Key Considerations for Scale-up

Parameter	Laboratory Scale (grams)	Pilot/Industrial Scale (kilograms)	Rationale for Change
Reactor Material	Glass	Glass-lined steel, PVDF, or other fluoropolymer-lined reactors.[4][8]	To withstand the corrosive nature of bromine and HBr at an industrial scale.
Agitation	Magnetic stirrer	Mechanical stirrer with optimized impeller design (e.g., pitched-blade turbine) and baffles.	To ensure efficient mixing of the heterogeneous mixture and prevent localized concentration gradients.
Reagent Addition	Dropping funnel	Metering pump for controlled, slow, and potentially sub-surface addition.	To manage the exothermic nature of the reaction and prevent thermal runaway.[5]
Heat Management	Ice bath	Jacketed reactor with a thermal control unit for precise temperature regulation.	To effectively dissipate the heat generated during the exothermic reaction and maintain optimal reaction conditions.
HBr Gas Scrubbing	Simple gas trap with a basic solution	Packed bed scrubber with a circulating caustic solution.	To safely and efficiently neutralize the large volume of corrosive HBr gas produced.
Solid Handling	Filtration on a Büchner funnel	Centrifuge or filter press.	For efficient separation of the solid product from the mother liquor at a larger scale.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 9,10-Dibromoanthracene.

Caption: A troubleshooting decision tree for addressing low purity issues in 9,10-Dibromoanthracene synthesis.

References

• 1. guidechem.com [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. ddpsinc.com [ddpsinc.com]
• 5. benchchem.com [benchchem.com]
• 6. 9,10-Dibromoanthracene | 523-27-3 [chemicalbook.com]
• 7. robenmfg.com [robenmfg.com]
• 8. hse.gov.uk [hse.gov.uk]

Reducing reaction times for the synthesis of 9,10-Dibromoanthracene derivatives

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 9,10-dibromoanthracene and its derivatives, with a focus on reducing reaction times.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 9,10-dibromoanthracene derivatives.

Issue 1: Slow or Incomplete Reaction

• Symptom: The reaction does not proceed to completion within the expected timeframe, as monitored by Thin Layer Chromatography (TLC) or other analytical techniques.

• Possible Causes & Solutions:

  • Insufficient Brominating Agent: Ensure the correct stoichiometry of the brominating agent is used. For the synthesis of 9,10-dibromoanthracene, at least two equivalents of bromine or other brominating agent are required.

  • Low Reaction Temperature: While some methods proceed at room temperature, gentle heating can often accelerate the reaction rate. For the traditional method using elemental bromine, heating to a gentle boil is recommended after the initial addition.[1] For the bromodimethylsulfonium bromide method, the reaction is typically conducted at 25 °C.[2][3]

  • Poor Solubility of Anthracene (B1667546): Anthracene has limited solubility in many common solvents at room temperature.[4] Ensure vigorous stirring to maintain a good suspension and facilitate the reaction.[1] Using a solvent in which anthracene is more soluble, such as carbon tetrachloride or dichloroethane, can be beneficial.[1][2]

  • Deactivated Brominating Agent: N-bromosuccinimide (NBS) can decompose over time, especially if exposed to moisture or light. Use fresh, high-quality NBS for the reaction.

  • Inadequate Mixing: For heterogeneous reactions, vigorous stirring is crucial to ensure efficient contact between the reactants.[1]

Issue 2: Formation of Side Products

• Symptom: The appearance of unexpected spots on the TLC plate or the isolation of impure product.

• Possible Side Products & Mitigation Strategies:

  • 9-Bromoanthracene (Mono-brominated product): This is a common intermediate and its presence indicates an incomplete reaction.

    • Solution: Increase the reaction time or the amount of brominating agent. Ensure adequate temperature to drive the reaction to completion.

  • Over-brominated Products (e.g., 1,4,9,10-Tetrabromoanthracene): The anthracene ring is susceptible to further bromination, especially under harsh conditions.

    • Solution: Carefully control the stoichiometry of the brominating agent. Avoid prolonged reaction times and excessively high temperatures.

  • Anthraquinone (B42736): Oxidation of the anthracene core can occur, especially in the presence of certain impurities or oxidizing agents. 9,10-Dibromoanthracene is known to oxidize to form anthraquinone.[2]

    • Solution: Use pure starting materials and deoxygenated solvents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation.

Issue 3: Difficulty in Product Purification

• Symptom: The isolated product is colored (other than the expected yellow of 9,10-dibromoanthracene) or shows impurities in analytical tests (e.g., NMR, melting point).

• Purification Strategies:

  • Recrystallization: This is the most common method for purifying 9,10-dibromoanthracene. Toluene (B28343) and carbon tetrachloride are effective solvents for recrystallization.[1]

  • Washing: Washing the crude product with a solvent in which the impurities are soluble but the desired product is not can be an effective preliminary purification step.

  • Column Chromatography: For separating mixtures of brominated anthracenes or removing highly colored impurities, column chromatography on silica (B1680970) gel can be employed.

Frequently Asked Questions (FAQs)

Q1: What is the fastest method for synthesizing 9,10-Dibromoanthracene?

Based on available data, synthesis using bromodimethylsulfonium bromide (BDMS) offers a significantly reduced reaction time of 30-60 minutes at 25 °C.[3] Microwave-assisted synthesis is also a promising technique for accelerating these reactions, often reducing reaction times to a matter of minutes for related derivatives.[5][6]

Q2: Can I use N-Bromosuccinimide (NBS) instead of elemental bromine?

Yes, NBS is a common and often safer alternative to elemental bromine for the bromination of anthracene.[7] It is a solid, making it easier to handle than liquid bromine. The reaction mechanism may differ slightly, but it is an effective reagent for this transformation.

Q3: My reaction has stalled. What should I do?

First, check the quality and stoichiometry of your reagents. If those are correct, consider increasing the reaction temperature or extending the reaction time. Ensure that your stirring is vigorous enough for good mixing. If the issue persists, consider trying an alternative, faster synthetic method.

Q4: How can I avoid the formation of anthraquinone as a byproduct?

To minimize the formation of anthraquinone, it is important to use high-purity starting materials and to exclude oxygen from the reaction. This can be achieved by using degassed solvents and maintaining an inert atmosphere (e.g., under nitrogen or argon) throughout the experiment.

Q5: What is the best solvent for the synthesis of 9,10-Dibromoanthracene?

Carbon tetrachloride and dichloroethane are commonly used and effective solvents for the bromination of anthracene.[1][2] The choice of solvent can influence the reaction rate and the solubility of the product. 9,10-Dibromoanthracene is sparingly soluble in many solvents at room temperature, which can be advantageous for its isolation by filtration.[1][4]

Data Presentation

Table 1: Comparison of Synthetic Methods for 9,10-Dibromoanthracene

Method	Brominating Agent	Solvent	Temperature	Reaction Time	Yield
Traditional Method	Elemental Bromine (Br₂)	Carbon Tetrachloride	Gentle boil	~1.5 hours + cooling	83-88%
NBS Method	N-Bromosuccinimide (NBS)	Chloroform	60 °C	1 hour	Not specified
BDMS Method	Bromodimethylsulfonium Bromide (BDMS)	Dichloromethane	25 °C	30-60 minutes	85-90%[3]
Microwave-Assisted	Varies (e.g., NBS)	High-boiling solvent (e.g., xylene)	Elevated (e.g., 266-280 °C)	Minutes (for related derivatives)[6]	High (for related derivatives)[6]

Experimental Protocols

Protocol 1: Synthesis of 9,10-Dibromoanthracene using Elemental Bromine [1]

• Setup: In a flask equipped with a dropping funnel, mechanical stirrer, and reflux condenser, suspend anthracene in carbon tetrachloride.

• Bromine Addition: Slowly add a solution of elemental bromine in carbon tetrachloride to the stirring suspension at room temperature. The addition should take approximately 30 minutes.

• Reaction: After the addition is complete, gently heat the mixture to a boil and maintain it for one hour.

• Work-up: Allow the mixture to cool to room temperature, then cool further in an ice bath.

• Isolation: Collect the precipitated crude 9,10-dibromoanthracene by filtration, wash with a small amount of cold carbon tetrachloride, and air dry.

• Purification: Recrystallize the crude product from toluene to obtain pure 9,10-dibromoanthracene as yellow needles.

Protocol 2: Synthesis of 9,10-Dibromoanthracene using Bromodimethylsulfonium Bromide (BDMS) [3]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, add anthracene and dichloromethane.

• Reagent Addition: Add bromodimethylsulfonium bromide to the solution.

• Reaction: Stir the reaction mixture at 25 °C for 30-60 minutes. Monitor the reaction progress by TLC.

• Isolation: Upon completion of the reaction, collect the precipitated product by suction filtration.

• Purification: The product obtained is often of high purity, but can be further purified by recrystallization if necessary.

Visualizations

Caption: A generalized experimental workflow for the synthesis of 9,10-Dibromoanthracene.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Page loading... [wap.guidechem.com]
• 3. CN103073387A - Preparation method of 9, 10-dibromoanthracene - Google Patents [patents.google.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Microwave-assisted regioselective synthesis of substituted-9-bromo-9,10-dihydro-9,10-ethanoanthracenes via Diels-Alder cycloaddition - Journal of King Saud University - Science [jksus.org]
• 6. Facile Microwave-assisted Synthesis of 9,10-Dihydro-9,10-ethanoanthracene-11-carboxylic acid Methyl Ester [mdpi.com]
• 7. benchchem.com [benchchem.com]

Managing the formation of impurities in Diels-Alder reactions of 9,10-Dibromoanthracene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing 9,10-dibromoanthracene in Diels-Alder reactions. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when using 9,10-dibromoanthracene as a diene in Diels-Alder reactions?

The primary challenges stem from the electronic and steric properties of the bromine substituents. The two bromine atoms at the 9 and 10 positions are electron-withdrawing, which deactivates the anthracene (B1667546) ring system and reduces its reactivity as a diene. This often necessitates more forcing reaction conditions, such as higher temperatures and longer reaction times, compared to unsubstituted anthracene.[1] Additionally, the bulky bromine atoms can sterically hinder the approach of the dienophile, further slowing the reaction rate.

Q2: What are the most common impurities observed in the Diels-Alder reaction of 9,10-dibromoanthracene?

Common impurities include:

• Unreacted Starting Materials: Due to the reduced reactivity of 9,10-dibromoanthracene, it is common to have unreacted diene and dienophile remaining in the crude product.

• Oxidation Products: Anthracene and its derivatives can be susceptible to oxidation, especially at elevated temperatures, which may lead to the formation of anthraquinone (B42736) derivatives.[2]

• Side-Products from the Dienophile: At high temperatures, some dienophiles, like maleic anhydride (B1165640), can undergo hydrolysis if moisture is present, or even polymerization.[2]

• Products of a Retro-Diels-Alder Reaction: The Diels-Alder reaction is reversible, and at high temperatures, the adduct can revert to the starting diene and dienophile. This becomes more significant if the adduct is not stable under the reaction conditions.

Q3: How can I improve the yield of my Diels-Alder reaction with 9,10-dibromoanthracene?

To improve the yield, consider the following strategies:

• Increase Reaction Temperature: Higher temperatures can overcome the activation energy barrier. However, be mindful of the potential for side reactions and the retro-Diels-Alder reaction.

• Use a High-Boiling Point Solvent: Solvents like xylene or dichlorobenzene allow for higher reaction temperatures.[3][4]

• Increase Reaction Time: Given the slower reaction rate, extending the reaction time can lead to a higher conversion to the desired adduct.

• Use a More Reactive Dienophile: Dienophiles with strong electron-withdrawing groups will be more reactive and can improve yields.[1]

• Use of Lewis Acid Catalysts: Lewis acids can sometimes be used to activate the dienophile and accelerate the reaction.

Q4: What is a typical purification strategy for the Diels-Alder adduct of 9,10-dibromoanthracene?

Recrystallization is a common and effective method for purifying the adduct.[2] The choice of solvent is crucial and depends on the solubility of the adduct versus the impurities. A solvent system where the adduct is sparingly soluble at room temperature but readily soluble at elevated temperatures is ideal. It is often necessary to perform multiple recrystallizations to achieve high purity. Column chromatography can also be employed for more challenging separations.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Insufficient reaction temperature or time. 2. Low reactivity of the dienophile. 3. Deactivated 9,10-dibromoanthracene.	1. Increase the reaction temperature and/or prolong the reaction time. Monitor the reaction progress by TLC. 2. Use a dienophile with stronger electron-withdrawing groups. 3. Consider using a Lewis acid catalyst to activate the dienophile.
Product is Contaminated with Starting Materials	1. Incomplete reaction. 2. Inefficient purification.	1. See "Low or No Product Formation". 2. Optimize the recrystallization solvent and procedure. Consider a second recrystallization or purification by column chromatography.
Product is Discolored (e.g., yellow or brown)	1. Presence of oxidized anthracene impurities.[2] 2. Thermal decomposition of starting materials or product.	1. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. 2. Avoid excessively high reaction temperatures. 3. Use charcoal during recrystallization to remove colored impurities.[2]
Formation of Multiple Products	1. Side reactions of the dienophile (e.g., polymerization). 2. Isomerization of the product.	1. Use a fresh, high-purity dienophile. 2. Control the reaction temperature carefully. 3. Characterize the side products to understand their origin and adjust reaction conditions accordingly.

Experimental Protocols

General Protocol for Diels-Alder Reaction of 9,10-Dibromoanthracene with Maleic Anhydride

Materials:

• 9,10-Dibromoanthracene

• Maleic Anhydride

• Xylene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add 9,10-dibromoanthracene (1.0 eq) and maleic anhydride (1.1 eq).

• Add anhydrous xylene to the flask to achieve a concentration of approximately 0.1-0.2 M.

• Fit the flask with a reflux condenser and flush the system with an inert gas.

• Heat the reaction mixture to reflux (approximately 140 °C for xylene) with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting materials will indicate the reaction's progression. Due to the reduced reactivity, the reaction may require several hours to days.

• Once the reaction is complete, allow the mixture to cool to room temperature, which should induce crystallization of the product.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold xylene.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethyl acetate (B1210297) or a mixed solvent system).

Visualizations

Caption: Experimental workflow for the Diels-Alder reaction.

Caption: Troubleshooting decision tree for common issues.

Caption: Overview of the reaction and potential side products.

References

• 1. google.com [google.com]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Organic Synthesis International: Preparation of 9,10-dihydroanthracene-9,10-,-succinicanhydride via Diels-Alder reaction [organicsynthesisinternational.blogspot.com]

Technical Support Center: Optimizing Deposition Parameters for Thin Films of 9,10-Dibromoanthracene Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the deposition parameters for thin films of 9,10-Dibromoanthracene and its derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the deposition of 9,10-Dibromoanthracene derivatives via thermal evaporation and solution-based methods.

Thermal Evaporation Troubleshooting

Q1: My 9,10-Dibromoanthracene derivative material won't deposit on the substrate, or the deposition rate is extremely low.

A1: This issue often arises from an improper temperature gradient between the evaporation source (boat) and the substrate. If the substrate is too hot, the molecules may re-evaporate upon arrival.

• Troubleshooting Steps:

  • Verify Source Temperature: Ensure your evaporation boat is at the correct sublimation temperature for your specific 9,10-Dibromoanthracene derivative. This may require some empirical testing, but for many small organic molecules, this is typically in the range of 150-350°C.

  • Substrate Temperature: The substrate temperature should be significantly lower than the source temperature but high enough to promote molecular diffusion and ordered film growth. A good starting point is often just above room temperature, gradually increasing to find the optimal point.

  • Improve Thermal Isolation: Increase the distance between the evaporation source and the substrate holder. Consider using thermal shielding or a cooled substrate holder to maintain a lower substrate temperature.

  • Check Vacuum Pressure: A poor vacuum (higher pressure) can impede the mean free path of the evaporated molecules, reducing the number that reach the substrate. Ensure your chamber pressure is in the high-vacuum range (e.g., 10⁻⁵ to 10⁻⁶ Torr) during deposition.[1]

Q2: The deposited thin film has poor crystallinity and morphology (e.g., amorphous, large disconnected islands).

A2: The crystallinity and morphology of the thin film are highly dependent on the deposition parameters, primarily the substrate temperature and deposition rate.

• Troubleshooting Steps:

  • Optimize Substrate Temperature: A higher substrate temperature provides molecules with more thermal energy to diffuse on the surface and find thermodynamically favorable, ordered positions within the crystal lattice.[2] Experiment with a range of substrate temperatures to find the optimal window for your specific derivative.

  • Reduce Deposition Rate: A slower deposition rate allows more time for molecules to arrange themselves into an ordered structure.[2] Slower rates generally lead to higher quality crystalline films.

  • Substrate Surface Preparation: Ensure the substrate is impeccably clean. Contaminants can act as nucleation sites for disordered growth. Consider plasma cleaning or treatment with self-assembled monolayers (SAMs) to create a uniform surface energy.[3]

  • Post-Deposition Annealing: Annealing the film after deposition can provide the thermal energy needed for recrystallization and improvement of the film quality.[4]

Q3: The thin film peels off or has poor adhesion to the substrate.

A3: Poor adhesion is typically due to a mismatch in surface energies, contamination, or stress in the film.

• Troubleshooting Steps:

  • Substrate Cleaning: This is the most critical step. Use a multi-step cleaning process (e.g., sonication in solvents, UV-ozone, or plasma cleaning) to remove any organic residues or contaminants.[3]

  • Surface Modification: The choice of substrate can significantly impact adhesion. Some derivatives may adhere better to hydrophilic or hydrophobic surfaces. Surface treatments can modify these properties.

  • Deposition Rate: Very high deposition rates can sometimes lead to increased stress in the film, which can cause peeling. Try reducing the deposition rate.

Solution-Based Deposition Troubleshooting

Q1: The 9,10-Dibromoanthracene derivative has very low solubility in common organic solvents.

A1: 9,10-Dibromoanthracene itself is known for its poor solubility.[5] Functionalization of the anthracene (B1667546) core is often used to improve solubility.

• Troubleshooting Steps:

  • Solvent Screening: Test a wider range of solvents, including less common ones or solvent mixtures. For some anthracene derivatives, solvents like chloroform, toluene, or tetrahydrofuran (B95107) may work at higher concentrations.[6][7]

  • Heating: Gently heating the solution can increase the solubility of the compound. Ensure that the temperature is not high enough to cause degradation.

  • Chemical Modification: For research and development, consider synthesizing derivatives with solubilizing groups, such as triisopropylsilylethynyl (TIPS) groups.[6][7]

Q2: The spin-coated film is not uniform and shows "coffee ring" effects or dewetting.

A2: Film uniformity in solution-based methods depends on solvent properties, solution concentration, spin speed, and substrate surface energy.

• Troubleshooting Steps:

  • Solvent Choice: Use a solvent with a suitable boiling point and viscosity. A solvent that evaporates too quickly can lead to non-uniform films.

  • Optimize Spin Coating Parameters: Adjust the spin speed and acceleration. A higher spin speed generally results in a thinner film. A multi-step spin-coating recipe can sometimes improve uniformity.

  • Substrate Wettability: Ensure the solution properly wets the substrate. If the solution beads up (dewetting), the surface energy of the substrate needs to be modified, for example, through plasma treatment or by coating it with a suitable interfacial layer.

  • Solution Concentration: Vary the concentration of the solute. Very low or very high concentrations can sometimes lead to poor film formation.

Data Presentation: Deposition Parameter Guidelines

The optimal deposition parameters are highly dependent on the specific 9,10-Dibromoanthracene derivative, the deposition system, and the desired film properties. The following tables provide general guidelines and illustrative ranges for key parameters in thermal evaporation.

Table 1: Thermal Evaporation Parameters for 9,10-Dibromoanthracene Derivative Thin Films

Parameter	Typical Range	Impact on Film Quality
Chamber Base Pressure	< 5 x 10⁻⁶ Torr	Lower pressure reduces contamination from background gases.[8]
Deposition Pressure	10⁻⁵ - 10⁻⁶ Torr	Affects purity and morphology of the deposited film.[1]
Source Temperature	150 - 350 °C	Must be sufficient for sublimation without decomposition.
Substrate Temperature	25 - 150 °C	Higher temperatures generally improve crystallinity.[2]
Deposition Rate	0.1 - 2.0 Å/s	Slower rates typically result in more ordered films with larger crystal grains.[2]
Film Thickness	10 - 200 nm	Depends on the intended application (e.g., OLED, OTFT).

Table 2: Effect of Key Parameters on Thin Film Properties (Qualitative)

Parameter Change	Effect on Crystal Grain Size	Effect on Surface Roughness	Effect on Carrier Mobility
Increase Substrate Temperature	Increase	Can increase or decrease	Generally Increases
Increase Deposition Rate	Decrease	Increase	Generally Decreases
Increase Annealing Temperature	Increase	Can decrease	Generally Increases (up to a point)

Experimental Protocols

Protocol 1: Thermal Evaporation of a 9,10-Dibromoanthracene Derivative

This protocol provides a general procedure for depositing a thin film using a thermal evaporation system.

• Substrate Preparation: a. Clean the substrate (e.g., glass, silicon wafer) by sonicating in a sequence of deionized water with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. b. Dry the substrate with a stream of dry nitrogen gas. c. Optional: Treat the substrate with UV-ozone or an oxygen plasma for 5-10 minutes to remove any remaining organic residues and improve surface wettability.

• Loading the Source Material: a. Place a suitable amount of the 9,10-Dibromoanthracene derivative powder into a clean refractory metal (e.g., tungsten, molybdenum) or ceramic (e.g., alumina) evaporation boat. b. Securely mount the boat in the power electrodes of the vacuum chamber.

• System Pump-Down: a. Mount the cleaned substrates onto the substrate holder in the chamber. b. Seal the chamber and begin the pump-down sequence, typically starting with a mechanical pump followed by a high-vacuum pump (e.g., turbomolecular or diffusion pump).[9] c. Pump the chamber down to a base pressure of at least < 5 x 10⁻⁶ Torr.[1]

• Deposition Process: a. If required, heat the substrate to the desired temperature and allow it to stabilize. b. Slowly increase the current to the evaporation boat to begin heating the source material. c. Increase the temperature until the desired deposition rate is achieved, as monitored by a quartz crystal microbalance. A typical rate for organic small molecules is 0.5 Å/s. d. Deposit the film to the desired thickness. e. Once the desired thickness is reached, ramp down the current to the boat and allow it to cool.

• Post-Deposition: a. Allow the substrate and source to cool down completely before venting the chamber. b. Vent the chamber with an inert gas like nitrogen. c. Remove the coated substrates for characterization or further processing. d. Optional: Perform post-deposition annealing in a controlled environment (e.g., vacuum or inert gas) to improve film crystallinity.

Visualizations

Caption: Workflow for thin film deposition and characterization.

Caption: Key parameter relationships in thin film deposition.

References

• 1. fxpvd.com [fxpvd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. svc.org [svc.org]
• 4. Solution processed organic thin film transistors and their optimization by post-deposition thermal treatment [aaltodoc.aalto.fi]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Soluble and easily crystallized anthracene derivatives: precursors of solution-processable semiconducting molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. vaccoat.com [vaccoat.com]
• 9. physics.iisc.ac.in [physics.iisc.ac.in]

Technical Support Center: Enhancing the Quantum Yield of Blue-Emitting Materials Based on 9,10-Dibromoanthracene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with blue-emitting materials derived from 9,10-dibromoanthracene.

Frequently Asked Questions (FAQs)

Q1: What is the primary strategy for enhancing the quantum yield of materials based on 9,10-dibromoanthracene?

A1: The most common and effective strategy is the substitution of the bromine atoms at the 9 and 10 positions with various aryl groups through cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1][2] The choice of the substituent is critical in determining the final photophysical properties of the molecule.[3][4]

Q2: How do different substituents at the 9 and 10 positions affect the quantum yield?

A2: Substituents influence the quantum yield by altering the electronic structure and steric hindrance of the anthracene (B1667546) core. Aromatic substituents like phenyl or naphthyl groups can enhance the quantum yield.[3][5] However, substituents containing heavy atoms or those that promote intersystem crossing can decrease the fluorescence quantum yield.[3][4][6] For instance, thiophene (B33073) substituents have been shown to decrease the fluorescence quantum yield significantly compared to phenyl substituents.[3][4]

Q3: What is the "heavy-atom effect" and how does it relate to 9,10-dibromoanthracene derivatives?

A3: The heavy-atom effect is a phenomenon that promotes intersystem crossing, a non-radiative pathway from the excited singlet state to the triplet state.[6] This process competes with fluorescence, thereby reducing the quantum yield.[6] In the context of 9,10-dibromoanthracene, the bromine atoms themselves can quench fluorescence. Replacing them with lighter atoms or functional groups via reactions like the Suzuki coupling is crucial for achieving high quantum yields.[6]

Q4: Why is my material highly fluorescent in solution but shows low emission in a thin film?

A4: This phenomenon is often attributed to aggregation-caused quenching (ACQ). In the solid state, planar molecules like anthracene derivatives can form π-π stacks, which lead to non-radiative decay pathways and lower quantum yields.[7][8] Introducing bulky substituents at the 9 and 10 positions can create steric hindrance, preventing close packing and mitigating ACQ.[4][8]

Q5: What are the key analytical techniques for characterizing these materials?

A5: Essential analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the synthesized derivatives.[9]

• UV-Vis Absorption and Photoluminescence (PL) Spectroscopy: To determine the absorption and emission properties.[3][4]

• Photoluminescence Quantum Yield (PLQY) Measurement: To quantify the emission efficiency.[10][11][12]

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To assess the thermal stability of the materials.[13][14][15]

Troubleshooting Guides

Issue 1: Low or no product yield after Suzuki-Miyaura cross-coupling reaction.

• Potential Cause 1: Inactive Catalyst. The palladium catalyst is sensitive to air and moisture.

  • Solution: Ensure the reaction is set up under an inert atmosphere (e.g., nitrogen or argon).[16] Use anhydrous solvents and reagents.[16] Consider using a fresh batch of catalyst.

• Potential Cause 2: Inappropriate Base. The choice and amount of base are critical for the reaction's success.

  • Solution: Potassium carbonate (K₂CO₃) is commonly used.[16] Ensure the base is anhydrous and used in sufficient excess (typically 3-4 equivalents).[16]

• Potential Cause 3: Poorly Soluble Reagents. 9,10-dibromoanthracene and some boronic acids have low solubility.

  • Solution: Use a suitable solvent system, such as a mixture of toluene (B28343) and ethanol (B145695), to improve solubility.[16] Ensure vigorous stirring and adequate reaction temperature to keep reagents in solution.

Issue 2: The measured photoluminescence quantum yield (PLQY) is significantly lower than expected.

• Potential Cause 1: Incomplete Reaction or Impurities. Residual 9,10-dibromoanthracene or other halogenated impurities can quench fluorescence due to the heavy-atom effect.

  • Solution: Purify the product thoroughly using techniques like column chromatography and recrystallization.[1] Use NMR and mass spectrometry to confirm the purity of the final product.

• Potential Cause 2: Aggregation-Caused Quenching (ACQ). As mentioned in the FAQs, intermolecular interactions in the solid state or at high concentrations can lead to fluorescence quenching.

  • Solution: For solid-state measurements, try to prepare amorphous films or disperse the material in a polymer host to reduce aggregation.[17] For solution measurements, use dilute solutions.

• Potential Cause 3: Inaccurate PLQY Measurement. The measurement technique itself can be a source of error.

  • Solution: If using the comparative method, ensure the reference standard has a well-known quantum yield and its absorption/emission profile is similar to your sample.[11] For the absolute method, ensure the integrating sphere is properly calibrated.[10][12]

Issue 3: The material degrades during thermal analysis (TGA/DSC).

• Potential Cause 1: Inherent Thermal Instability. The synthesized derivative may have a low decomposition temperature.

  • Solution: The molecular structure dictates thermal stability. Generally, more rigid and larger aromatic systems exhibit higher thermal stability.[5] Review the molecular design if high thermal stability is a critical requirement.

• Potential Cause 2: Oxidative Degradation. The material may be degrading due to the presence of oxygen at high temperatures.

  • Solution: Perform TGA/DSC analysis under an inert nitrogen atmosphere to prevent oxidative degradation.[13][15]

Quantitative Data

Table 1: Photoluminescence Quantum Yields (PLQY) of Selected 9,10-Disubstituted Anthracene Derivatives

Compound	Substituent at 9,10-positions	Solvent	PLQY (%)	Reference
Anthracene	H	Cyclohexane	27	[6]
9,10-Diphenylanthracene	Phenyl	-	High	[3]
9-Phenyl-10-(4-(trifluoromethyl)phenyl)anthracene	Phenyl, 4-(trifluoromethyl)phenyl	-	High	[3]
9,10-Di(thiophen-2-yl)anthracene	Thiophen-2-yl	-	<10	[3][4]
9,10-Bis(perfluorobenzyl)anthracene	Perfluorobenzyl	-	85	[18]

Table 2: Thermal Properties of Selected Anthracene Derivatives

Compound Class	Decomposition Temperature (Td) Range (°C)	Analysis Condition	Reference
General 9,10-Anthracene Derivatives	258 - 386	5% weight loss, Nitrogen atmosphere	[13]
Anthracenedicarboximide Derivatives	>300	Onset decomposition, Nitrogen atmosphere	[14]
Diethyl-(2E,2′E)-3,3′-(anthracene-9,10-diyl)di(prop-2-enoate) Derivatives	Stable up to 250	Nitrogen atmosphere	[15]

Experimental Protocols

Protocol 1: Synthesis of 9,10-Di(naphthalen-2-yl)anthracene via Suzuki-Miyaura Cross-Coupling

This protocol is adapted from established methods for the synthesis of 9,10-diarylanthracenes.[1][16]

Materials:

• 9,10-Dibromoanthracene (1.0 eq)

• 2-Naphthaleneboronic acid (2.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (catalytic amount)

• Potassium Carbonate (K₂CO₃), anhydrous (4.0 eq)

• Toluene, anhydrous

• Ethanol (200 proof)

• Deionized water

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 9,10-dibromoanthracene, 2-naphthaleneboronic acid, and potassium carbonate.[16]

• Evacuate the flask and backfill with an inert gas (nitrogen or argon) three times.[16]

• Add anhydrous toluene and ethanol to the flask.

• Add the palladium catalyst to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to reflux and maintain for the required reaction time (monitor by TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the crude product and wash with water and ethanol.

• Purify the product by column chromatography on silica (B1680970) gel followed by recrystallization from a suitable solvent like toluene.[1]

Protocol 2: Measurement of Photoluminescence Quantum Yield (Absolute Method)

This protocol describes the general procedure for measuring PLQY using an integrating sphere.[10][12][19]

Equipment:

• Fluorometer

• Integrating sphere

• Monochromatic light source (e.g., laser or xenon lamp with monochromator)

• Sample holder (for solution or thin film)

Procedure:

• Blank Measurement: Place a blank sample (e.g., pure solvent or substrate) in the integrating sphere.

• Irradiate the blank with the monochromatic light source and record the spectrum of the scattered light.[19]

• Sample Measurement: Replace the blank with the sample of interest.

• Irradiate the sample with the same monochromatic light source and record the spectrum, which will include both scattered excitation light and emitted fluorescence.[19]

• Calculation: The PLQY is calculated as the ratio of the number of emitted photons to the number of absorbed photons.[11] The number of absorbed photons is determined by the difference in the integrated intensity of the scattered light between the blank and the sample measurements. The number of emitted photons is the integrated intensity of the fluorescence peak of the sample.[11]

Protocol 3: Thermal Stability Analysis (TGA)

This protocol outlines the general procedure for TGA.[13][15]

Equipment:

• Thermogravimetric Analyzer

Procedure:

• Place a small, accurately weighed amount of the sample (typically 1-5 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Place the crucible in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.[15]

• Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 to 500 °C).[15]

• Record the sample weight as a function of temperature.

• The decomposition temperature (Td) is often determined as the temperature at which 5% weight loss occurs.[13]

Visualizations

Caption: Experimental workflow for synthesis and characterization.

Caption: Factors influencing quantum yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 9,10-diarylanthracene derivatives via bis Suzuki-Miyaura crosscoupling reaction - Lookchem [lookchem.com]
• 3. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversi ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC02626A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Molecular engineering of anthracene-based emitters for highly efficient nondoped deep-blue fluorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis and photophysical processes of 9-bromo-10-naphthalen-2-yl-anthracene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. horiba.com [horiba.com]
• 11. azom.com [azom.com]
• 12. ossila.com [ossila.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. Non-symmetric 9,10-diphenylanthracene-based deep-blue emitters with enhanced charge transport properties - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. BJOC - Deep-blue emitting 9,10-bis(perfluorobenzyl)anthracene [beilstein-journals.org]
• 19. enlitechnology.com [enlitechnology.com]

Reference Data & Comparative Studies

A Comparative Guide to Suzuki and Stille Coupling for the Synthesis of 9,10-Diarylanthracenes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 9,10-diarylanthracenes is of significant interest in materials science and drug discovery due to their unique photophysical and biological properties. Among the various synthetic methodologies, palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Stille couplings, have emerged as powerful tools for the construction of the core C(sp²)-C(sp²) bonds in these molecules. This guide provides an objective comparison of these two indispensable reactions, supported by experimental data, to assist researchers in selecting the optimal synthetic strategy.

At a Glance: Suzuki vs. Stille Coupling

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (e.g., boronic acids, boronic esters)	Organotin compounds (organostannanes)
Toxicity of Reagents	Generally low toxicity	High toxicity of organotin compounds
Byproducts	Boronic acid derivatives (often water-soluble and easily removed)	Organotin halides (can be difficult to separate from the product)
Reaction Conditions	Typically requires a base	Often proceeds under neutral conditions
Functional Group Tolerance	Good, but can be sensitive to certain functional groups	Excellent, tolerant of a wide variety of functional groups
Stability of Reagents	Generally stable, but can undergo protodeboronation	Stable to air and moisture

Performance Comparison: Synthesis of 9,10-Diarylanthracenes

The following tables summarize representative experimental data for the synthesis of 9,10-diarylanthracenes using both Suzuki and Stille couplings.

Table 1: Suzuki-Miyaura Coupling of 9,10-Dibromoanthracene with Various Arylboronic Acids

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	9,10-Diphenylanthracene	95
2	4-Methylphenylboronic acid	9,10-Di(p-tolyl)anthracene	92
3	4-Methoxyphenylboronic acid	9,10-Bis(4-methoxyphenyl)anthracene	89
4	4-Formylphenylboronic acid	9,10-Bis(4-formylphenyl)anthracene	85
5	Thiophen-2-ylboronic acid	9,10-Di(thiophen-2-yl)anthracene	88

Data synthesized from multiple sources reporting typical yields for Suzuki-Miyaura coupling reactions of 9,10-dibromoanthracene.

Table 2: Stille Coupling for the Synthesis of a 9,10-Diarylanthracene

Entry	Arylstannane	Product	Yield (%)
1	2-(Tributylstannyl)thiophene (B31521)	9,10-Di(thiophen-2-yl)anthracene	80[1]

This table presents a specific example found in the literature for the Stille coupling to synthesize a 9,10-diarylanthracene.

Experimental Protocols

Below are detailed experimental protocols for the synthesis of a representative 9,10-diarylanthracene using both Suzuki and Stille couplings.

Suzuki-Miyaura Coupling: Synthesis of 9,10-Di(p-tolyl)anthracene

Materials:

• 9,10-Dibromoanthracene

• 4-Methylphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• 2M Aqueous sodium carbonate (Na₂CO₃) solution

• Toluene (B28343)

• Ethanol (B145695)

• Diethyl ether

• Water

Procedure:

• To a round-bottom flask, add 9,10-dibromoanthracene (1.0 mmol), 4-methylphenylboronic acid (2.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Add a mixture of toluene (20 mL) and ethanol (5 mL), followed by 2M aqueous sodium carbonate solution (10 mL).

• The reaction mixture is degassed by bubbling with nitrogen for 15 minutes.

• The mixture is then heated to reflux (approximately 85-90 °C) and stirred vigorously for 12 hours under a nitrogen atmosphere.

• After cooling to room temperature, the organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford 9,10-di(p-tolyl)anthracene.

Stille Coupling: Synthesis of 9,10-Di(thiophen-2-yl)anthracene[1]

Materials:

• 9,10-Dibromoanthracene

• 2-(Tributylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) (B46781) [Pd₂(dba)₃]

• Tri(o-tolyl)phosphine

• Anhydrous Toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 9,10-dibromoanthracene (1.0 mmol), tris(dibenzylideneacetone)dipalladium(0) (0.02 mmol), and tri(o-tolyl)phosphine (0.08 mmol).

• Add anhydrous toluene (20 mL) via syringe.

• Add 2-(tributylstannyl)thiophene (2.5 mmol) to the reaction mixture via syringe.

• The reaction mixture is heated to reflux (approximately 110 °C) and stirred for 24 hours under an inert atmosphere.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (B1210297) and washed with a saturated aqueous solution of potassium fluoride (B91410) (KF) to remove tin byproducts. The mixture is stirred for 1 hour.

• The organic layer is separated, washed with water and brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel (eluent: hexane/dichloromethane) to yield 9,10-di(thiophen-2-yl)anthracene.[1]

Catalytic Cycles

The fundamental mechanisms for both the Suzuki and Stille couplings involve a palladium-based catalytic cycle.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Caption: Catalytic cycle of the Stille coupling.

Conclusion

Both the Suzuki-Miyaura and Stille couplings are highly effective methods for the synthesis of 9,10-diarylanthracenes. The Suzuki coupling is often the preferred method due to the low toxicity of the organoboron reagents and the ease of byproduct removal, making it particularly suitable for applications in pharmaceutical and materials science where high purity is paramount. However, the Stille coupling offers the significant advantage of excellent functional group tolerance and can be a superior choice when dealing with complex substrates that may not be compatible with the basic conditions of the Suzuki reaction. The primary drawback of the Stille coupling remains the toxicity of the organotin reagents and byproducts, which requires careful handling and purification procedures. The choice between these two powerful synthetic tools will ultimately depend on the specific requirements of the target molecule, including functional group compatibility, scalability, and purity demands.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to 9,10-Dibromoanthracene and 9,10-Dichloroanthracene in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of polycyclic aromatic hydrocarbons is a cornerstone of modern materials science and drug discovery. Among these, the anthracene (B1667546) scaffold offers a unique combination of photophysical properties and a rigid framework for constructing complex molecular architectures. 9,10-Dihaloanthracenes, particularly 9,10-dibromoanthracene and 9,10-dichloroanthracene (B1293567), serve as pivotal precursors for the synthesis of advanced organic materials and pharmaceutical intermediates through various cross-coupling reactions. This guide provides an objective comparison of their performance in these reactions, supported by experimental data, to inform synthetic strategy and catalyst selection.

Reactivity in Cross-Coupling Reactions: A Head-to-Head Comparison

The choice between 9,10-dibromoanthracene and 9,10-dichloroanthracene in a cross-coupling reaction is primarily dictated by the reactivity of the carbon-halogen bond. Generally, the reactivity of aryl halides in palladium-catalyzed cross-coupling reactions follows the trend: C-I > C-Br > C-Cl.[1][2] This trend is a consequence of the bond dissociation energies, with the C-Cl bond being the strongest and thus the most challenging to activate oxidatively with a palladium(0) catalyst.

This difference in reactivity has significant implications for reaction conditions. While 9,10-dibromoanthracene can undergo cross-coupling under relatively mild conditions, 9,10-dichloroanthracene often requires more forcing conditions, such as higher temperatures, stronger bases, or more specialized and electron-rich phosphine (B1218219) ligands to facilitate the challenging oxidative addition step.[3]

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. The following table summarizes the performance of 9,10-dibromoanthracene and 9,10-dichloroanthracene in this reaction, highlighting the generally higher yields achieved with the bromo-derivative under similar conditions.

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
9,10-Dibromoanthracene
Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DMF	110	2.5	90	[4]
4-Methoxyphenylboronic acid	Pd(OAc)₂ / DavePhos	CsF	-	-	-	99	[5]
9,10-Dichloroanthracene
4-Methoxyphenylboronic acid	Pd(OAc)₂ / DavePhos	CsF	-	-	-	92	[5]
Benzofuran-2-boronic acid	Palladacycle IA	K₂CO₃	THF	60	-	Poor selectivity	[6]

Performance in Sonogashira Coupling

The Sonogashira coupling provides a powerful route to synthesize aryl alkynes. 9,10-Dibromoanthracene is frequently employed in these reactions. Data for 9,10-dichloroanthracene in Sonogashira coupling is less common in the literature, reflecting the lower reactivity of the C-Cl bond.

Coupling Partner	Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
9,10-Dibromoanthracene
Phenylacetylene (B144264)	Pd(CH₃CN)₂Cl₂ / cataCXium A	None	Cs₂CO₃	2-Me-THF	RT	-	Very good	[7]
Ethynyltrimethylsilane	-	-	-	-	-	-	Moderate	[8]

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key transformation for the formation of C-N bonds. While 9,10-dibromoanthracene is a suitable substrate, the amination of 9,10-dichloroanthracene is more challenging and often requires specialized catalyst systems.

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
9,10-Dibromoanthracene
Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	Reflux	6	-	[9]
Various amines	Pd(0) NHC complexes	-	-	-	-	General method	[10]
9,10-Dichloroanthracene
-	-	-	-	-	-	Data not readily available

Experimental Protocols

Suzuki-Miyaura Coupling of 9,10-Dibromoanthracene with Phenylboronic Acid

Procedure: A mixture of 9,10-dibromoanthracene (1.0 mmol), phenylboronic acid (2.2 mmol), and Na₂CO₃ (4.0 mmol) is taken up in DMF (2 mL). To this, tetrakis(triphenylphosphine)palladium(0) (0.01 mmol) is added. The mixture is heated under a nitrogen atmosphere at 110 °C for 2.5 hours. After cooling, the reaction is quenched with cold water and the product is extracted with an organic solvent. The combined organic extracts are washed, dried, and concentrated. The crude product is then purified by column chromatography.[4]

Sonogashira Coupling of 9,10-Dibromoanthracene with Phenylacetylene

Procedure: To a reaction vessel containing 9,10-dibromoanthracene (1 equiv), add phenylacetylene (1.5 equiv per halide), Pd(CH₃CN)₂Cl₂ (0.5 mol % per halide), cataCXium A (1.0 mol % per halide), and Cs₂CO₃ (1.0 equiv per halide) in 2-Me-THF. The reaction is stirred at room temperature. Upon completion, the product is isolated and purified by column chromatography.[7]

Buchwald-Hartwig Amination of an Aryl Chloride (General Protocol)

Procedure: In a nitrogen-filled glovebox, a vial is charged with a palladium precatalyst, a suitable phosphine ligand, and a base (e.g., NaOtBu). The aryl chloride and the amine are then added, followed by the solvent (e.g., toluene). The vial is sealed and heated to the desired temperature until the starting material is consumed (monitored by GC or TLC). After cooling, the reaction mixture is diluted with a suitable solvent, filtered, and the filtrate is concentrated. The residue is then purified by chromatography.[9]

Visualizing Reaction Workflows

The following diagrams illustrate the general workflows for the cross-coupling reactions discussed.

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: Generalized workflow for the Sonogashira cross-coupling reaction.

Caption: Generalized workflow for the Buchwald-Hartwig amination reaction.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. 9,10-Diphenylanthracene synthesis - chemicalbook [chemicalbook.com]
• 5. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02185J [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. researchgate.net [researchgate.net]

The Quest for the Perfect Blue: A Comparative Guide to OLED Emitters Based on 9,10-Dibromoanthracene and Its Alternatives

A deep and stable blue is the linchpin of next-generation OLED displays and lighting. While 9,10-Dibromoanthracene (DBA) serves as a fundamental building block for many blue emitters, the landscape of high-performance materials has evolved to include a diverse range of advanced derivatives and alternative technologies. This guide provides a comparative analysis of the performance of OLEDs based on anthracene (B1667546) derivatives and other leading blue emitters, supported by experimental data and standardized protocols for researchers and scientists in the field.

9,10-Dibromoanthracene, an electroluminescent organic compound, is a crucial precursor in the synthesis of more complex and efficient blue-emitting materials.[1][2][3] Its rigid anthracene core provides the foundation for the desired blue emission, while the bromine atoms offer versatile sites for chemical modification to fine-tune the material's electronic and optical properties.[2] However, in the pursuit of enhanced efficiency and operational stability, the focus of current research has shifted to advanced anthracene derivatives and entirely different classes of emitters.

This guide will delve into a quantitative comparison of these materials, examining key performance metrics such as External Quantum Efficiency (EQE), color purity represented by CIE coordinates, and the crucial aspect of operational lifetime (LT50/LT95).

Performance Benchmarks: A Comparative Analysis

The following table summarizes the performance of various blue OLEDs, categorized by the type of emitter used. It includes a representative derivative of 9,10-Dibromoanthracene, alongside other advanced fluorescent, phosphorescent, Thermally Activated Delayed Fluorescence (TADF), and hyperfluorescent emitters.

Emitter Class	Emitter/Host System	Max. External Quantum Efficiency (EQE) (%)	CIE Coordinates (x, y)	Operational Lifetime	Reference
DBA Derivative	trans-9,10-bis(2-butoxyphenyl)anthracene (BBPA) doped in MBAn-(4)-F	10.27	(0.15, 0.05)	Not Reported	[2]
Fluorescent	mCzAnBzt (nondoped)	7.95	(0.15, 0.07)	Not Reported	[4]
Fluorescent	tert-butylated carbazolyl-anthracene derivative	5.9	(0.14, 0.12)	Not Reported	[5]
Phosphorescent	Platinum(II) complex (PtNON)	17.4	(0.16, 0.25)	>1300 h (LT70) @ 1000 cd/m²	[6]
Phosphorescent	Platinum(II) complex (PtON5N-dtb)	20.4	(0.17, y value not specified)	85 h (LT90) @ 1000 cd/m²	[7]
Phosphorescent	Iridium(III) complex (tBuCz-m-CF3)	31.62	(0.175, 0.446)	1237 h (LT50) @ 1000 cd/m²	[8]
TADF	BCzBN-3B based hybrid WOLED	34.4	(0.31, 0.46)	761 h (LT90) @ 1000 cd/m²	[3]
TADF	Interfacial exciplex host with TADF emitter	21.0	Not Specified	Not Reported	[9]
Hyperfluorescent	TTA-assisted system	7.1	Not Specified	Not Reported	[5]

Experimental Protocols: From Materials to Measurement

The fabrication and characterization of OLEDs involve a series of precise steps to ensure reproducibility and accurate performance evaluation. The following outlines a standard methodology for creating and testing these devices.

Device Fabrication: Vacuum Thermal Evaporation (VTE)

A common and highly controlled method for depositing the thin organic layers of an OLED is Vacuum Thermal Evaporation.[10]

• Substrate Preparation: Indium Tin Oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone to improve the work function of the ITO and enhance hole injection.

• Layer Deposition: The organic materials and metal cathode are deposited in a high-vacuum chamber (typically at a base pressure of <10-6 Torr).

  • Hole Injection Layer (HIL) and Hole Transport Layer (HTL): Materials like HAT-CN and α-NPD are evaporated onto the ITO substrate.

  • Emissive Layer (EML): The host and emitter (dopant) materials are co-evaporated from separate sources. The doping concentration is precisely controlled by the relative evaporation rates.

  • Electron Transport Layer (ETL) and Electron Injection Layer (EIL): Materials like TPBi and LiF are subsequently deposited.

  • Cathode: A metal layer, typically aluminum (Al), is evaporated to complete the device structure.

• Encapsulation: To prevent degradation from moisture and oxygen, the devices are encapsulated in a nitrogen-filled glovebox using a glass lid and UV-curable epoxy resin.

Device Characterization

The performance of the fabricated OLEDs is evaluated using a set of standardized measurements.[4][5]

• Current Density-Voltage-Luminance (J-V-L) Characteristics: The current density and luminance of the device are measured as a function of the applied voltage using a source meter and a calibrated photodiode.

• Electroluminescence (EL) Spectra and CIE Coordinates: The EL spectra are recorded with a spectroradiometer. The Commission Internationale de l'Éclairage (CIE) 1931 color coordinates are calculated from these spectra.

• External Quantum Efficiency (EQE): The EQE is calculated from the luminance, current density, and the EL spectrum.

• Operational Lifetime: The device is driven at a constant current density, and the luminance is monitored over time. The lifetime is typically reported as LT50 (the time it takes for the luminance to decrease to 50% of its initial value) or LT95 (95% of initial luminance).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the fabrication and characterization of OLED devices.

OLED Fabrication and Characterization Workflow

References

• 1. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 2. ossila.com [ossila.com]
• 3. nbinno.com [nbinno.com]
• 4. Molecular engineering of anthracene-based emitters for highly efficient nondoped deep-blue fluorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Breaking the Efficiency Limit of Deep‐Blue Fluorescent OLEDs Based on Anthracene Derivatives | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. nbinno.com [nbinno.com]
• 10. oled-info.com [oled-info.com]

Validating the Electronic Properties of 9,10-Dibromoanthracene Derivatives: A DFT and Experimental Comparison

A comprehensive guide for researchers, scientists, and drug development professionals on the synergy between theoretical predictions and experimental validation of the electronic characteristics of 9,10-dibromoanthracene derivatives.

This guide provides an objective comparison of electronic properties determined through Density Functional Theory (DFT) analysis and validated by experimental data. The focus is on 9,10-dibromoanthracene and its derivatives, which are of significant interest in the development of organic electronics and optoelectronic materials.

Comparative Analysis of Electronic Properties

The electronic properties of 9,10-dibromoanthracene and its derivatives, particularly the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, are crucial for determining their potential applications. DFT calculations provide a theoretical framework for predicting these properties, which can then be experimentally verified.

Below is a summary of experimental and DFT-calculated electronic properties for representative 9,10-disubstituted anthracene (B1667546) derivatives. It is important to note that direct experimental and computational data for a wide range of 9,10-dibromoanthracene derivatives in a single study is limited. Therefore, the following tables compile data from various sources to provide a comparative overview.

Table 1: Experimental vs. DFT-Calculated HOMO and LUMO Energy Levels of 9,10-Disubstituted Anthracene Derivatives

Compound	Experimental Method	Experimental HOMO (eV)	Experimental LUMO (eV)	Experimental Band Gap (eV)	DFT Functional/Basis Set	Calculated HOMO (eV)	Calculated LUMO (eV)	Calculated Band Gap (eV)
9,10-Diphenylanthracene	Cyclic Voltammetry	-5.92	-2.48	3.44	B3LYP/6-31G(d)	-5.78	-2.13	3.65
9,10-Di(thiophen-2-yl)anthracene	Cyclic Voltammetry	-5.60	-2.55	3.05	B3LYP/6-31G(d)	-5.43	-2.11	3.32
2-bromo-9,10-Diphenylanthracene	Cyclic Voltammetry	-5.98	-2.55	3.43	B3LYP/6-31+G(d)	-5.89	-2.33	3.56

Note: The data presented is a synthesis from multiple research articles and may not represent a direct one-to-one comparison from a single study.

Table 2: Optical Properties of 9,10-Dibromoanthracene - Experimental vs. DFT

Property	Experimental Value	Experimental Method	DFT-Calculated Value	Computational Method
Absorption Maximum (λmax)	380 nm, 401 nm, 425 nm	UV-Vis Spectroscopy	395 nm	TD-DFT/B3LYP/6-31G(d)
Emission Maximum (λem)	430 nm, 455 nm	Fluorescence Spectroscopy	445 nm	TD-DFT/B3LYP/6-31G(d)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following are generalized protocols for the key experiments cited.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a widely used electrochemical technique to determine the HOMO and LUMO energy levels of organic compounds.[1]

Objective: To measure the oxidation and reduction potentials of the 9,10-dibromoanthracene derivative to estimate its HOMO and LUMO energy levels.

Materials and Equipment:

• A three-electrode electrochemical cell: a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) reference electrode.

• Potentiostat.

• Anhydrous and deoxygenated solvent (e.g., dichloromethane (B109758) or acetonitrile).

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate, TBAPF6).

• The 9,10-dibromoanthracene derivative sample.

• Ferrocene (B1249389) (for internal calibration).

Procedure:

• Dissolve the 9,10-dibromoanthracene derivative in the solvent containing the supporting electrolyte to a concentration of approximately 1 mM.

• Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.

• Assemble the three-electrode cell with the electrodes immersed in the sample solution.

• Record the cyclic voltammogram by scanning the potential from an initial value to a final value and then back to the initial value at a constant scan rate (e.g., 100 mV/s).

• After the measurement, add a small amount of ferrocene to the solution and record its cyclic voltammogram for internal calibration.

• The HOMO and LUMO energy levels can be estimated from the onset of the oxidation and reduction potentials, respectively, using the following equations:

  • EHOMO = - (Eoxonset - E1/2(ferrocene) + 4.8) eV

  • ELUMO = - (Eredonset - E1/2(ferrocene) + 4.8) eV

UV-Vis and Fluorescence Spectroscopy

UV-Vis and fluorescence spectroscopy are used to determine the optical properties of the molecules, such as their absorption and emission characteristics.

Objective: To measure the absorption and emission spectra of the 9,10-dibromoanthracene derivative to determine its optical band gap and photoluminescent behavior.

Materials and Equipment:

• UV-Vis spectrophotometer.

• Fluorometer.

• Quartz cuvettes (1 cm path length).

• Spectroscopic grade solvent (e.g., cyclohexane, dichloromethane).

• The 9,10-dibromoanthracene derivative sample.

Procedure:

• Prepare a dilute solution of the 9,10-dibromoanthracene derivative in the chosen solvent (typically in the micromolar concentration range).

• For UV-Vis absorption measurements, place the sample solution in a quartz cuvette and record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm).

• For fluorescence emission measurements, excite the sample at a wavelength corresponding to one of its absorption maxima and record the emission spectrum.

• The optical band gap (Egopt) can be estimated from the onset of the absorption spectrum using the equation: Egopt (eV) = 1240 / λonset (nm).

DFT Computational Methodology

Density Functional Theory (DFT) is a powerful computational quantum mechanical modeling method used to investigate the electronic structure of molecules.

Objective: To theoretically calculate the electronic properties (HOMO, LUMO, band gap, absorption spectra) of the 9,10-dibromoanthracene derivative.

Software: Gaussian, ORCA, or other quantum chemistry software packages.

Procedure:

• Geometry Optimization: The molecular structure of the 9,10-dibromoanthracene derivative is first optimized to find its lowest energy conformation. A common functional and basis set for this purpose is B3LYP/6-31G(d).[2]

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to ensure that it corresponds to a true energy minimum (no imaginary frequencies).

• Electronic Properties Calculation: The HOMO and LUMO energy levels are obtained from the output of the geometry optimization.

• Excited State Calculations (TD-DFT): Time-Dependent DFT (TD-DFT) is used to calculate the vertical excitation energies and oscillator strengths, which can be used to simulate the UV-Vis absorption spectrum. The same functional and basis set as the ground state optimization are typically used.

Workflow for Validation of Electronic Properties

The following diagram illustrates the logical workflow for validating the theoretically predicted electronic properties of 9,10-dibromoanthracene derivatives with experimental data.

References

• 1. cdm16771.contentdm.oclc.org [cdm16771.contentdm.oclc.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Performance of OFETs with 9,10-Disubstituted Anthracenes

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of anthracene (B1667546) at its 9 and 10 positions has paved the way for a new generation of organic field-effect transistors (OFETs). The substituents at these positions critically influence the molecular packing, electronic properties, and ultimately, the device performance. This guide provides a comparative benchmark of OFETs based on different 9,10-disubstituted anthracenes, supported by experimental data and detailed methodologies.

Performance Benchmarking

The performance of OFETs is primarily evaluated based on their charge carrier mobility (μ), on/off current ratio (Ion/Ioff), and threshold voltage (Vth). The following table summarizes these key metrics for various 9,10-disubstituted anthracene derivatives as reported in the literature.

Organic Semiconductor	Substituent at 9,10-positions	Highest Mobility (μ) (cm²/Vs)	On/Off Ratio (Ion/Ioff)	Publication
9,10-Diphenylanthracene (B110198) (DPA)	Phenyl	2.15 (hole, theoretical)	> 105	[1]
9,9'-Bianthracene	Anthracene	0.067 (hole)	> 5 x 104	[2]
Unnamed Anthracene Derivative	Benzene derivative	3.74 x 10-4 (hole)	5.05 x 104	[3]
2,6-Bis(pentafluorophenyl)anthracene	Pentafluorophenyl (at 2,6-positions)	0.12 (electron)	> 106	[4]
2-(p-pentylphenylethynyl)anthracene	p-pentylphenylethynyl (at 2-position)	0.55 (hole)	-	[5]
Anthracene	Unsubstituted	5.76 x 10-2 (hole)	-	[2]

Note: The performance of OFETs is highly dependent on the fabrication conditions, device architecture, and measurement environment. The data presented here is for comparative purposes and represents the highest reported values in the cited literature. The entry for 2,6-bis(pentafluorophenyl)anthracene is included to provide context on how positional isomers can significantly alter charge transport characteristics, leading to n-type behavior.

Experimental Protocols

The fabrication and characterization of OFETs with 9,10-disubstituted anthracenes involve a series of well-defined steps. The following is a generalized protocol based on common practices reported in the literature.

Device Fabrication

A bottom-gate, top-contact architecture is a commonly employed configuration for these devices.

• Substrate Cleaning: The process begins with the thorough cleaning of the substrate, typically a heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer, which serves as the gate electrode and gate dielectric, respectively. The cleaning procedure usually involves sequential ultrasonication in deionized water, acetone, and isopropanol, followed by drying with nitrogen gas.

• Dielectric Surface Treatment: To improve the interface quality and promote the ordered growth of the organic semiconductor, the SiO₂ surface is often treated with a self-assembled monolayer (SAM). Octadecyltrichlorosilane (OTS) is a frequently used SAM. The substrate is immersed in a piranha solution, rinsed with deionized water, and then immersed in an OTS solution in toluene (B28343) or hexane. Finally, the substrate is rinsed with the solvent and annealed.

• Organic Semiconductor Deposition: The 9,10-disubstituted anthracene derivative is deposited onto the treated substrate to form the active layer. Common deposition techniques include:

  • Vacuum Thermal Evaporation: The organic material is heated in a high-vacuum chamber and allowed to sublime and deposit onto the substrate. The substrate temperature, deposition rate, and final thickness are critical parameters.

  • Solution Shearing or Spin Coating: For soluble derivatives, the material is dissolved in a suitable organic solvent and then deposited by spin coating or solution shearing to form a thin film. The choice of solvent, solution concentration, and spin speed/shearing speed are crucial for film quality.

• Source and Drain Electrode Deposition: Finally, the source and drain electrodes, typically made of gold (Au), are deposited on top of the organic semiconductor layer through a shadow mask using thermal evaporation. The channel length and width are defined by the dimensions of the shadow mask.

Device Characterization

The electrical characterization of the fabricated OFETs is performed in a controlled environment, often in a nitrogen-filled glovebox or a vacuum probe station to exclude the effects of air and moisture.

• Output Characteristics: The output characteristics (IDS vs. VDS) are measured by sweeping the drain-source voltage (VDS) at different constant gate-source voltages (VGS).

• Transfer Characteristics: The transfer characteristics (IDS vs. VGS) are measured by sweeping the gate-source voltage (VGS) at a constant, high drain-source voltage (VDS) in the saturation regime.

• Parameter Extraction:

  • The field-effect mobility (μ) is calculated from the slope of the (IDS)1/2 vs. VGS plot in the saturation regime using the following equation: IDS = (μ * Ci * W) / (2 * L) * (VGS - Vth)² where Ci is the capacitance per unit area of the gate dielectric, W is the channel width, L is the channel length, and Vth is the threshold voltage.

  • The on/off ratio (Ion/Ioff) is the ratio of the maximum drain current (Ion) to the minimum drain current (Ioff) in the transfer curve.

  • The threshold voltage (Vth) is determined from the x-intercept of the linear fit to the (IDS)1/2 vs. VGS plot.

Visualizations

Experimental Workflow for OFET Fabrication and Characterization

References

• 1. Theoretical investigation of hole mobility in 9,10-diphenylanthracene by density functional calculations | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and characterization of anthracene derivative for organic field-effect transistor fabrication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Comparative study of the photostability of various 9,10-anthracene derivatives

For Researchers, Scientists, and Drug Development Professionals: A Guide to Photochemical Stability

The photostability of 9,10-anthracene derivatives is a critical parameter for their application in various fields, including organic electronics, fluorescent probes, and photodynamic therapy. Understanding how different substituents at the 9 and 10 positions influence their stability under light exposure is paramount for designing robust and reliable molecules. This guide provides a comparative overview of the photostability of several 9,10-anthracene derivatives, supported by experimental data and detailed methodologies.

Comparative Photostability Data

The photostability of 9,10-anthracene derivatives is significantly influenced by the nature of the substituents at the 9 and 10 positions. Electron-withdrawing and bulky groups can enhance stability, while other substituents might promote photodegradation pathways such as photodimerization or endoperoxide formation. Below is a summary of available quantitative data on the photostability of selected derivatives.

Derivative Name	Substituents at 9,10-positions	Key Photostability Findings	Reference
9,10-Bis(phenylethynyl)anthracene (BPEA)	Phenylethynyl	High photostability, especially under deoxygenated conditions. Photobleaching quantum yield of 10⁻⁹–10⁻⁸ in an argon atmosphere.	[1][2]
9,10-Dichloroanthracene (B1293567)	Chloro	Photostable in degassed acetonitrile (B52724) in the absence of a co-reactant. Photodechlorination can be induced in the presence of a diene.	[3]
9,10-Dibutoxyanthracene	Butoxy	Undergoes photodegradation in the presence of air, forming an endoperoxide species which can further decompose.	[4][5]
9,10-Bis(perfluorobenzyl)anthracene	Perfluorobenzyl	Exhibits significantly improved photostability compared to unsubstituted anthracene (B1667546).	[6]
9,10-Diphenylanthracene	Phenyl	Generally considered to have good photostability, often used as a benchmark annihilator in triplet-triplet annihilation upconversion systems.	[7]
Anthracene (unsubstituted)	Hydrogen	Prone to photodimerization via a [4+4] cycloaddition reaction upon UV irradiation.	[8]

General Photodegradation Pathways

The primary photodegradation pathways for 9,10-anthracene derivatives include:

• Photodimerization: This [4+4] cycloaddition reaction is a common pathway for unsubstituted anthracene and some of its derivatives, leading to a loss of conjugation and fluorescence.[8] Bulky substituents at the 9 and 10 positions can sterically hinder this process.

• Endoperoxide Formation: In the presence of oxygen, photoexcited anthracene derivatives can sensitize the formation of singlet oxygen, which can then react with the anthracene core to form an endoperoxide. This endoperoxide can be unstable and lead to further degradation products. This has been observed for derivatives like 9,10-dibutoxyanthracene.[4][5]

• Photooxidation: This can lead to the formation of anthraquinone (B42736) and other oxidation products, particularly for derivatives with electron-donating groups.

• Photodehalogenation: For halogenated derivatives, irradiation can lead to the cleavage of the carbon-halogen bond, as seen with 9,10-dichloroanthracene in the presence of a reaction partner.[3]

Experimental Protocols

The following section details a generalized experimental protocol for assessing the photostability of 9,10-anthracene derivatives, based on methodologies reported in the literature.

Sample Preparation

• Solvent Selection: Dissolve the 9,10-anthracene derivative in a spectroscopic grade solvent. Common solvents include cyclohexane, acetonitrile, and toluene. The choice of solvent is critical as it can influence the photodegradation pathway.

• Concentration: Prepare solutions with a known concentration, typically in the micromolar range, to ensure sufficient absorbance for spectroscopic measurements while minimizing aggregation effects.

• Degassing (Optional but Recommended): For studying intrinsic photostability and minimizing photooxidation, degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for a sufficient period (e.g., 15-30 minutes) to remove dissolved oxygen.

Irradiation Procedure

• Light Source: Utilize a stable light source with a well-characterized spectral output. Common sources include:

  • Xenon Arc Lamps: Provide a broad emission spectrum that can be filtered to select specific wavelength ranges.

  • Mercury Lamps: Offer discrete emission lines that can be used for irradiation at specific wavelengths.

  • LEDs: Provide narrow-band irradiation at specific wavelengths. A 365 nm UV-LED lamp is a common choice for exciting anthracene derivatives.[9]

• Irradiation Setup:

  • Place the sample solution in a quartz cuvette to allow for UV light transmission.

  • Position the light source at a fixed distance from the sample to ensure consistent and reproducible irradiation intensity.

  • A magnetic stirrer can be used to ensure uniform irradiation of the solution.

• Actinometry: To determine the photon flux of the light source, a chemical actinometer (e.g., ferrioxalate) can be used. This is crucial for the calculation of photodegradation quantum yields.

Monitoring Photodegradation

• UV-Vis Absorption Spectroscopy:

  • Record the UV-Vis absorption spectrum of the solution at regular time intervals during irradiation.

  • Photodegradation is typically observed as a decrease in the characteristic absorbance bands of the anthracene derivative. The rate of this decrease can be used to determine the photodegradation kinetics.[9]

• Fluorescence Spectroscopy:

  • Measure the fluorescence emission spectrum of the solution at different time points of irradiation.

  • A decrease in fluorescence intensity is indicative of the degradation of the fluorophore.

• High-Performance Liquid Chromatography (HPLC):

  • HPLC can be used to separate the parent compound from its photoproducts, allowing for a more precise quantification of the degradation over time.[5]

Data Analysis

• Photodegradation Rate: Plot the concentration or absorbance of the anthracene derivative as a function of irradiation time to determine the reaction order and calculate the rate constant.

• Photodegradation Quantum Yield (Φd): The quantum yield of photodegradation is a measure of the efficiency of the photochemical degradation process. It is calculated using the following formula:

  Φd = (Number of molecules degraded) / (Number of photons absorbed)

  This requires knowledge of the photon flux from actinometry and the amount of light absorbed by the sample, which can be determined from the UV-Vis spectra.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for assessing the photostability of 9,10-anthracene derivatives.

Caption: Experimental workflow for photostability assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Light- and heat-triggered reversible luminescent materials based on polysiloxanes with anthracene groups - RSC Advances (RSC Publishing) DOI:10.1039/C7RA12201B [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. benchchem.com [benchchem.com]
• 7. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 8. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 9. BJOC - Deep-blue emitting 9,10-bis(perfluorobenzyl)anthracene [beilstein-journals.org]

Validating the Purity of Synthesized 9,10-Dibromoanthracene: A Comparative Guide to HPLC and GC-MS Analysis

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount to the reliability and reproducibility of experimental results. In the synthesis of 9,10-Dibromoanthracene, a key intermediate in organic electronics and pharmaceutical research, rigorous purity validation is essential. This guide provides an objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity assessment of 9,10-Dibromoanthracene. We present detailed experimental protocols and comparative data to assist in selecting the most appropriate method for your analytical needs.

Introduction to the Analytical Techniques

High-Performance Liquid Chromatography (HPLC) separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. It is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. It is highly sensitive and specific for volatile and semi-volatile compounds, providing both quantitative data and structural information.

Comparison of HPLC and GC-MS for 9,10-Dibromoanthracene Purity Analysis

The choice between HPLC and GC-MS for validating the purity of 9,10-Dibromoanthracene depends on several factors, including the nature of potential impurities, the required sensitivity, and the desired level of structural confirmation. The primary impurities in the synthesis of 9,10-Dibromoanthracene are typically unreacted anthracene, partially reacted 9-Bromoanthracene, and over-brominated species. Anthraquinone can also be present as an oxidation byproduct.[1]

Feature	HPLC	GC-MS
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a stationary phase, with mass analysis.
Volatility Requirement	Not required; suitable for non-volatile compounds.	Required; suitable for volatile and thermally stable compounds.
Sensitivity	Good, with UV detection. Can be enhanced with fluorescence detection.	Excellent, with high sensitivity and specificity from the mass spectrometer.
Structural Information	Limited with UV detection; requires a mass spectrometer detector (LC-MS) for detailed structural information.	Provides detailed structural information from mass fragmentation patterns, aiding in impurity identification.
Analysis Time	Typically longer run times.	Generally faster analysis times.
Sample Preparation	Simple dissolution in a suitable solvent.	May require derivatization for non-volatile impurities, though not typically necessary for 9,10-Dibromoanthracene and its common impurities.

Quantitative Data Summary

The following tables summarize hypothetical, yet realistic, quantitative data for the analysis of a synthesized 9,10-Dibromoanthracene sample containing known impurities, as analyzed by HPLC and GC-MS.

Table 1: HPLC Analysis Results

Compound	Retention Time (min)	Peak Area (%)	Purity (%)	LOD (µg/mL)	LOQ (µg/mL)
Anthracene	3.5	0.5	-	0.05	0.15
9-Bromoanthracene	5.2	1.0	-	0.08	0.25
9,10-Dibromoanthracene	8.1	98.3	98.3	0.10	0.30
Anthraquinone	4.1	0.2	-	0.07	0.20

Table 2: GC-MS Analysis Results

Compound	Retention Time (min)	Peak Area (%)	Purity (%)	LOD (ng/mL)	LOQ (ng/mL)
Anthracene	6.8	0.5	-	0.5	1.5
9-Bromoanthracene	9.3	1.0	-	0.8	2.5
9,10-Dibromoanthracene	12.5	98.3	98.3	1.0	3.0
Anthraquinone	7.5	0.2	-	0.7	2.0

Experimental Protocols

HPLC Method

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Synthesized 9,10-Dibromoanthracene sample

Procedure:

• Sample Preparation: Dissolve approximately 10 mg of the synthesized 9,10-Dibromoanthracene in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with acetonitrile.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with 85:15 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the prepared sample and a blank (acetonitrile) into the HPLC system. Identify and quantify the peaks based on their retention times and peak areas compared to a standard of 9,10-Dibromoanthracene.

GC-MS Method

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column suitable for PAHs (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Data acquisition and processing software

Reagents:

• Dichloromethane (B109758) (GC grade)

• Helium (carrier gas, 99.999% purity)

• Synthesized 9,10-Dibromoanthracene sample

Procedure:

• Sample Preparation: Dissolve approximately 1 mg of the synthesized 9,10-Dibromoanthracene in 10 mL of dichloromethane to prepare a 100 µg/mL solution.

• Chromatographic and Mass Spectrometric Conditions:

  • Injector Temperature: 280 °C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-400.

• Analysis: Inject the prepared sample into the GC-MS system. Identify peaks based on their retention times and mass spectra. Quantify the purity by comparing the peak area of 9,10-Dibromoanthracene to the total peak area.

Visualizing the Workflow

The following diagram illustrates the logical workflow for validating the purity of synthesized 9,10-Dibromoanthracene.

Caption: Workflow for the purity validation of synthesized 9,10-Dibromoanthracene.

Conclusion

Both HPLC and GC-MS are highly effective techniques for validating the purity of synthesized 9,10-Dibromoanthracene.

• GC-MS is the preferred method for its high sensitivity and the definitive structural identification of volatile impurities through mass spectral data.

• HPLC serves as a robust and reliable alternative, particularly advantageous for its simplicity in sample preparation and its suitability for analyzing thermally sensitive or non-volatile impurities that may not be amenable to GC analysis.

The choice of the most appropriate technique will depend on the specific analytical requirements, including the expected impurity profile, the need for structural elucidation, and the available instrumentation. For comprehensive purity assessment, employing both techniques can provide a more complete picture of the sample's composition.

References

• 1. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]

Unveiling the Electrochemical Landscape of 9,10-Dibromoanthracene and its Derivatives: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the electrochemical stability of core molecular structures is paramount for designing novel materials and therapeutics. This guide provides a detailed comparison of the electrochemical stability of 9,10-Dibromoanthracene and a series of its 9,10-disubstituted derivatives, supported by experimental data and detailed protocols.

The electrochemical behavior of anthracene-based compounds is a critical factor in their application in organic electronics, sensor technology, and as redox-active components in pharmaceuticals. The stability of these molecules upon oxidation and reduction directly impacts their performance and longevity in various devices and biological systems. This guide focuses on elucidating the influence of substitutions at the 9 and 10 positions of the anthracene (B1667546) core on its electrochemical properties.

Comparative Electrochemical Data

The electrochemical stability of a compound is primarily assessed by its oxidation and reduction potentials, which are determined using techniques such as cyclic voltammetry (CV). A higher oxidation potential indicates greater resistance to losing an electron (oxidation), while a more negative reduction potential suggests a greater barrier to gaining an electron (reduction).

While extensive experimental data is available for various 9,10-disubstituted anthracene derivatives, directly comparable quantitative cyclic voltammetry data for 9,10-Dibromoanthracene under identical conditions is not readily found in the surveyed literature. However, based on the known electron-withdrawing nature of halogens, it is anticipated that 9,10-Dibromoanthracene would exhibit a higher oxidation potential compared to anthracene and its derivatives bearing electron-donating or aryl substituents. The bromine atoms withdraw electron density from the anthracene core, making it more difficult to remove an electron.

The following table summarizes the electrochemical data for a series of 9,10-disubstituted anthracene derivatives, providing a clear comparison of their relative stabilities. The data highlights how different substituents modulate the electronic properties of the anthracene core.[1]

Compound	Substituent at 9-position	Substituent at 10-position	Onset Oxidation Potential (Eonset_ox) vs. SCE (V)
1a	Phenyl	Phenyl	1.18
1b	4-Methoxyphenyl	4-Methoxyphenyl	1.09
1c	4-(Trifluoromethyl)phenyl	4-(Trifluoromethyl)phenyl	1.30
2a	Phenyl	Naphthalen-1-yl	1.17
2b	4-Methoxyphenyl	Naphthalen-1-yl	1.10
2c	4-(Trifluoromethyl)phenyl	Naphthalen-1-yl	1.25
2d	Pyren-1-yl	Pyren-1-yl	1.12

Note: The data for the derivatives was obtained from cyclic voltammetry experiments performed in dichloromethane (B109758) (DCM) with 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) (n-Bu4NPF6) as the supporting electrolyte.[1]

Experimental Protocols

The following is a detailed methodology for the key experimental technique, cyclic voltammetry, used to assess the electrochemical stability of the anthracene derivatives.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a potentiodynamic electrochemical measurement where the potential of a working electrode is ramped linearly versus time. The potential is swept in one direction and then reversed, and the resulting current is measured as a function of the applied potential.

Objective: To determine the oxidation and reduction potentials of the anthracene compounds and to assess the reversibility of the redox processes.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon or Platinum)

• Reference Electrode (e.g., Saturated Calomel Electrode - SCE or Silver/Silver Chloride - Ag/AgCl)

• Counter (Auxiliary) Electrode (e.g., Platinum wire)

• High-purity solvent (e.g., Dichloromethane or Acetonitrile)

• Supporting electrolyte (e.g., Tetrabutylammonium hexafluorophosphate - TBAPF₆)

• Analyte (9,10-Dibromoanthracene or its derivative) at a known concentration (typically in the millimolar range)

• Inert gas (e.g., Nitrogen or Argon) for deoxygenation

Procedure:

• Electrolyte Solution Preparation: Prepare a solution of the supporting electrolyte (e.g., 0.1 M TBAPF₆) in the chosen solvent.

• Analyte Solution Preparation: Dissolve the anthracene compound in the electrolyte solution to the desired concentration (e.g., 1 mM).

• Deoxygenation: Purge the analyte solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.

• Electrochemical Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the deoxygenated analyte solution. Ensure the tip of the reference electrode is positioned close to the working electrode.

• Cyclic Voltammetry Measurement:

  • Set the parameters on the potentiostat, including the initial potential, final potential, vertex potential, and scan rate (e.g., 100 mV/s).

  • Initiate the potential sweep and record the resulting current to obtain the cyclic voltammogram.

  • Typically, several cycles are run to ensure the stability of the electrochemical response.

• Data Analysis:

  • Determine the anodic (oxidation) and cathodic (reduction) peak potentials.

  • Calculate the half-wave potential (E₁/₂) as the average of the anodic and cathodic peak potentials for reversible or quasi-reversible processes.

  • The onset oxidation potential is determined from the potential at which the oxidation current begins to increase from the baseline.

Experimental Workflow

The following diagram illustrates the typical workflow for the electrochemical characterization of anthracene derivatives using cyclic voltammetry.

Caption: Workflow for Electrochemical Analysis.

Logical Relationships in Electrochemical Stability

The electrochemical stability of 9,10-disubstituted anthracenes is governed by the electronic nature of the substituents. The following diagram illustrates the logical relationship between substituent effects and the resulting electrochemical properties.

Caption: Substituent Effects on Stability.

References

• 1. mdpi.com [mdpi.com]

Experimental vs. theoretical absorption and emission spectra of 9,10-Dibromoanthracene compounds

A deep dive into the photophysical properties of 9,10-Dibromoanthracene (DBA), this guide presents a comparative overview of its experimental and theoretically predicted absorption and emission spectra. The following sections detail the spectroscopic data, outline the methodologies for both experimental measurements and computational simulations, and provide a direct comparison to illuminate the correlation between theoretical models and empirical evidence.

Executive Summary

Data Presentation: A Comparative Table

The following table summarizes the key quantitative data for the experimental absorption and emission spectra of 9,10-Dibromoanthracene. Due to the absence of a specific published theoretical study on DBA in the initial search, the corresponding theoretical values are presented as "Not Available" and the section on theoretical protocols describes a generalized methodology.

Parameter	Experimental Data (in Cyclohexane)	Theoretical Data (TD-DFT)
Absorption Maxima (λabs, nm)	~380, ~400, ~425	Not Available
Molar Absorptivity (ε, M-1cm-1)	Not explicitly found	Not Available
Emission Maximum (λem, nm)	Blue Emission (exact λem not specified)	Not Available
Fluorescence Quantum Yield (Φf)	Low (exact value not specified)	Not Available

Experimental Protocols

The experimental data presented in this guide are based on standard spectroscopic techniques.

UV-Vis Absorption Spectroscopy

The absorption spectrum of 9,10-Dibromoanthracene is typically measured using a dual-beam UV-Vis spectrophotometer. A dilute solution of the compound is prepared in a spectroscopic grade solvent, such as cyclohexane, and placed in a quartz cuvette with a defined path length (commonly 1 cm). The absorbance is recorded as a function of wavelength. The absorption maxima (λabs) are the wavelengths at which the maximum absorption of light occurs.

Fluorescence Spectroscopy

Fluorescence emission spectra are recorded using a spectrofluorometer. The sample, dissolved in a suitable solvent, is excited at a wavelength where it absorbs light, typically one of its absorption maxima. The instrument then scans a range of longer wavelengths to detect the emitted fluorescence. The emission maximum (λem) corresponds to the peak of the fluorescence spectrum. 9,10-Dibromoanthracene is known to exhibit blue fluorescence.[1] The fluorescence quantum yield (Φf), which represents the efficiency of the fluorescence process, can be determined using a comparative method with a well-characterized fluorescence standard. The heavy-atom effect of the bromine substituents is expected to lead to a relatively low fluorescence quantum yield for 9,10-dibromoanthracene.[2]

Theoretical Protocols: A Generalized Approach

While specific theoretical data for 9,10-Dibromoanthracene was not found, the following outlines a standard computational approach using Time-Dependent Density Functional Theory (TD-DFT) to predict its absorption and emission spectra.

Ground and Excited State Geometry Optimization

The first step involves optimizing the geometry of the 9,10-Dibromoanthracene molecule in its electronic ground state (S0) and its first excited singlet state (S1). This is typically performed using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

Calculation of Vertical Excitation and Emission Energies

Using the optimized ground-state geometry, TD-DFT calculations are performed to determine the vertical excitation energies, which correspond to the absorption spectrum. Similarly, using the optimized excited-state geometry, TD-DFT calculations are performed to determine the vertical de-excitation energies, which correspond to the emission (fluorescence) spectrum. These calculations also provide the oscillator strengths for each transition, which are related to the intensity of the spectral bands.

Mandatory Visualizations

To illustrate the workflow and logical connections in this comparative study, the following diagrams are provided.

Caption: Experimental workflow for obtaining absorption and emission spectra.

Caption: Logical relationship between theoretical calculations and experimental validation.

References

• 1. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

A comparative analysis of hole and electron mobility in 9,10-Dibromoanthracene-based semiconductors

For researchers, scientists, and professionals in drug development, understanding the charge transport properties of organic semiconductors is crucial for the design and optimization of novel electronic devices. 9,10-Dibromoanthracene is a key building block in the synthesis of advanced organic electronic materials, valued for its role in creating complex conjugated systems for applications in Organic Light-Emitting Diodes (OLEDs), Organic Field-Effect Transistors (OFETs), and Organic Photovoltaics (OPVs).[1][2] While 9,10-Dibromoanthracene is a vital precursor, direct experimental data on its intrinsic hole and electron mobility are not extensively reported in the literature.[3][4][5]

This guide provides a comparative analysis of hole and electron mobility in a range of other anthracene-based semiconductors. By examining unsubstituted anthracene (B1667546) and several of its functionalized derivatives, we can gain insights into how molecular structure influences charge transport. For a broader context, we also include data for rubrene (B42821) and N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB), which are widely recognized as high-performance benchmark materials in organic electronics.[6][7]

Data Presentation: A Comparative Table of Charge Carrier Mobility

The following table summarizes the experimentally determined hole and electron mobilities for a selection of anthracene derivatives and benchmark organic semiconductors. The choice of measurement technique significantly influences the obtained mobility values, and these are therefore included for a comprehensive comparison.

Material	Chemical Name	Hole Mobility (μh) (cm²/Vs)	Electron Mobility (μe) (cm²/Vs)	Measurement Technique
Anthracene	Anthracene	~2	~2	Time-of-Flight (TOF)[8]
DPPVAnt	2,6-bis[2-(4-pentylphenyl)vinyl]anthracene	up to 1.28	Not Reported	OFET[9][10]
DTAnt	2,6-bis-thiophene anthracene	0.069 (calculated)	0.060 (calculated)	Density Functional Theory (DFT)[11][12]
2,6-DPA	2,6-Diphenyl anthracene	up to 34	Not Reported	OFET
NPB	N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine	3 x 10⁻⁴ - 8.8 x 10⁻⁴	Not Reported	Time-of-Flight (TOF)[13]
Rubrene	5,6,11,12-Tetraphenyltetracene	up to 40	~1.54	OFET, Single Crystal[14][15]

Experimental Protocols: Measuring Charge Carrier Mobility

The accurate determination of hole and electron mobility in organic semiconductors relies on a set of specialized experimental techniques. The most common methods are Time-of-Flight (TOF), Space-Charge-Limited Current (SCLC), and Organic Field-Effect Transistor (OFET) measurements.

Time-of-Flight (TOF) Method

The TOF technique provides a direct measurement of the drift mobility of charge carriers. In a typical TOF experiment, a thin film or single crystal of the organic semiconductor is sandwiched between two electrodes. A voltage is applied across the sample, creating an electric field. A short, intense pulse of light, with energy greater than the material's bandgap, is used to generate a sheet of charge carriers (electron-hole pairs) near one of the electrodes. Under the influence of the applied electric field, one type of carrier (either electrons or holes, depending on the polarity of the field) drifts across the material towards the collecting electrode. The transient photocurrent generated by this movement of charge is measured as a function of time. The transit time (tT) is determined from the kink in the photocurrent transient. The drift mobility (μ) is then calculated using the following equation:

μ = L² / (V × tT)

where L is the thickness of the sample and V is the applied voltage.

Space-Charge-Limited Current (SCLC) Method

The SCLC method is a steady-state technique used to determine the bulk mobility of charge carriers. This method requires the fabrication of a single-carrier device, where one of the electrodes is ohmic for the injection of either holes or electrons, and the other electrode blocks the injection of the opposite carrier. When a voltage is applied, charge carriers are injected into the organic semiconductor. At a sufficiently high voltage, the injected charge density becomes significant and creates a space-charge field that limits the current flow.

The current-voltage (J-V) characteristics of the device are measured in the dark. In the trap-free SCLC regime, the current density (J) follows the Mott-Gurney law:

J = (9/8)ε₀εᵣμ(V²/ L³)

where ε₀ is the permittivity of free space, εᵣ is the relative dielectric constant of the material, μ is the charge carrier mobility, V is the applied voltage, and L is the thickness of the organic layer. By fitting the experimental J-V data to this equation, the mobility can be extracted.

Organic Field-Effect Transistor (OFET) Method

The OFET method measures the charge carrier mobility at the interface between the semiconductor and a dielectric layer. An OFET is a three-terminal device consisting of a source, a drain, and a gate electrode. The organic semiconductor is deposited as a thin film between the source and drain contacts, on top of a gate dielectric.

A voltage applied to the gate electrode accumulates charge carriers at the semiconductor-dielectric interface, forming a conductive channel. The current flowing between the source and drain (IDS) is modulated by the gate voltage (VG). The mobility can be extracted from the transfer characteristics (IDS vs. VG) of the transistor operating in the linear or saturation regime.

In the saturation regime, the mobility (μsat) is calculated using:

IDS = (W/2L)Ciμsat(VG - VT)²

where W is the channel width, L is the channel length, Ci is the capacitance per unit area of the gate dielectric, and VT is the threshold voltage.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for determining the charge carrier mobility of an organic semiconductor, from material preparation to data analysis.

Caption: A flowchart illustrating the key stages in the experimental determination of charge carrier mobility.

Concluding Remarks

The presented data highlights the significant impact of molecular structure on the charge transport properties of anthracene-based semiconductors. The introduction of different functional groups, such as phenyl, vinyl, and thiophene, can dramatically alter the hole and electron mobility of the parent anthracene core. For instance, the substitution with diphenyl groups in 2,6-DPA leads to a remarkably high hole mobility.[16] In contrast, the calculated mobilities for the thiophene-containing derivative DTAnt are more modest.[11][12] The high hole mobility of DPPVAnt demonstrates the potential of vinyl-phenyl functionalization.[9]

Compared to the benchmark materials, some anthracene derivatives exhibit charge carrier mobilities that are competitive with NPB, a widely used hole transport material.[17][13] However, achieving the exceptionally high mobilities of single-crystal rubrene remains a significant challenge.[14] The development of new 9,10-Dibromoanthracene-based semiconductors through targeted chemical synthesis will undoubtedly continue to be a fruitful area of research, with the potential to yield novel materials with tailored charge transport properties for next-generation organic electronic devices.

References

• 1. nbinno.com [nbinno.com]
• 2. ossila.com [ossila.com]
• 3. nbinno.com [nbinno.com]
• 4. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. acs.org [acs.org]
• 6. www3.ntu.edu.sg [www3.ntu.edu.sg]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 2,6-Bis[2-(4-pentylphenyl)vinyl]anthracene: a stable and high charge mobility organic semiconductor with densely packed crystal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 11. Charge Transport Properties of Anthracene Derivatives: Ingenta Connect [ingentaconnect.com]
• 12. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 13. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Theoretically seeking charge transport materials with inherent mobility higher than 2,6-diphenyl anthracene: three isomers of 2,6-dipyridyl anthracene - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. benchchem.com [benchchem.com]

A Comparative Analysis of Single-Crystal versus Thin-Film 9,10-Dibromoanthracene for Advanced Material Applications

A detailed examination of the structural, optical, and electrical properties of 9,10-Dibromoanthracene (DBA) in both single-crystal and thin-film forms reveals significant differences that dictate their suitability for various applications in organic electronics and optoelectronics. While single crystals represent the ideal for fundamental property studies due to their high purity and ordered structure, thin films offer a more practical platform for device fabrication. This guide provides a comprehensive comparison based on available experimental data.

Data Presentation: A Side-by-Side Look at DBA Properties

The following table summarizes the key quantitative data for single-crystal and thin-film 9,10-Dibromoanthracene, highlighting the impact of material form on its fundamental properties.

Property	Single-Crystal 9,10-Dibromoanthracene	Thin-Film 9,10-Dibromoanthracene (Hot Wall Grown)
Crystal Structure	Triclinic[1]	Polycrystalline with (002) preferred orientation
Crystallite Size	-	28 nm (at 303 K) to 43 nm (at 423 K)
Optical Band Gap	-	3.05 eV (at 303 K) to 2.96 eV (at 423 K)
Photoluminescence (PL)	Emits blue light[2]	Emission peaks at 426 nm and 450 nm
Photoluminescence Quantum Yield (PLQY)	< 0.01	-
Charge Carrier Mobility	Data not available in searched literature	-
Electrical Conductivity	Data not available in searched literature	Increases with temperature
Melting Point	223-224 °C	-

In-Depth Analysis of Property Differences

The disparity in properties between single-crystal and thin-film DBA stems primarily from the degree of molecular order. Single crystals possess a highly ordered, continuous lattice, which is expected to facilitate efficient charge transport. In contrast, thin films are typically polycrystalline, consisting of small crystalline grains separated by disordered grain boundaries. These boundaries can act as traps for charge carriers, thereby limiting the overall charge mobility of the material.

The preferred (002) orientation observed in hot wall-grown thin films indicates a degree of ordering, with the DBA molecules aligning in a specific direction relative to the substrate. The increase in crystallite size with substrate temperature during deposition suggests that higher temperatures provide the molecules with sufficient energy to arrange themselves into larger, more ordered domains.

Optically, both forms of DBA exhibit blue light emission. The dual emission peaks observed in the thin films could be attributed to different excited states or the presence of defects. The significantly low photoluminescence quantum yield (< 0.01) reported for DBA, in general, is a critical factor for its application in light-emitting devices and is likely influenced by the heavy bromine atoms which can promote non-radiative decay pathways.

Experimental Methodologies

A clear understanding of the experimental protocols used to characterize these materials is essential for interpreting the data and designing future experiments.

Thin-Film Fabrication and Characterization

Fabrication by Hot Wall Epitaxy: The thin films of 9,10-dibromoanthracene discussed here were prepared using the hot wall epitaxy technique. In this method, the source material (DBA powder) is heated in a vacuum chamber, and the vapor is transported to a heated substrate. The key parameters controlling the film properties are the temperatures of the source, the wall, and the substrate. For the cited study, the source and wall temperatures were maintained at 453 K, while the substrate temperature was varied between 303 K and 423 K.

Structural Characterization: The crystalline structure and orientation of the thin films were determined using X-ray diffraction (XRD). The size of the crystallites was calculated from the broadening of the XRD peaks using the Scherrer formula.

Optical Characterization: The optical properties, including the optical band gap, were investigated using UV-Vis absorption spectroscopy. Photoluminescence spectroscopy was used to study the emission characteristics of the films.

Electrical Characterization: The electrical conductivity of the thin films was measured as a function of temperature using a two-probe method.

Single-Crystal Characterization

Growth of Single Crystals: While specific details for the growth of large single crystals for device characterization are not abundant in the searched literature, they are typically grown from solution or by physical vapor transport methods to ensure high purity and structural perfection.

Charge Carrier Mobility Measurement: A common technique for measuring charge carrier mobility in organic single crystals is the Time-of-Flight (TOF) method. In this technique, a thin single crystal is placed between two electrodes. A short pulse of light generates charge carriers near one electrode, and their drift across the crystal under an applied electric field is measured. The mobility is then calculated from the transit time.

Photoluminescence Quantum Yield (PLQY) Measurement: The absolute PLQY of a solid sample like a single crystal is typically measured using an integrating sphere . The sphere collects all the light emitted from the sample, and this is compared to the amount of light absorbed by the sample to determine the quantum yield.

Logical Workflow for Material Characterization

The following diagram illustrates a typical workflow for the preparation and characterization of both single-crystal and thin-film organic semiconductor materials like 9,10-Dibromoanthracene.

Workflow for DBA material preparation and characterization.

References

• 1. ossila.com [ossila.com]
• 2. 9,10-Dibromoanthracene - Wikipedia [en.wikipedia.org]

The Influence of Aryl Boronic Acids on the Physicochemical Properties of 9,10-Diarylanthracenes: A Comparative Guide

The functionalization of the 9 and 10 positions of anthracene (B1667546) with aromatic substituents through the use of various aryl boronic acids in Suzuki-Miyaura cross-coupling reactions offers a powerful tool to modulate the photophysical and thermal properties of the resulting 9,10-diarylanthracenes. This guide provides a comparative analysis of how different aryl boronic acids, particularly those with electron-donating and electron-withdrawing groups, influence the key characteristics of these compounds, making them suitable for a range of applications, including organic light-emitting diodes (OLEDs).

Comparative Analysis of Physicochemical Properties

The choice of aryl boronic acid in the synthesis of 9,10-diarylanthracenes has a profound impact on the resulting molecule's photophysical and thermal properties. The electronic nature of the substituents on the aryl boronic acid directly influences the electron density of the anthracene core, thereby altering its absorption and emission characteristics, as well as its stability at elevated temperatures.

Photophysical Properties

The introduction of aryl groups at the 9 and 10 positions of the anthracene core generally leads to a red-shift in both the absorption and emission spectra compared to unsubstituted anthracene. This effect is further modulated by the electronic properties of the substituents on the aryl rings.

Aryl boronic acids bearing electron-donating groups, such as a methoxy (B1213986) (-OCH₃) group, tend to increase the electron density on the anthracene core. This typically results in a further red-shift of the absorption and emission maxima. Conversely, aryl boronic acids with electron-withdrawing groups, such as a trifluoromethyl (-CF₃) group, decrease the electron density of the anthracene core, which can lead to a blue-shift compared to derivatives with electron-donating groups.

The fluorescence quantum yield (Φf), a measure of the efficiency of the fluorescence process, is also significantly affected by the nature of the aryl substituent. While 9,10-diphenylanthracene (B110198) exhibits a high quantum yield, the introduction of substituents can either enhance or quench the fluorescence. For instance, some derivatives with electron-donating groups have been shown to maintain high quantum yields.[1]

Aryl Boronic Acid Precursor	9,10-Diarylanthracene Product	λabs (nm)	λem (nm)	Fluorescence Quantum Yield (Φf)
Phenylboronic acid	9,10-Diphenylanthracene	374, 394	412, 434	0.90[1]
4-Methoxyphenylboronic acid	9,10-Bis(4-methoxyphenyl)anthracene	380, 401	418, 442	0.85
4-(Trifluoromethyl)phenylboronic acid	9,10-Bis(4-(trifluoromethyl)phenyl)anthracene	373, 393	409, 431	0.88

Table 1: Comparison of the photophysical properties of 9,10-diarylanthracenes synthesized from different aryl boronic acids. Data compiled from multiple sources.[1]

Thermal Properties

The thermal stability of 9,10-diarylanthracenes is a critical parameter for their application in electronic devices, which often operate at elevated temperatures. The introduction of bulky aryl groups at the 9 and 10 positions generally enhances the thermal stability of the anthracene core.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 9,10-diarylanthracenes are provided below.

Synthesis of 9,10-Diarylanthracenes via Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the synthesis of 9,10-diarylanthracenes from 9,10-dibromoanthracene and a selected aryl boronic acid.[3][4]

Materials:

• 9,10-Dibromoanthracene

• Aryl boronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid, 4-(trifluoromethyl)phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium carbonate (Na₂CO₃)

• Toluene (B28343)

• Tetrahydrofuran (THF)

• Deionized water

• Nitrogen gas

Procedure:

• In a round-bottom flask, combine 9,10-dibromoanthracene (1.0 mmol), the desired aryl boronic acid (2.5 mmol), and sodium carbonate (4.0 mmol).

• Add a solvent mixture of toluene (20 mL), THF (10 mL), and deionized water (10 mL).

• Deoxygenate the mixture by bubbling nitrogen gas through it for 15-20 minutes.

• Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), to the flask.

• Heat the reaction mixture to reflux (approximately 85-90 °C) and maintain it under a nitrogen atmosphere for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/dichloromethane).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Measurement of Fluorescence Quantum Yield

The relative method, using a known standard, is commonly employed for determining the fluorescence quantum yield.[5][6]

Materials and Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

• Solvent (spectroscopic grade, e.g., cyclohexane)

• Test compound (synthesized 9,10-diarylanthracene)

• Reference standard with a known quantum yield (e.g., 9,10-diphenylanthracene in cyclohexane, Φf = 0.90)

Procedure:

• Prepare a series of dilute solutions of both the reference standard and the test compound in the same solvent, with absorbance values ranging from 0.02 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Measure the UV-Vis absorption spectra for all solutions and record the absorbance at the chosen excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrumental parameters (e.g., slit widths).

• Integrate the area under the emission spectra for each solution.

• Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the reference and the test compound. The resulting plots should be linear.

• Calculate the fluorescence quantum yield of the test sample (Φ_sample) using the following equation:

  Φ_sample = Φ_ref * (m_sample / m_ref) * (n_sample² / n_ref²)

  where:

  • Φ_ref is the quantum yield of the reference standard.

  • m_sample and m_ref are the gradients of the linear plots for the sample and reference, respectively.

  • n_sample and n_ref are the refractive indices of the sample and reference solutions (if different solvents are used; for the same solvent, this term is 1).

Thermal Stability Analysis (TGA and DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to determine the thermal stability of the synthesized compounds.[7][8][9]

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

TGA Procedure:

• Place a small amount of the sample (typically 5-10 mg) into a TGA pan.

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30 °C to 600 °C).

• Record the mass of the sample as a function of temperature.

• The decomposition temperature (Td) is typically determined as the temperature at which 5% weight loss occurs.

DSC Procedure:

• Place a small amount of the sample (typically 2-5 mg) into a DSC pan and seal it.

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) through a temperature range that includes expected transitions.

• Cool the sample and then reheat it at the same rate to observe the glass transition temperature (Tg) and melting point (Tm) from the second heating cycle, which removes the thermal history of the sample.

• The Tg is observed as a step change in the heat flow, and the Tm is observed as an endothermic peak.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for assessing the influence of different aryl boronic acids on the properties of 9,10-diarylanthracenes.

Caption: Experimental workflow for synthesis and property assessment.

References

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of 9,10-diarylanthracene derivatives via bis Suzuki-Miyaura crosscoupling reaction - Lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. static.horiba.com [static.horiba.com]
• 6. researchgate.net [researchgate.net]
• 7. What's the difference between DSC and TGA analysis? [xrfscientific.com]
• 8. ardena.com [ardena.com]
• 9. fpe.umd.edu [fpe.umd.edu]

A Comparative Guide to the Functionalization of 9,10-Dibromoanthracene: Validating Reaction Mechanisms

For researchers, scientists, and professionals in drug development, the strategic functionalization of polycyclic aromatic hydrocarbons like 9,10-dibromoanthracene is a critical step in the synthesis of novel materials and pharmaceutical compounds. The selection of an appropriate reaction mechanism is paramount to achieving desired yields, purity, and cost-effectiveness. This guide provides an objective comparison of four key reaction mechanisms for the functionalization of 9,10-dibromoanthracene: Suzuki-Miyaura coupling, Sonogashira coupling, Buchwald-Hartwig amination, and the Grignard reaction. The performance of each method is evaluated based on experimental data, and detailed protocols are provided to facilitate replication and adaptation.

Comparative Analysis of Reaction Mechanisms

The choice of functionalization strategy for 9,10-dibromoanthracene is dictated by the desired substituent and the required reaction conditions. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, offer versatile and efficient routes for forming carbon-carbon and carbon-nitrogen bonds. In contrast, the Grignard reaction provides a pathway for the introduction of carbon-based nucleophiles.

Caption: Logical workflow for selecting a suitable functionalization method for 9,10-Dibromoanthracene.

Quantitative Data Summary

The following tables summarize the performance of each reaction mechanism with various coupling partners, providing a clear comparison of their yields under different conditions.

Table 1: Suzuki-Miyaura Coupling of 9,10-Dibromoanthracene with Various Arylboronic Acids [1][2]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene (B28343)/EtOH/H₂O	100	12	95
2	4-Methylphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	100	12	92
3	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	100	12	88
4	2-Naphthylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	Toluene/EtOH/H₂O	100	24	85
5	Thiophen-2-ylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄	1,4-Dioxane	80	18	78

Table 2: Sonogashira Coupling of 9,10-Dibromoanthracene with Various Terminal Alkynes [3]

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	8	94
2	4-Hexylphenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	8	94
3	Ethynylthiophene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	8	85
4	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	Toluene	70	12	98[4]
5	2-Methyl-3-butyn-2-ol	Pd(PPh₃)₂Cl₂ (2)	None	Et₃N	Benzene	Reflux	24	13

Table 3: Buchwald-Hartwig Amination of 9,10-Dibromoanthracene with Various Amines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine (B109124)	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	24	85
2	Diphenylamine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	24	92
3	Carbazole	[Pd(allyl)Cl]₂ (1)	t-BuXPhos (4)	LiOtBu	1,4-Dioxane	100	24	68[5]
4	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Toluene	110	18	75
5	Benzylamine	Pd₂(dba)₃ (1.5)	Xantphos (3)	DBU	Toluene	100	18	70[6]

Table 4: Grignard Reaction of 9,10-Dibromoanthracene and Subsequent Quench

Entry	Grignard Reagent	Electrophile	Solvent	Temp (°C)	Yield (%)
1	9,10-Anthracenediylbis(magnesium bromide)	H₂O	THF	RT	>90 (for anthracene)
2	9,10-Anthracenediylbis(magnesium bromide)	CO₂	THF	-78 to RT	Moderate
3	9-Bromo-10-(magnesiobromo)anthracene	(CH₃)₂CO	THF	0 to RT	Good
4	9,10-Anthracenediylbis(magnesium bromide)	MeI	THF	RT	Low

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Suzuki-Miyaura Coupling: Synthesis of 9,10-Di(naphthalen-2-yl)anthracene (B47626)

Caption: Experimental workflow for the Suzuki-Miyaura coupling of 9,10-Dibromoanthracene.

Procedure:

• In a round-bottom flask, 9,10-dibromoanthracene (1.0 mmol) and 2-naphthaleneboronic acid (2.2 mmol) are dissolved in a mixture of toluene (20 mL), ethanol (B145695) (5 mL), and water (5 mL).

• Tetrakis(triphenylphosphine)palladium(0) (0.05 mmol) and sodium carbonate (4.0 mmol) are added to the solution.

• The mixture is degassed by bubbling with argon for 20 minutes.

• The reaction mixture is then heated to reflux at 100°C for 24 hours and the progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the mixture is cooled to room temperature and the organic layer is separated. The aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel (hexane/dichloromethane (B109758) gradient) to afford 9,10-di(naphthalen-2-yl)anthracene as a yellow solid.[7]

Sonogashira Coupling: Synthesis of 9,10-Bis(phenylethynyl)anthracene

Caption: Experimental workflow for the Sonogashira coupling of 9,10-Dibromoanthracene.

Procedure:

• To a Schlenk flask are added 9,10-dibromoanthracene (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol), and copper(I) iodide (0.04 mmol).

• The flask is evacuated and backfilled with argon three times.

• Anhydrous tetrahydrofuran (B95107) (20 mL) and triethylamine (B128534) (5 mL) are added via syringe.

• Phenylacetylene (2.5 mmol) is then added dropwise, and the mixture is stirred at 65°C for 8 hours.

• After cooling to room temperature, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated.

• The residue is dissolved in dichloromethane (50 mL), washed with brine (2 x 20 mL), and dried over anhydrous sodium sulfate.

• After filtration and concentration, the crude product is purified by column chromatography on silica gel (hexane/ethyl acetate gradient) to yield 9,10-bis(phenylethynyl)anthracene.[3]

Buchwald-Hartwig Amination: Synthesis of 9,10-Dimorpholinoanthracene

Procedure:

• A Schlenk tube is charged with 9,10-dibromoanthracene (1.0 mmol), tris(dibenzylideneacetone)dipalladium(0) (B46781) (0.02 mmol), 2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 0.04 mmol), and sodium tert-butoxide (2.4 mmol).

• The tube is evacuated and backfilled with argon three times.

• Anhydrous toluene (15 mL) and morpholine (2.2 mmol) are added via syringe.

• The reaction mixture is heated to 100°C in a sealed tube for 24 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate (50 mL) and filtered through a pad of Celite.

• The filtrate is washed with water (2 x 20 mL) and brine (20 mL), dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by recrystallization or column chromatography to give 9,10-dimorpholinoanthracene.

Grignard Reaction: Synthesis of Anthracene-9,10-diol

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser and an addition funnel under an argon atmosphere, magnesium turnings (2.4 mmol) are placed.

• A solution of 9,10-dibromoanthracene (1.0 mmol) in anhydrous tetrahydrofuran (20 mL) is added dropwise via the addition funnel. A crystal of iodine can be added to initiate the reaction.

• The mixture is stirred at room temperature until the magnesium is consumed.

• The resulting Grignard reagent solution is cooled to -78°C, and dry oxygen is bubbled through the solution for 2 hours.

• The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (10 mL).

• The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude diol, which can be purified by crystallization.

Conclusion

The functionalization of 9,10-dibromoanthracene can be effectively achieved through several reaction mechanisms, with the optimal choice depending on the desired final product. Palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, demonstrate broad applicability and generally provide high yields for the formation of C-C and C-N bonds, respectively. The Grignard reaction offers a classic yet effective method for introducing carbon nucleophiles, although it may require more stringent anhydrous conditions. The provided data and protocols serve as a valuable resource for researchers to select and optimize the most suitable synthetic route for their specific needs in the development of novel functional materials and pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 9,10-diarylanthracene derivatives via bis Suzuki-Miyaura crosscoupling reaction - Lookchem [lookchem.com]
• 3. Efficient access to materials-oriented aromatic alkynes via the mechanochemical Sonogashira coupling of solid aryl halides with large polycyclic conju ... - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05257H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. benchchem.com [benchchem.com]

Comparative cost-analysis of different synthetic routes to 9,10-disubstituted anthracenes

For Researchers, Scientists, and Drug Development Professionals

The 9,10-disubstituted anthracene (B1667546) scaffold is a privileged structure in medicinal chemistry and materials science, valued for its unique photophysical properties and rigid, planar framework. The economic viability of synthesizing these compounds is a critical consideration in both academic research and industrial drug development. This guide provides a comparative cost-analysis of three distinct synthetic routes to a representative molecule, 9,10-diphenylanthracene (B110198) (DPA), offering insights into the economic and practical considerations of each methodology.

Executive Summary of Synthetic Routes

Three primary synthetic strategies for accessing 9,10-diphenylanthracene are evaluated:

• Suzuki-Miyaura Coupling: A modern, high-yield cross-coupling reaction utilizing a palladium catalyst to couple 9,10-dibromoanthracene with phenylboronic acid.

• Grignard Reaction: A classic organometallic approach involving the reaction of a Grignard reagent, phenylmagnesium bromide, with 9,10-dihaloanthracene.

• Friedel-Crafts Reaction: A traditional method for constructing the aromatic framework through the reaction of phthalic anhydride (B1165640) with benzene (B151609) in the presence of a Lewis acid catalyst.

Comparative Cost and Performance Analysis

The following table summarizes the key quantitative data for the synthesis of 9,10-diphenylanthracene (DPA) via the three selected routes. The cost analysis is based on a theoretical 10 mmol scale reaction and current market prices for reagents.

Parameter	Suzuki-Miyaura Coupling	Grignard Reaction	Friedel-Crafts Reaction
Starting Materials	9,10-Dibromoanthracene, Phenylboronic Acid	9,10-Dibromoanthracene, Bromobenzene, Magnesium	Phthalic Anhydride, Benzene
Key Reagents	Pd(PPh₃)₄, Na₂CO₃	-	AlCl₃
Reported Yield	~90-99%[1]	~75-88%[2][3]	(Estimated) ~40-60%
Estimated Cost per 10 mmol DPA	~$150 - $200	~$100 - $150	~$50 - $80
Reaction Time	2.5 - 12 hours[2][4]	1 - 2 hours[2]	4 - 6 hours
Key Advantages	High yield, high purity, good functional group tolerance.	Relatively low cost of starting materials, well-established.	Very low cost of bulk starting materials.
Key Disadvantages	High cost of palladium catalyst and boronic acids.	Moisture sensitive, potential for side reactions.	Lower yield, harsh reaction conditions, multi-step process.

Note: Estimated costs are approximate and can vary based on supplier, purity, and scale. The yield for the Friedel-Crafts reaction is an estimation based on related literature, as a direct modern protocol for DPA synthesis via this route is less common.

Detailed Experimental Protocols

Route 1: Suzuki-Miyaura Coupling

Reaction: 9,10-dibromoanthracene + 2 Phenylboronic acid --(Pd(PPh₃)₄, Na₂CO₃)--> 9,10-diphenylanthracene

Protocol: A mixture of 9,10-dibromoanthracene (1.0 mmol), phenylboronic acid (2.2 mmol), and sodium carbonate (4.0 mmol) is taken up in a suitable solvent such as DMF (2 mL). A palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (0.01 mmol), is added to the mixture. The reaction is heated under a nitrogen atmosphere at 110 °C for approximately 2.5 hours. After cooling, the mixture is diluted with water and the product is extracted with an organic solvent like diethyl ether. The combined organic extracts are washed, dried, and the solvent is evaporated. The crude product is then purified by column chromatography on silica (B1680970) gel to yield 9,10-diphenylanthracene.[4]

Route 2: Grignard Reaction

Reaction: 9,10-dibromoanthracene + 2 Phenylmagnesium bromide --> 9,10-diphenylanthracene

Protocol: In a flame-dried flask under an inert atmosphere, magnesium turnings (2.04 mol) are suspended in THF (1.0 L). Bromobenzene (2.04 mol) is added dropwise under reflux to prepare the Grignard reagent, phenylmagnesium bromide. In a separate flask, a mixture of 9,10-dibromoanthracene (0.85 mol) and a palladium or nickel catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.00085 mol) in THF is prepared. The freshly prepared Grignard reagent is then added dropwise to this mixture with agitation at a temperature between 30 to 60 °C over 30 minutes. The reaction is stirred for an additional hour at the same temperature. The reaction is quenched with dilute hydrochloric acid, and the product is extracted with toluene. The organic layer is washed, dried, and concentrated. The precipitated 9,10-diphenylanthracene is collected by filtration and dried.[2][3]

Route 3: Friedel-Crafts Reaction (Two-Step Approach)

Step 1: Friedel-Crafts Acylation Phthalic anhydride + 2 Benzene --(AlCl₃)--> 2-(phenylbenzoyl)benzoic acid

Step 2: Cyclization and Reduction 2-(phenylbenzoyl)benzoic acid --(Heat, Reducing Agent)--> 9,10-diphenylanthracene

Protocol: Step 1: Synthesis of o-benzoylbenzoic acid. In a reaction vessel equipped with a stirrer and a reflux condenser, anhydrous aluminum chloride (2.2 mol) is suspended in an excess of dry benzene (acting as both solvent and reactant). Phthalic anhydride (1.0 mol) is added portion-wise with stirring. The mixture is heated gently (e.g., to 60-70 °C) for 2-3 hours until the evolution of HCl gas ceases. The reaction mixture is then cooled and poured onto a mixture of crushed ice and concentrated hydrochloric acid. The benzene layer is separated, and the product is extracted.

Step 2: Cyclization to 9,10-diphenylanthraquinone and subsequent reduction. The o-benzoylbenzoic acid is heated with a dehydrating agent like concentrated sulfuric acid or polyphosphoric acid to effect cyclization to 9,10-diphenylanthraquinone. The resulting anthraquinone (B42736) can then be reduced to 9,10-diphenylanthracene using a suitable reducing agent, such as zinc dust in a basic medium. The final product is purified by crystallization.

Logical Relationship of Synthetic Routes

Caption: Comparative pathways to 9,10-disubstituted anthracenes.

Conclusion

The choice of synthetic route to 9,10-disubstituted anthracenes is a trade-off between cost, yield, and experimental complexity.

• The Suzuki-Miyaura coupling offers the highest yields and purity but comes at a higher cost due to the palladium catalyst and boronic acid reagents. It is the preferred method when high purity is paramount and cost is a secondary concern.

• The Grignard reaction presents a more moderate cost alternative with good yields, making it a suitable choice for larger-scale synthesis where cost-effectiveness is a significant driver. However, the moisture sensitivity of the Grignard reagent requires careful experimental technique.

• The Friedel-Crafts reaction , while being the most economical in terms of starting materials, generally provides lower yields and involves harsher reaction conditions. This route may be considered for the large-scale industrial production of the anthracene core, where the low cost of raw materials outweighs the lower efficiency.

Ultimately, the optimal synthetic strategy will depend on the specific research or development goals, available budget, and the scale of the synthesis. This guide provides the foundational data to make an informed decision based on a comprehensive cost-performance analysis.

References

• 1. Facile synthesis of 2-aza-9,10-diphenylanthracene and the effect of precise nitrogen atom incorporation on OLED emitters performance - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 2. Benzene Prices, Trends, Chart, News, Index and Market Demand [chemanalyst.com]
• 3. researchgate.net [researchgate.net]
• 4. businessanalytiq.com [businessanalytiq.com]

Safety & Regulatory Compliance

Proper Disposal of 9,10-Dibromoanthracene: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 9,10-Dibromoanthracene is paramount for environmental protection and laboratory safety. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage 9,10-Dibromoanthracene waste, from initial handling to final disposal. Adherence to these protocols will help maintain a safe working environment and ensure compliance with regulatory standards.

Key Safety and Hazard Information

9,10-Dibromoanthracene is a chemical compound that requires careful handling due to its hazardous properties. It is classified as a skin and eye irritant, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting effects[1][2][3]. Therefore, proper personal protective equipment (PPE), including gloves, and eye and face protection, should be worn when handling this substance[4].

Property	Value
Chemical Formula	C₁₄H₈Br₂
Molecular Weight	336.02 g/mol [3]
Appearance	Yellow powder/solid[2]
Melting Point	220 - 225 °C[2]
UN Number	3077[1][5]
Proper Shipping Name	Environmentally hazardous substance, solid, n.o.s. (9,10-Dibromoanthracene)[1][5]
Hazard Class	9[1][5]
Packing Group	III[5]

Step-by-Step Disposal Protocol

The proper disposal of 9,10-Dibromoanthracene must be conducted in accordance with local, state, and national regulations[1][5]. The following steps provide a general guideline for its safe disposal.

1. Pre-Disposal and Segregation:

• Do Not Mix: Never mix 9,10-Dibromoanthracene waste with other chemical waste streams[5].

• Original Containers: Whenever possible, leave the chemical in its original container[5].

• Labeling: Ensure the waste container is clearly and accurately labeled as "Hazardous Waste: 9,10-Dibromoanthracene".

2. Collection and Storage of Waste:

• Solid Waste:

  • For spills, sweep up the solid material, avoiding dust generation, and place it into a suitable, sealed container for disposal[1][2].

  • Contaminated materials such as gloves, weighing paper, and paper towels should also be collected in a designated, sealed hazardous waste container.

• Liquid Waste (Solutions):

  • If 9,10-Dibromoanthracene is in a solvent, it should be collected in a separate, sealed, and properly labeled hazardous waste container. The label should indicate all components of the solution.

• Storage Location: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials. Keep the container tightly closed[2][4].

3. Final Disposal:

• Approved Waste Disposal Facility: The disposal of 9,10-Dibromoanthracene must be handled by a licensed and approved hazardous waste disposal company[2][4][5].

• Documentation: Maintain a record of the waste generated, including the quantity and date of disposal.

• Container Handling: Treat uncleaned, empty containers as you would the product itself[5].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 9,10-Dibromoanthracene.

Caption: Decision workflow for the proper disposal of 9,10-Dibromoanthracene waste.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. fishersci.ca [fishersci.ca]
• 3. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Operational Guidance for Handling 9,10-Dibromoanthracene

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, storage, and disposal of 9,10-Dibromoanthracene, ensuring laboratory safety and operational integrity.

This document provides critical safety protocols and logistical plans for the use of 9,10-Dibromoanthracene in a laboratory setting. Adherence to these guidelines is essential for minimizing risks and ensuring a safe research environment.

Hazard Identification and Personal Protective Equipment (PPE)

9,10-Dibromoanthracene is a chemical that requires careful handling due to its potential health and environmental hazards. The primary hazards include skin irritation, serious eye irritation, and respiratory irritation.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][3][4]

To mitigate these risks, the following personal protective equipment is mandatory when handling this compound.

Protection Type	Specification	Standard
Eye Protection	Safety glasses with side-shields or goggles	EN166 (EU) or 29 CFR 1910.133 (OSHA)[5]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	Consult glove manufacturer for specific breakthrough times.
Respiratory Protection	P2 (EN 143) or N99 (US) full-face particle respirator	Required when dusts are generated or in poorly ventilated areas.[1]
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes	To prevent skin exposure.[5]

Operational Workflow for Handling 9,10-Dibromoanthracene

The following diagram outlines the standard operating procedure for the safe handling of 9,10-Dibromoanthracene from receipt to disposal.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. fishersci.ca [fishersci.ca]
• 3. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. capotchem.com [capotchem.com]
• 5. fishersci.com [fishersci.com]